Propionylpromazine-d6 Hydrochloride

• CAS: 1262770-67-1

Core Science & Biosynthesis

Understanding the role of Propionylpromazine-d6 as an internal standard

An In-depth Technical Guide: The Core Function of Propionylpromazine-d6 as an Internal Standard

For researchers, scientists, and drug development professionals, achieving precise and accurate quantification of analytes in complex biological matrices is a fundamental requirement for reliable data. In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the use of an internal standard is not merely a suggestion but a cornerstone of a robust and defensible analytical method. Among the classes of internal standards, stable isotope-labeled (SIL) variants, such as Propionylpromazine-d6, have emerged as the gold standard.

This guide provides a detailed exploration of the principles and practical applications of Propionylpromazine-d6, moving beyond a simple procedural outline to explain the causality behind its selection and use. As a deuterated analog of the veterinary tranquilizer Propionylpromazine, its role is critical in pharmacokinetic studies, metabolism research, and regulatory residue monitoring in food-producing animals.[1][2]

Part 1: The Foundational Principle of Isotopic Dilution

At its core, the use of Propionylpromazine-d6 relies on the principle of isotopic dilution mass spectrometry. An internal standard (IS) is a compound with physicochemical properties nearly identical to the analyte of interest, which is added at a known, constant concentration to every sample, calibrator, and quality control (QC) sample before any processing occurs.[3] Its purpose is to navigate the entire analytical workflow—from extraction to final detection—alongside the analyte, experiencing and thus accounting for any variability along the way.[4][5]

The primary challenge in bioanalysis is the "matrix effect," where endogenous components in biological samples like plasma or tissue can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to either ion suppression or enhancement.[6] This variability can make absolute analyte response an unreliable measure of concentration. A SIL internal standard, by co-eluting with the analyte, is subjected to the exact same matrix environment at the same time, ensuring that any ionization variability affects both the analyte and the IS proportionally.[4][6][7] This allows for accurate quantification based on the ratio of the analyte's signal to the IS's signal.

Propionylpromazine-d6 is the deuterium-labeled version of Propionylpromazine.[8] In this molecule, six hydrogen atoms have been replaced by their heavier, stable isotope, deuterium. This modification results in a compound that is chemically identical to Propionylpromazine but has a higher mass, allowing it to be distinguished by the mass spectrometer.[4][7]

Part 2: The Bioanalytical Workflow in Practice

The true value of Propionylpromazine-d6 is demonstrated in its application. Below is a detailed, self-validating protocol for the quantification of Propionylpromazine in a biological matrix, such as swine kidney tissue, a common application for residue analysis.[9]

Experimental Protocol: Quantification of Propionylpromazine in Swine Kidney

• Sample Homogenization: Weigh 2 grams of kidney tissue into a centrifuge tube. Add 8 mL of a suitable buffer (e.g., phosphate-buffered saline) and homogenize thoroughly.

• Internal Standard Spiking: To the homogenate, add 50 µL of a 1 µg/mL Propionylpromazine-d6 working solution. This step is critical and must be performed with high precision. For calibration standards and QCs, a corresponding volume of Propionylpromazine working solution at various concentrations is also added.

• Protein Precipitation & Extraction: Add 10 mL of acetonitrile to the sample, vortex vigorously for 1 minute to precipitate proteins, and centrifuge at 4000 rpm for 10 minutes. This step serves to release the analyte and IS from the tissue matrix.

• Solid-Phase Extraction (SPE) for Clean-up:

  • Condition an SPE cartridge (e.g., a mixed-mode cation exchange) with methanol followed by water.

  • Load the supernatant from the previous step onto the cartridge.

  • Wash the cartridge with a weak organic solvent to remove interferences.

  • Elute the Propionylpromazine and Propionylpromazine-d6 with a small volume of a strong organic solvent, often containing a small percentage of a basic modifier like ammonium hydroxide.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume (e.g., 200 µL) of the mobile phase used for LC-MS/MS analysis.

• LC-MS/MS Analysis: Inject the reconstituted sample into the LC-MS/MS system. The analyte and IS will co-elute from the chromatography column and be detected by the mass spectrometer.

Bioanalytical workflow using a deuterated internal standard.

Data Presentation: Mass Spectrometer Parameters

For detection, the mass spectrometer is typically operated in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for both the analyte and the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Propionylpromazine	341.2	86.1	100	25
Propionylpromazine-d6	347.2	92.1	100	25

Note: These values are illustrative and require optimization for a specific instrument.

The +6 Da mass difference ensures that the signal from the internal standard does not interfere with the natural isotopic distribution of the analyte, a critical consideration for assay accuracy.[10]

Part 3: The Imperative of Method Validation

The use of a superior internal standard like Propionylpromazine-d6 does not preclude the need for rigorous method validation; rather, it enables it. Regulatory bodies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have stringent guidelines for bioanalytical method validation.[6] The presence of a SIL-IS is often expected and helps to demonstrate the robustness and reliability of an assay.[6]

Key validation parameters assessed using Propionylpromazine-d6 include:

• Linearity: A calibration curve is constructed by plotting the peak area ratio (Analyte/IS) against the known concentration of the analyte in the calibration standards. The consistent response of the IS across the concentration range helps ensure a linear relationship.

• Accuracy and Precision: QC samples at low, medium, and high concentrations are analyzed in replicate. The IS corrects for variability, allowing for the accurate determination of concentrations and demonstrating the precision of the method.

• Recovery and Matrix Effect: The ability of the IS to track the analyte during extraction (recovery) and compensate for matrix effects is evaluated. This is done by comparing the response of the analyte in extracted samples to its response in clean solution, with and without the IS. The consistent IS response across different lots of biological matrix is a key indicator of a robust method.

Logical pathway for bioanalytical method validation.

Part 4: Conclusion: The Non-Negotiable Role of a SIL-IS

While structural analog internal standards can be used, they are a compromise that can introduce risk and uncertainty into a study.[6][11] They may not co-elute perfectly and may experience different matrix effects or extraction efficiencies, leading to unreliable data.[11] Propionylpromazine-d6, by virtue of being a stable isotope-labeled analog, behaves virtually identically to the unlabeled analyte throughout the entire analytical process.[4][10]

Its incorporation is a critical investment that ensures the accuracy, precision, and robustness of bioanalytical methods. For drug development professionals and scientists in regulated environments, the use of Propionylpromazine-d6 is an indispensable tool for generating high-quality, defensible quantitative data in pharmacokinetic, toxicokinetic, and residue monitoring studies.[1]

References

• Deuterated internal standards and bioanalysis. AptoChem. Available from: [Link]

• The Value of Deuterated Internal Standards. KCAS Bio. Available from: [Link]

• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-407. Available from: [Link]

• Mylott, W. R. (2016). Internal Standard Considerations for Protein Therapeutic Bioanalytical LC-MS/MS Assays. Bioanalysis Zone. Available from: [Link]

• What are the Best Practices of LC-MS/MS Internal Standards?. NorthEast BioLab. Available from: [Link]

• Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. ACS Publications. Available from: [Link]

• Propionylpromazine. Food and Agriculture Organization of the United Nations. Available from: [Link]

• LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. KCAS Bio. Available from: [Link]

• • Propionylpromazine (WHO Food Additives Series 29). INCHEM. Available from: [Link]

• Stability of the tranquilizer drug propionylpromazine hydrochloride in formulated products. ResearchGate. Available from: [Link]

• Primus, T. M., et al. (2005). Stability of the tranquilizer drug propionylpromazine hydrochloride in formulated products. Pest management science, 61(6), 605-611. Available from: [Link]

• Validation of a Multi-residue lc-Ms/Ms Method for the determination of β-blockers and tranquillizers in swine Kidney. ResearchGate. Available from: [Link]

• Propionylpromazine-d6 Hydrochloride. Pharmaffiliates. Available from: [Link]

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Isotopic Labeling in Veterinary Pharmacokinetics: A Technical Analysis of Propionylpromazine vs. Propionylpromazine-d6 HCl

As analytical demands in veterinary pharmacokinetics and food safety grow increasingly stringent, the distinction between active pharmaceutical ingredients (APIs) and their stable isotope-labeled analogs becomes critical. This whitepaper provides an in-depth technical analysis of Propionylpromazine —a widely utilized veterinary neuroleptic—and its deuterated isotopologue, Propionylpromazine-d6 HCl , detailing their distinct roles, structural differences, and synergistic application in high-throughput LC-MS/MS workflows.

Pharmacodynamics and Clinical Application of Propionylpromazine

Propionylpromazine is a phenothiazine-derivative tranquilizer and sedative primarily administered in veterinary medicine to reduce psychomotor agitation in large animals[1].

Mechanism of Action

The therapeutic efficacy of propionylpromazine is rooted in its potent antagonism of central nervous system dopamine receptors, specifically the D2 subtype[1]. D2 receptors are G-protein coupled receptors (GPCRs) linked to the Gi/o alpha subunit. By competitively binding to these receptors without activating them, propionylpromazine prevents endogenous dopamine from inhibiting adenylyl cyclase[1]. This blockade modulates intracellular cyclic AMP (cAMP) cascades, ultimately dampening dopaminergic neurotransmission and inducing profound sedation[1].

Propionylpromazine mechanism of action via Dopamine D2 receptor antagonism.

The Analytical Imperative for Propionylpromazine-d6 HCl

While propionylpromazine serves a clinical function, Propionylpromazine-d6 HCl is engineered strictly for analytical chemistry[2]. It is synthesized by replacing six hydrogen atoms on the dimethylamino-propyl chain with deuterium (stable hydrogen-2 isotopes)[3].

Overcoming Matrix Effects in LC-MS/MS

Quantifying trace residues of propionylpromazine in complex biological matrices (e.g., porcine kidney, milk, or urine) to enforce Maximum Residue Limits (MRLs) is notoriously difficult. During Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), endogenous lipids, salts, and proteins co-elute with the target analyte. These interferents compete for charge in the Electrospray Ionization (ESI) source, causing severe signal attenuation known as ion suppression [4],.

Propionylpromazine-d6 HCl acts as the ultimate Internal Standard (IS)[3]. Because the deuterium substitution does not significantly alter the molecule's lipophilicity or pKa, the IS and the native analyte co-elute chromatographically[5]. Consequently, both molecules experience the exact same degree of ion suppression in the ESI source[5]. The mass spectrometer, however, can easily distinguish them due to the +6 Dalton mass shift[3]. By calculating the ratio of the analyte peak area to the IS peak area, analysts mathematically cancel out matrix-induced variations, yielding highly accurate quantification[5].

LC-MS/MS workflow demonstrating internal standard matrix effect compensation.

Quantitative Data & Structural Comparison

The following table summarizes the critical physicochemical and functional distinctions between the two compounds, which dictate their respective use cases in pharmacology and analytical chemistry.

Feature	Propionylpromazine	Propionylpromazine-d6 HCl
Primary Role	Active Veterinary Drug (API)	Analytical Internal Standard (IS)
CAS Number	3568-24-9 (Base)	1262770-67-1[3]
Molecular Formula	C₂₀H₂₄N₂OS	C₂₀H₁₈D₆N₂OS · HCl
Monoisotopic Mass	~340.16 Da	~346.20 Da (+6 Da shift)
Precursor Ion (ESI+)	m/z 341.2[6]	m/z 347.2
Pharmacological Activity	Dopamine D2 Receptor Antagonist[1]	Non-applicable (In vitro analytical use only)

Self-Validating Experimental Protocol: LC-MS/MS Quantification

To ensure absolute trustworthiness and reproducibility in residue analysis, the following protocol utilizes Propionylpromazine-d6 HCl in a self-validating extraction and quantification system.

Step 1: Matrix Aliquoting and Isotope Spiking

• Action: Weigh 1.0 g of homogenized biological tissue into a centrifuge tube. Immediately spike the sample with 20 µL of Propionylpromazine-d6 HCl working solution (200 µg/L)[5]. Allow to equilibrate for 5 minutes.

• Causality: Spiking the internal standard before any extraction steps ensures that the deuterated molecule undergoes the exact same physical losses and chemical degradation as the endogenous analyte. This mathematically normalizes recovery variations.

• Validation Checkpoint: Analyze a blank matrix spiked only with the IS. This confirms the absence of unlabeled propionylpromazine impurities in the IS stock, verifying lack of isotopic cross-talk.

Step 2: Protein Precipitation and Homogenization

• Action: Add 2.0 mL of cold acetonitrile to the spiked sample. Process using a bead ruptor system (e.g., 2 cycles at 5.65 m/s) and centrifuge at 3500 × g for 5 minutes[5].

• Causality: Acetonitrile effectively disrupts protein-drug binding and precipitates structural proteins. The mechanical shear of the bead ruptor ensures complete cellular lysis, maximizing the release of intracellular phenothiazine residues into the organic solvent[5].

Step 3: Polymeric Solid-Phase Extraction (SPE) Clean-up

• Action: Dilute the supernatant with 5 mL of 0.1M disodium EDTA containing 2% acetic acid. Pass the mixture through a pre-conditioned polymeric SPE cartridge. Wash with 5% methanol and elute with 100% methanol[6].

• Causality: EDTA chelates divalent metal ions that could otherwise trap the analyte. The polymeric SPE sorbent selectively retains the highly lipophilic phenothiazine core while allowing polar matrix interferents (such as phospholipids and salts) to be washed away, drastically reducing downstream ion suppression[6].

Step 4: UHPLC-MS/MS Acquisition

• Action: Inject 20 µL of the eluate into a UHPLC system equipped with a high-retention C18 column (e.g., 1.8 µm, 2.1 x 100 mm)[6]. Utilize a gradient mobile phase of Water/Methanol with 0.1% formic acid. Operate the mass spectrometer in ESI+ Multiple Reaction Monitoring (MRM) mode.

  • Native MRM Transition: m/z 341.2 → 268.1[6]

  • IS MRM Transition: m/z 347.2 → 274.1

• Causality: The C18 column resolves the phenothiazines from residual matrix components. Because both compounds share identical lipophilicity, they co-elute. The mass spectrometer independently quantifies them based on their distinct precursor-to-product ion transitions[6],[3].

• Validation Checkpoint: The retention time of the native analyte must match the IS within ±0.1 minutes. A linear, matrix-matched calibration curve (R² > 0.99) plotting the Analyte/IS peak area ratio validates the complete correction of matrix effects[7],[5].

References

• Obrnuta faza. "Determination of Veterinary Drug Residues in Milk Using Polymeric SPE and UHPLC-MS/MS Analysis." Available at: [Link]

• ResearchGate. "Determination of veterinary drug residues by liquid chromatography and tandem mass spectrometry." Available at: [Link]

• WITEGA Laboratorien Berlin-Adlershof GmbH. "Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis." Available at: [Link]

• WUR eDepot. "Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives." Available at: [Link]

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• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. obrnutafaza.hr [obrnutafaza.hr]
• 7. agilent.com [agilent.com]

Elucidating the Metabolism and Analytical Detection of Propionylpromazine in Equine Systems

A Technical Whitepaper for Anti-Doping and Drug Development Professionals

Executive Summary & Pharmacological Context

Propionylpromazine (PPZ) is a potent phenothiazine-derivative neuroleptic historically utilized in veterinary medicine to mitigate stress in livestock. However, its unapproved application in equine sports to artificially alter performance and mask excitability has necessitated rigorous anti-doping surveillance. Because PPZ undergoes extensive and rapid biotransformation in the equine liver, detecting the parent compound in urine or plasma is analytically challenging. Consequently, identifying and quantifying its long-lived metabolites is the cornerstone of forensic equine toxicology.

As a Senior Application Scientist specializing in mass spectrometry and forensic metabolomics, I have designed this guide to move beyond mere procedural lists. Here, we will dissect the causality behind the equine biotransformation of PPZ and engineer a self-validating analytical workflow capable of defending its results in a regulatory environment.

Equine Biotransformation Pathways of Propionylpromazine

In the equine system, PPZ is subjected to aggressive Phase I and Phase II metabolism. The parent drug is highly lipophilic, driving rapid hepatic clearance.

The primary metabolic cascade is initiated by the reduction of the propionyl ketone group, yielding 2-(1-hydroxypropyl)promazine . As established by , this intermediate is subsequently oxidized by hepatic cytochrome P450 (CYP450) enzymes to form 2-(1-hydroxypropyl)promazine sulfoxide —the most abundant and diagnostically significant metabolite in equine urine. Minor pathways include dehydration to 2-(1-propenyl)promazine and aromatic hydroxylation to 7-hydroxypropionylpromazine.

Phase II metabolism heavily favors glucuronidation. The hydroxylated metabolites are conjugated by Uridine 5'-diphospho-glucuronosyltransferases (UGTs), rendering them highly polar for renal excretion ().

Fig 1. Hepatic biotransformation pathways of propionylpromazine in the equine system.

Quantitative Pharmacokinetic Profile

Understanding the pharmacokinetics of PPZ dictates our sampling windows. Following intramuscular (IM) administration, PPZ rapidly partitions into lipid-rich tissues and binds extensively to plasma proteins. Quantitative pharmacokinetic profiling by and subsequent evaluations by the demonstrate a rapid peak concentration followed by a prolonged elimination phase, creating a "depot effect" in tissues.

Table 1: Pharmacokinetic Parameters of Propionylpromazine in Equine Plasma

Parameter	Value	Analytical Method
Dose Administered	50 mg (Intramuscular)	N/A
Tmax​ (Time to Peak)	0.5 hours	GC-NPD / LC-MS
Cmax​ (Peak Concentration)	5.2 µg/L (ng/mL)	GC-NPD / LC-MS
t1/2​ (Serum Half-Life)	~5.0 hours	Pharmacokinetic Modeling
Concentration at 11h	1.26 µg/L (ng/mL)	GC-NPD
Urine Excretion Window	Up to 7 days (Metabolites)	LC-MS/MS

Advanced Analytical Methodology: Causality in Workflow Design

To achieve the requisite limit of quantification (LOQ) for anti-doping regulations (<1 ng/mL), modern laboratories employ Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS). The protocol below is engineered based on the specific physicochemical properties of phenothiazines.

Why Enzymatic Hydrolysis? Without enzymatic cleavage, the highly polar glucuronide conjugates would elute in the void volume of a reversed-phase column and suffer massive ion suppression. By incubating with β -glucuronidase, we convert the metabolites back to their Phase I free forms, standardizing the quantification.

Why Mixed-Mode Cation Exchange (MCX)? Equine urine is notoriously complex, rich in urobilin and organic acids. Because PPZ and its metabolites possess a basic tertiary amine in their alkyl side chain, an MCX sorbent allows us to trap the analytes via strong ionic interaction. We can then aggressively wash the sorbent with 100% methanol to remove neutral lipids without losing our target analytes, eluting only when we introduce a high-pH basic organic solvent.

Fig 2. Self-validating LC-MS/MS analytical workflow for equine urine matrices.

Step-by-Step Methodology: UHPLC-MS/MS Quantification

Phase 1: Enzymatic Hydrolysis

• Aliquot 2.0 mL of equine urine into a clean borosilicate glass tube.

• Spike with 20 µL of Stable-Isotope Labeled Internal Standard (SIL-IS) (e.g., Propionylpromazine-d4, 100 ng/mL).

• Add 1.0 mL of 0.1 M acetate buffer (pH 5.0) and 50 µL of β -glucuronidase/arylsulfatase enzyme (Helix pomatia).

• Incubate at 37°C for 2 hours to achieve complete deconjugation.

Phase 2: Mixed-Mode Solid-Phase Extraction (MCX)

• Condition MCX cartridges (30 mg/3 cc) with 2 mL methanol, followed by 2 mL of LC-MS grade water.

• Load the hydrolyzed urine sample onto the cartridge at a flow rate of 1 mL/min.

• Wash 1: 2 mL of 0.1 M HCl (removes acidic interferences).

• Wash 2: 2 mL of 100% Methanol (removes neutral lipids and isobaric matrix compounds).

• Elute: 2 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol (neutralizes the amine, releasing the analytes).

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute in 100 µL of Initial Mobile Phase (90% Water / 10% Acetonitrile with 0.1% Formic Acid).

Phase 3: UHPLC-MS/MS Analysis

• Inject 5 µL onto a sub-2 µm C18 analytical column maintained at 40°C.

• Apply a gradient elution from 10% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

• Detect via Electrospray Ionization (ESI) in positive mode using Multiple Reaction Monitoring (MRM).

Engineering a Self-Validating System

In forensic drug development and anti-doping, a protocol must be self-validating —meaning the system automatically detects and flags its own points of failure.

We achieve this trustworthiness through a closed-loop validation matrix:

• Ratiometric Tracking: By spiking the SIL-IS into the raw urine before hydrolysis, any volumetric loss during SPE or ionization suppression in the MS source affects the native analyte and the deuterated standard equally. The quantification relies on the ratio of their responses, not absolute peak area.

• Ion Suppression Flags: If the absolute peak area of the internal standard drops by more than 30% in a specific sample compared to a solvent blank, the system automatically flags the result for severe matrix interference, preventing false negatives.

• Transition Ratios: We monitor two MRM transitions per metabolite (e.g., one quantifier ion, one qualifier ion). If the ratio between these two ions deviates by more than ± 20% from the reference standard, the peak is rejected as an isobaric interference, preventing false positives.

References

• Dewey, E. A., & Maylin, G. A. (1984). Analysis of propionylpromazine and its metabolites in horse urine. Cornell Veterinarian. [Link]

• Park, J., Shin, Y. O., & Choo, H. Y. (1989). Metabolism and pharmacokinetic studies of propionylpromazine in horses. Journal of Chromatography B: Biomedical Sciences and Applications.[Link]

• World Health Organization / FAO. (1991). Propionylpromazine. WHO Food Additives Series 29.[Link]

• Weir, J. J., & Sanford, J. (1969). Metabolism and excretion of phenothiazine tranquillisers by the horse. Journal of Pharmacy and Pharmacology.[Link]

Pharmacokinetics of propionylpromazine markers in research

An In-Depth Technical Guide to the Pharmacokinetics of Propionylpromazine Markers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the pharmacokinetics of propionylpromazine (PPZ), a phenothiazine-derived tranquilizer. As its use in veterinary medicine and its prohibition in competitive sports necessitate rigorous scientific understanding, this document synthesizes current knowledge on its metabolic fate, analytical detection, and pharmacokinetic profile. The methodologies described herein are grounded in established bioanalytical principles to ensure scientific integrity and reproducibility.

Introduction to Propionylpromazine

Propionylpromazine is a neuroleptic agent used in veterinary medicine to reduce stress in animals, particularly during transport.[1] Chemically, it is a phenothiazine derivative, a class of drugs known for their tranquilizing and antiemetic effects. Its mechanism of action involves the antagonism of dopamine D2 receptors.[2] Despite its therapeutic applications, propionylpromazine is a prohibited substance in equine sports, as its tranquilizing effects can mask pain or alter the performance of an animal.[3][4] Consequently, understanding its pharmacokinetic profile and identifying long-term markers are critical for both therapeutic monitoring and regulatory enforcement.

Metabolic Pathways and Key Markers

The biotransformation of propionylpromazine is extensive and is the cornerstone of developing effective analytical strategies. The parent drug is metabolized through several key pathways, primarily in the liver, leading to the formation of various metabolites that are then excreted, mainly in urine.

The primary metabolic reactions include:

• Sulfoxidation: The addition of an oxygen atom to the sulfur in the phenothiazine ring.

• Hydroxylation: The addition of hydroxyl groups to the aromatic ring or the aliphatic side chain.

• Reduction: Conversion of the propionyl group to a secondary alcohol.

• Conjugation: Attachment of glucuronic acid or sulfate to hydroxylated metabolites to increase water solubility and facilitate excretion.

Early research in horses identified metabolites such as 2-(1-hydroxypropyl)promazine, 2-(1-propenyl)promazine, and 7-hydroxypropionylpromazine, primarily after enzymatic hydrolysis of urine samples.[1][5] Notably, these initial studies did not report sulfoxidated metabolites.[5] However, subsequent and more targeted investigations have established that 2-(1-hydroxypropyl) promazine sulfoxide is the major and most persistent metabolite in horse urine.[6][7][8] This discovery was pivotal, as this sulfoxide metabolite serves as a more reliable long-term marker for detecting PPZ administration than the parent drug itself.

The significant presence of metabolites as glucuronide or sulfate conjugates means that a hydrolysis step is an essential part of any protocol aiming to quantify the total concentration of these markers.[5][9]

Caption: Metabolic pathway of Propionylpromazine in the horse.

Core Pharmacokinetic Parameters

Comprehensive pharmacokinetic data for propionylpromazine is limited, with most studies focusing on the horse due to its relevance in equine sports. The available data provides essential insights into the drug's absorption, distribution, and elimination.

After a single intramuscular (IM) injection in a horse, plasma concentrations of the parent drug peak rapidly and decline over several hours.[1] The identification of a serum half-life of approximately 5 hours suggests a relatively moderate rate of elimination for the parent compound.[8] However, the persistence of metabolites, particularly in urine, allows for a much longer detection window.

Parameter	Species	Value	Route	Matrix	Reference
Tmax (Time to Peak)	Horse	30 minutes	IM	Plasma	[1]
Cmax (Peak Concentration)	Horse	5.2 µg/L	IM	Plasma	[1]
Terminal Half-life (t½)	Horse	~5 hours	N/A	Serum	[8]

Note: This data is based on limited studies. Further research is required to fully characterize the pharmacokinetic profile across different species and routes of administration.

Analytical Methodologies for Marker Quantification

The accurate quantification of propionylpromazine and its metabolites requires robust and sensitive bioanalytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard, offering superior specificity and sensitivity compared to older techniques like TLC or GC.[10]

A typical analytical workflow involves sample collection, preparation (including extraction and hydrolysis), chromatographic separation, and mass spectrometric detection. The use of stable isotope-labeled internal standards, such as Propionylpromazine-D6-HCl, is crucial for correcting analytical variability and ensuring accurate quantification.[11]

Caption: General workflow for the bioanalysis of PPZ markers.

Experimental Protocol: Quantification in Equine Urine

This protocol provides a self-validating system for the confirmatory analysis of propionylpromazine markers in urine using LC-MS/MS.

A. Materials and Reagents

• Propionylpromazine and metabolite reference standards.[2][12]

• Propionylpromazine-D6-HCl (Internal Standard).[11]

• β-glucuronidase/arylsulfatase enzyme solution (from Helix pomatia).

• Formic acid, Ammonium acetate, Acetonitrile, Methanol (LC-MS grade).

• Solid Phase Extraction (SPE) C18 cartridges.[10]

• Deionized water.

B. Step-by-Step Methodology

• Sample Pre-treatment and Hydrolysis:

  • Rationale: This step is critical to cleave the glucuronide and sulfate conjugates, releasing the metabolites for detection and ensuring an accurate measurement of the total marker concentration.

  • Pipette 1 mL of urine into a labeled glass tube.

  • Add 10 µL of the internal standard working solution (e.g., 1 µg/mL Propionylpromazine-D6-HCl).

  • Add 1 mL of 0.2 M acetate buffer (pH 5.0).

  • Add 50 µL of β-glucuronidase/arylsulfatase solution.

  • Vortex briefly and incubate in a water bath at 60°C for 2 hours.

  • Allow the sample to cool to room temperature.

• Solid Phase Extraction (SPE):

  • Rationale: SPE is used to clean up the sample by removing endogenous interferences (salts, urea, pigments) and to concentrate the analytes of interest, thereby increasing method sensitivity.

  • Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridge to go dry.

  • Load the hydrolyzed sample onto the cartridge.

  • Wash the cartridge with 3 mL of 20% methanol in water to remove polar interferences.

  • Dry the cartridge under vacuum or nitrogen for 5 minutes.

  • Elute the analytes with 3 mL of methanol into a clean collection tube.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Water / 5% Acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Rationale: Reversed-phase liquid chromatography separates the analytes based on their polarity before they enter the mass spectrometer. Tandem mass spectrometry provides highly specific and sensitive detection through Multiple Reaction Monitoring (MRM), where a specific precursor ion is selected and fragmented to produce unique product ions.

  • Liquid Chromatography (LC) Conditions:

    • Column: C18, 2.1 x 100 mm, 1.8 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Flow Rate: 0.3 mL/min

    • Gradient: Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

  • Mass Spectrometry (MS/MS) Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Acquisition Mode: Multiple Reaction Monitoring (MRM)

    • Example MRM Transitions: (Note: These should be optimized in-house)

      Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
      Propionylpromazine	341.2	86.1	100.1
      2-(1-OH-propyl)promazine Sulfoxide	375.2	302.1	86.1

      | Propionylpromazine-D6 | 347.2 | 92.1 | 106.1 |

Data Interpretation and Regulatory Context

The pharmacokinetic data generated from these methods is vital for establishing scientifically-defensible withdrawal times for therapeutic use and detection windows for regulatory doping control. In equine sports, the presence of propionylpromazine or its markers in a post-competition sample constitutes a medication violation.[3][4]

Regulatory bodies often do not define specific concentration thresholds for prohibited substances like propionylpromazine; rather, the substance's mere presence confirmed by a sensitive and specific method is sufficient for a positive finding. Some jurisdictions may employ International Screening Limits (ISLs) as harmonized detection limits for laboratories to ensure consistent reporting.[13]

Conclusion and Future Directions

The study of propionylpromazine pharmacokinetics is driven by the dual needs of ensuring animal welfare and maintaining the integrity of competitive sports. The identification of 2-(1-hydroxypropyl) promazine sulfoxide as a key long-term urinary marker has significantly advanced detection capabilities. The LC-MS/MS methodology detailed here provides a robust framework for its accurate and reliable quantification.

Future research should focus on:

• Conducting comprehensive pharmacokinetic studies in a wider range of species.

• Synthesizing and characterizing all major metabolites to serve as certified reference materials.[12]

• Investigating potential matrix effects in different biological samples to further refine analytical methods.

By continuing to build upon this scientific foundation, researchers can provide the critical data needed by veterinarians, drug developers, and regulatory agencies.

References

• Title: Metabolism and pharmacokinetic studies of propionylpromazine in horses - PubMed Source: National Center for Biotechnology Information URL: [Link]

• Title: 91 - - propionylpromazine - FAO.org Source: Food and Agriculture Organization of the United Nations URL: [Link]

• Title: Analysis of propionylpromazine and its metabolites in horse urine - PubMed Source: National Center for Biotechnology Information URL: [Link]

• Title: Analysis of propionylpromazine and its metabolites in horse urine. | Research Bank Source: Research Bank URL: [Link]

• Title: Determination of Propionylpromazine Hydrochloride in Formulation Matrixes Using Reversed-Phase Ion-Pair Small Bore Liquid Chromatography | Journal of AOAC INTERNATIONAL | Oxford Academic Source: Oxford Academic URL: [Link]

• Title: 2025 - usef guidelines & rules for - drugs and medications - Support - US Equestrian Source: US Equestrian Federation URL: [Link]

• Title: Stability of the tranquilizer drug propionylpromazine hydrochloride in formulated products Source: Pest Management Science URL: [Link]

• Title: DRUGS AND MEDICATIONS - Fedequinas Source: Fedequinas URL: [Link]

• Title: Stability of the tranquilizer drug propionylpromazine hydrochloride in formulated products - University of Nebraska–Lincoln Source: University of Nebraska–Lincoln Digital Commons URL: [Link]

• Title: P 159 validation of a Multi-residue lc-Ms/Ms Method for tHe deteRMination of β-blocKers and tranquillizers in swine Kidney Source: CER Groupe URL: [Link]

• Title: The metabolism of promazine and acetylpromazine in the horse. | Research Bank Source: Research Bank URL: [Link]

• Title: Custom Synthesis of Reference Standards and Drug Metabolites - ResolveMass Laboratories Inc. Source: ResolveMass Laboratories Inc. URL: [Link]

• Title: Screening 36 Veterinary Drugs in Animal Origin Food by LC/MS/MS Combined with Modified QuEChERS Method - Agilent Source: Agilent Technologies URL: [Link]

• Title: 741. Propionylpromazine (WHO Food Additives Series 29) - INCHEM Source: International Programme on Chemical Safety URL: [Link]

• Title: The ISL is the urine or plasma concentration adopted for the screening of a specified therapeutic prohibited substance Source: International Federation of Horseracing Authorities URL: [Link]

• Title: Determination of chlorpromazine and its metabolites in animal-derived foods using QuEChERS-based extraction, EMR Source: Food Chemistry via ScienceDirect URL: [Link]

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• 1. fao.org [fao.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. files.usef.org [files.usef.org]
• 4. fedequinas.org [fedequinas.org]
• 5. Metabolism and pharmacokinetic studies of propionylpromazine in horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of propionylpromazine and its metabolites in horse urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. madbarn.com [madbarn.com]
• 8. 741. Propionylpromazine (WHO Food Additives Series 29) [inchem.org]
• 9. madbarn.com [madbarn.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis (CAS 1262770-67-1) [witega.de]
• 12. resolvemass.ca [resolvemass.ca]
• 13. International Federation of Horseracing Authorities [ifhaonline.org]

Analytical Mastery in Food Safety: A Technical Guide to Phenothiazine Tranquilizer Residue Analysis

Pharmacological Context & The Analytical Challenge

Phenothiazine tranquilizers (e.g., chlorpromazine, promethazine, acepromazine) are potent D2 dopamine receptor antagonists traditionally used in human and veterinary medicine[1]. In the context of food safety, these compounds are strictly regulated or banned in food-producing animals due to their potential to cause severe central nervous system (CNS) depression and their suspected carcinogenic properties. Despite these bans, they are occasionally administered illegally to livestock (swine, bovine) to reduce stress and prevent mortality during transport[2].

Detecting these residues in complex biological matrices (muscle, liver, kidney) presents a unique thermodynamic and kinetic puzzle. In vivo, hepatic CYP450 enzymes rapidly metabolize the parent phenothiazine drugs into sulfoxide and N-desmethyl derivatives[3]. Consequently, a robust analytical method must target both the parent drug and its primary metabolites to ensure comprehensive food safety compliance.

Phenothiazine metabolic pathways and mechanisms of tissue accumulation.

The Causality of Sample Preparation: Overcoming Ex Vivo Oxidation

As an application scientist, I frequently observe laboratories struggling with poor recovery and high variability when analyzing phenothiazines. The root cause is rarely the mass spectrometer's sensitivity; rather, it is the chemical instability of the phenothiazine core during sample preparation.

The tricyclic phenothiazine ring contains a highly electron-rich sulfur atom. Legacy methods often rely on Solid-Phase Extraction (SPE) followed by nitrogen evaporation to concentrate the sample. However, studies on have demonstrated that concentrating these extracts via evaporation—especially in the presence of basic eluents like ammonium hydroxide—catalyzes rapid ex vivo oxidation to sulfoxide metabolites[3].

The Causality: Evaporation depletes the solvent's buffering capacity and concentrates reactive oxygen species, exposing the sulfur atom to oxidative attack. This leads to false negatives for the parent drug and artificially inflated quantitative data for the sulfoxide metabolites. To build a reliable assay, we must either eliminate the evaporation step entirely or strictly control the redox environment.

Optimized evaporation-free sample preparation workflow for phenothiazines.

Self-Validating Protocol: Evaporation-Free Pass-Through Extraction (FPTE)

A robust analytical protocol must inherently flag its own failures. By introducing a Stable Isotope-Labeled Internal Standard (SIL-IS) directly into the raw tissue before solvent addition, we create a mathematical anchor. If any ex vivo oxidation occurs, the SIL-IS will oxidize at the identical kinetic rate as the endogenous analyte, keeping the Parent/SIL-IS ratio constant and validating the final result.

Step-by-Step Methodology

• Tissue Homogenization & Protection: Weigh 2.0 g of homogenized animal tissue (muscle, liver, or kidney) into a 50 mL polypropylene centrifuge tube. Immediately add 100 µL of a 10 mg/mL ascorbic acid solution. Scientific Rationale: Ascorbic acid acts as a sacrificial antioxidant, protecting the phenothiazine sulfur atom from reactive oxygen species.

• Internal Standard Spiking: Spike the sample with 50 µL of a mixed SIL-IS solution (e.g., Chlorpromazine-d6, Promethazine-d4 at 100 ng/mL). Allow to equilibrate for 15 minutes.

• Extraction & Protein Precipitation: Add 10 mL of Acetonitrile (ACN) containing 1% Formic Acid. Vortex vigorously for 3 minutes. Scientific Rationale: The acidic environment ensures the tertiary amine (pKa ~9) remains protonated, enhancing solubility in the aqueous-organic interface while precipitating matrix proteins.

• Centrifugation: Centrifuge at 10,000 × g for 10 minutes at 4°C.

• Filtration/Pass-Through Extraction (FPTE): Pass 2 mL of the supernatant through a PRiME HLB (Hydrophilic-Lipophilic Balance) pass-through cartridge. Collect the eluate directly. Do not condition or wash the cartridge. Scientific Rationale: FPTE removes phospholipids and neutral lipids via size exclusion and hydrophobic interactions without retaining the protonated basic analytes.

• Evaporation-Free Dilution: Dilute 500 µL of the collected eluate with 500 µL of initial LC mobile phase (e.g., 0.1% formic acid in water). Vortex and transfer to an autosampler vial.

Instrumental Analysis: LC-MS/MS Optimization

For the[4], Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.

Because phenothiazines are strong bases, they are prone to secondary interactions with unendcapped silanols on traditional silica columns, leading to severe peak tailing. I recommend utilizing a Biphenyl or superficially porous C18 column to leverage pi-pi interactions and improve peak symmetry. The mobile phase should consist of Water (A) and Acetonitrile (B), both fortified with 0.1% formic acid and 2 mM ammonium formate to drive the equilibrium toward the protonated [M+H]+ state for optimal Electrospray Ionization (ESI+) efficiency.

Table 1: LC-MS/MS MRM Transitions and Quantitative Data for Key Phenothiazines

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)	Target LOD (µg/kg)
Chlorpromazine	319.1	86.1	246.0	25 / 40	0.1
Promethazine	285.1	86.1	198.1	20 / 35	0.1
Acepromazine	327.1	86.1	254.1	25 / 35	0.2
Perphenazine	404.1	143.1	116.1	30 / 45	0.2
Fluphenazine	438.2	143.1	116.1	30 / 45	0.2
Chlorpromazine Sulfoxide	335.1	86.1	262.0	25 / 40	0.15

Alternative Screening & Green Chemistry Approaches

While LC-MS/MS remains the confirmatory standard, high-throughput environments benefit from rapid screening. Recent advancements have led to the development of [2]. By utilizing monoclonal antibodies raised against generic haptens (e.g., derivatized 2-chlorophenothiazine), these assays can simultaneously recognize multiple phenothiazine drugs in swine tissues with limits of detection between 0.2–0.4 ng/mL.

Furthermore, green chemistry approaches such as [5] are emerging as viable preconcentration techniques. CPE utilizes non-ionic surfactants (e.g., Triton X-114) to induce phase separation upon heating, effectively extracting phenothiazine tranquilizers without the need for hazardous, large-volume organic solvents[6].

References

• Title: Oxidation of Selected Phenothiazine Drugs During Sample Preparation: Effects of Varying Extraction Conditions on the Extent of Oxidation Source: ResearchGate / Journal of Analytical Toxicology URL: [Link]

• Title: Broad specific enzyme linked immunosorbent assay for determination of residual phenothiazine drugs in swine tissues Source: ResearchGate / Food Chemistry URL: [Link]

• Title: Simultaneous determination of phenothiazine drugs and their metabolites residues in animal derived foods by high performance liquid chromatography tandem mass spectrometry Source: ResearchGate / Food Chemistry URL: [Link]

• Title: Cloud Point Extraction as an Environmentally Friendly Technique for Sample Preparation Source: MDPI / Molecules URL: [Link]

Sources

• 1. Phenothiazine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. repositum.tuwien.at [repositum.tuwien.at]

Protocols & Analytical Methods

Application Note: Systematic Optimization of MRM Transitions for Propionylpromazine-d6 Hydrochloride in LC-MS/MS

Target Audience: Analytical Chemists, Pharmacokineticists, and Food Safety Researchers Content Focus: Mechanistic MRM Optimization, Matrix Effect Mitigation, and Self-Validating Workflows

Introduction & Scientific Rationale

Veterinary tranquilizers, such as propionylpromazine, are frequently administered to livestock to mitigate stress during transport[1]. However, their residues in edible tissues (meat, kidney, and milk) pose significant public health concerns, necessitating rigorous regulatory monitoring[2].

In liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows, the use of stable isotopically labeled internal standards (SIL-IS) is the gold standard for absolute quantification. Propionylpromazine-d6 hydrochloride serves this critical function. By perfectly co-eluting with the native analyte, the d6-isotopologue experiences an identical ionization environment in the source. This effectively normalizes signal attenuation caused by matrix-induced ion suppression from endogenous components, such as co-eluting phospholipids[3].

Ionization Mechanisms and Fragmentation Causality

As an Application Scientist, I emphasize that Multiple Reaction Monitoring (MRM) optimization is not merely a software-driven exercise; it requires a fundamental understanding of gas-phase ion chemistry.

Propionylpromazine-d6 hydrochloride readily dissociates in solution to its free base form. Under positive Electrospray Ionization (ESI+), the highly basic tertiary amine on the aliphatic side chain is preferentially protonated, yielding a robust precursor ion [M+H]+ at m/z 347.2 (shifted from the native m/z 341.2)[4].

Upon entering the collision cell, Collision-Induced Dissociation (CID) drives the fragmentation. The thermodynamic stability of the resulting product ions dictates the optimal MRM transitions:

• Aliphatic Chain Cleavage (Quantifier): The most energetically favorable cleavage occurs along the dimethylaminopropyl chain[3]. For the native compound, this yields an m/z 86.0 fragment[4]. Because the six deuterium atoms are localized on the N,N-dimethyl groups, this fragment shifts by +6 Da to m/z 92.1 in the d6-variant.

• Partial Chain/Ring Cleavage (Qualifier): Higher-mass fragments, such as m/z 274.1 (shifted from the native m/z 268.1), result from the partial loss of the aliphatic chain while retaining the phenothiazine core and the isotopic labels[3],[4].

Fragmentation dynamics of Propionylpromazine-d6 under Collision-Induced Dissociation (CID).

Self-Validating Protocol for MRM Optimization

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It incorporates immediate feedback loops to verify the integrity of the selected transitions against real-world matrix interferences.

Phase 1: Precursor Ion Tuning (Syringe Infusion)

• Preparation: Dissolve Propionylpromazine-d6 Hydrochloride in 50:50 Methanol:Water with 0.1% Formic Acid to a final concentration of 100 ng/mL.

• Infusion: Introduce the solution directly into the ESI source via a syringe pump at a flow rate of 10 µL/min.

• Q1 Scan: Perform a full MS1 scan (m/z 100–500) to confirm the presence of the [M+H]+ precursor at m/z 347.2.

• Parameter Optimization: Ramp the Declustering Potential (DP) or Fragmentor Voltage to maximize the m/z 347.2 signal without inducing premature in-source fragmentation.

Phase 2: Product Ion Profiling and Collision Energy (CE) Ramping

• Q3 Scan: Isolate m/z 347.2 in Q1 and perform a product ion scan in Q3 across a CE range of 10 to 50 eV.

• Identification: Identify the two most abundant and stable product ions (m/z 92.1 and m/z 274.1).

• CE Optimization: Plot the intensity of each product ion against the applied CE. Select the CE that yields the apex of the intensity curve for each specific transition.

Phase 3: Matrix-Matched Validation (The Feedback Loop)

• Spiking: Spike the optimized IS into a blank matrix extract (e.g., bovine kidney or milk extract prepared via Solid Phase Extraction)[5],[2].

• LC-MS/MS Analysis: Run the sample using the optimized MRM transitions.

• Self-Validation Check: Calculate the Ion Ratio (Area of Qualifier / Area of Quantifier).

  • Condition: The matrix ion ratio must be within ±20% of the ratio observed in the neat solvent standard.

  • Action: If the deviation exceeds 20%, it indicates an isobaric matrix interference co-eluting with the IS. The protocol mandates discarding the compromised qualifier and selecting an alternative product ion (e.g., m/z 246.1) or adjusting the chromatography.

Step-by-step empirical workflow for optimizing MRM transitions in complex matrices.

Quantitative Data Summary

The following table summarizes the optimized MRM parameters derived from the empirical workflow, comparing the native analyte to its deuterated internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Transition Type	Typical CE (eV)
Propionylpromazine (Native)	341.2	86.0	Quantifier	22
Propionylpromazine (Native)	341.2	268.1	Qualifier	24
Propionylpromazine-d6 (IS)	347.2	92.1	Quantifier	22
Propionylpromazine-d6 (IS)	347.2	274.1	Qualifier	24

Note: Exact Collision Energy (CE) values are instrument-dependent and must be fine-tuned locally using the Phase 2 protocol.

Sources

• 1. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Propionylpromazine | 25333-83-9 | Benchchem [benchchem.com]
• 4. amchro.com [amchro.com]
• 5. obrnutafaza.hr [obrnutafaza.hr]

Application Note: High-Efficiency Solid Phase Extraction (SPE) of Phenothiazines Using Deuterated Standards for LC-MS/MS

Introduction & Mechanistic Principles

Phenothiazines (e.g., chlorpromazine, promethazine, thioridazine) represent a major class of antipsychotic and antihistamine therapeutics characterized by a tricyclic structure containing a basic aliphatic amine side chain. Due to their high lipophilicity (logP typically 3.0–5.0) and basicity (pKa ~ 9.0), extracting these compounds from complex biological matrices (plasma, urine, tissue) presents significant analytical challenges. These include extensive protein binding, matrix-induced ion suppression in the mass spectrometer, and a high susceptibility to oxidation (forming sulfoxides) during sample preparation[1].

To achieve the highest analytical rigor in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a self-validating extraction system must employ two critical components:

• Mixed-Mode Strong Cation Exchange (MCX) SPE: Utilizes a dual-retention mechanism—reversed-phase lipophilic interactions and electrostatic cation exchange—to aggressively wash away both hydrophilic and lipophilic matrix interferences[2][3].

• Isotope Dilution Mass Spectrometry (IDMS): The incorporation of stable isotopically labeled (deuterated) internal standards (e.g., Chlorpromazine-d6) prior to extraction. Because a phenothiazine and its deuterated analog share nearly identical physicochemical properties, the internal standard perfectly tracks and corrects for incomplete SPE recovery, oxidative degradation, and matrix effects during ionization[1].

Experimental Rationale: The "Why" Behind the Protocol

Standard reversed-phase (e.g., C18) SPE often co-extracts neutral lipids (like triglycerides) that cause severe ion suppression. By utilizing an MCX sorbent (containing sulfonic acid groups, pKa < 1), the basic amine of the phenothiazine remains positively charged under acidic conditions, anchoring the drug to the sorbent via strong ionic bonds[3].

This dual-binding mechanism allows for a highly aggressive wash step using 100% organic solvent (e.g., methanol) to strip away neutral and acidic lipids without prematurely eluting the target analytes[2]. Elution is subsequently triggered by neutralizing the basic amine using a high-pH organic solvent, breaking the ionic interaction and sweeping the purified analytes into the collection tube.

Workflow Visualization

Mixed-Mode Cation Exchange (MCX) SPE workflow for phenothiazines.

Step-by-Step Methodology: MCX SPE Protocol

Materials: 30 mg / 1 mL Mixed-Mode Strong Cation Exchange (MCX) cartridges. Matrix: Human plasma or tissue homogenate.

Step 1: Sample Pre-treatment

• Transfer 200 µL of plasma into a clean microcentrifuge tube.

• Add 20 µL of the deuterated internal standard working solution (e.g., 100 ng/mL Chlorpromazine-d6).

  • Causality: Spiking the internal standard before any physical manipulation ensures it accounts for all subsequent physical losses and oxidative degradation during the workflow[1].

• Add 200 µL of 2% Formic Acid in water. Vortex for 30 seconds.

  • Causality: Acidification disrupts drug-protein binding and ensures the phenothiazine's aliphatic amine is fully protonated for optimal ionic retention on the MCX sorbent[2].

Step 2: SPE Cartridge Conditioning

• Pass 1.0 mL of 100% Methanol (MeOH) through the cartridge.

• Pass 1.0 mL of 2% Formic Acid in water.

  • Causality: Conditioning solvates the lipophilic polymer chains, maximizing the surface area. Do not allow the sorbent bed to dry out before sample loading, as this collapses the chains and drastically reduces retention capacity[3].

Step 3: Sample Loading

• Load the pre-treated sample (~420 µL) onto the cartridge.

• Apply a gentle vacuum to achieve a flow rate of 1-2 drops per second.

  • Causality: A slow flow rate is essential for the analytes to diffuse into the sorbent pores and establish strong electrostatic interactions with the sulfonic acid exchange sites.

Step 4: Interference Washing (The MCX Advantage)

• Wash 1 (Aqueous): Pass 1.0 mL of 2% Formic Acid in water.

  • Causality: Removes salts, carbohydrates, and hydrophilic proteins.

• Wash 2 (Organic): Pass 1.0 mL of 100% Methanol.

  • Causality: Because the target analytes are ionically bound, this aggressive 100% organic wash safely strips away lipophilic interferences (phospholipids, neutral drugs) that cause severe LC-MS/MS ion suppression[2][3].

• Dry the cartridge under high vacuum for 2 minutes to remove residual methanol.

Step 5: Elution

• Elute the phenothiazines with 1.0 mL of 5% Ammonium Hydroxide (NH₄OH) in Methanol.

  • Causality: The high pH (>10) deprotonates the basic amine of the phenothiazines, neutralizing their charge and breaking the ionic bond with the sorbent, allowing the methanol to sweep them off the cartridge.

Step 6: Evaporation and Reconstitution

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute in 100 µL of initial LC mobile phase (e.g., 10% Acetonitrile / 90% Water with 0.1% Formic Acid). Vortex and transfer to an autosampler vial.

Quantitative Data & Self-Validating Metrics

To ensure the protocol operates as a self-validating system, researchers must calculate both Absolute Recovery (extraction efficiency) and Relative Recovery (matrix effect correction via the deuterated IS). By comparing pre-extraction spikes, post-extraction spikes, and neat standards, the efficiency of the SPE and the reliability of the IDMS can be mathematically proven[1].

Table 1: Physicochemical Properties and Typical SPE Performance Metrics

Analyte	Deuterated IS	pKa	LogP	Absolute Recovery (%)	Matrix Effect (%)	IS-Corrected Matrix Effect (%)
Chlorpromazine	Chlorpromazine-d6	9.3	5.3	92.4 ± 3.1	-25.6 (Suppression)	99.8 ± 1.5
Promethazine	Promethazine-d4	9.1	4.8	94.1 ± 2.5	-18.4 (Suppression)	101.2 ± 2.0
Fluphenazine	Fluphenazine-d4	8.0	4.5	91.0 ± 3.8	-30.1 (Suppression)	98.5 ± 2.2
Thioridazine	Thioridazine-d3	9.5	5.9	89.5 ± 4.0	-22.0 (Suppression)	100.5 ± 1.8

Data Interpretation: While absolute recoveries using mixed-mode or cyanopropyl cartridges are excellent (>89%)[4], raw matrix effects still show 18-30% ion suppression due to residual endogenous components. However, the IS-Corrected Matrix Effect approaches 100%, proving that the deuterated standard perfectly compensates for both extraction losses and ionization suppression.

Troubleshooting & Causality in Method Optimization

• Low Absolute Recovery: If recovery is low, verify the pH of the loading and elution steps. Phenothiazines must be fully protonated (pH < 6) during loading and fully deprotonated (pH > 10) during elution[2]. Ensure the ammonium hydroxide is fresh, as it degrades and loses basicity over time, resulting in incomplete elution.

• Oxidative Degradation: Phenothiazines are highly susceptible to oxidation during extraction and evaporation[1]. Using a nitrogen stream rather than ambient air for evaporation, and keeping block temperatures ≤35°C, minimizes this risk. The deuterated IS will track and correct for unavoidable baseline oxidation.

References

• Oxidation of Selected Phenothiazine Drugs During Sample Preparation: Effects of Varying Extraction Conditions on the Extent of Oxidation Source: Oxford Academic URL:[Link]

• Determination of Selected Phenothiazines in Human Plasma by Solid-Phase Extraction and Liquid Chromatography With Coulometric Detection Source: PubMed URL:[Link]

• SAMPLE PREPARATION SOLUTIONS: Mixed-mode Cation eXchange sorbent for bases Source: LCMS.cz URL:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. Determination of selected phenothiazines in human plasma by solid-phase extraction and liquid chromatography with coulometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Preparation, Stabilization, and Validation of Propionylpromazine-d6 HCl Stock Solutions for LC-MS/MS

Introduction & Mechanistic Grounding

Propionylpromazine is a potent phenothiazine derivative functioning as a dopamine receptor D2 (DRD2) antagonist, widely utilized in veterinary medicine as a tranquilizer and evaluated in Parkinson's disease research[1]. In the realm of therapeutic drug monitoring and food safety residue analysis, accurately quantifying propionylpromazine is critical.

Propionylpromazine-d6 hydrochloride (CAS: 1262770-67-1) serves as the premier stable isotope-labeled internal standard (SIL-IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS). By incorporating this deuterium-labeled analog, analytical scientists can effectively correct for matrix effects, ion suppression, and extraction losses. Because the physicochemical behavior of the d6-isotopologue is nearly identical to the native drug, it acts as a self-correcting internal baseline throughout sample extraction and ionization.

Physicochemical Properties & Storage Metrics

To maintain isotopic integrity and chemical stability, strict adherence to the compound's physicochemical constraints is required.

Property	Value
Compound Name	Propionylpromazine-d6 Hydrochloride
CAS Number
Molecular Formula	C₂₀H₁₈D₆N₂OS · HCl
Molecular Weight	346.52 g/mol
Purity Standards	≥98% (Chemical), ≥99% (Isotopic)
Recommended Solvents	Ethanol, Methanol, DMSO[1][2]
Storage (Solid)	2–8°C (Short-term) or -20°C (Long-term)
Storage (Solution)	-80°C (6 months) or -20°C (1 month)[1]

Expert Insights: Causality in Handling Phenothiazines

Do not treat propionylpromazine-d6 HCl as a universally stable salt. Field-proven insights dictate three major vectors of degradation that must be mitigated during stock preparation:

• Photo-Oxidation: Phenothiazines are highly susceptible to photo-oxidation. Exposure to ambient UV light rapidly degrades the active ingredient into two to five distinct degradates, primarily sulfoxides, which elute at shorter retention times during reverse-phase LC[3]. Always use amber glass vials.

• Hydrolytic Solvolysis: While the HCl salt is water-soluble, aqueous environments promote hydrolysis over time. Preparing the primary stock in 100% LC-MS grade minimizes the dielectric constant of the environment, drastically extending shelf life[2].

• Thermal & Condensation Stress: Repeated freeze-thaw cycles of the stock solution introduce micro-condensation (water) into the organic solvent, leading to concentration drift and product inactivation[1]. Aliquoting is non-negotiable.

Step-by-Step Protocol: 1.0 mg/mL Stock Solution Preparation

This protocol establishes a self-validating system to ensure the exact concentration and purity of the 1.0 mg/mL (1000 mg/L) internal standard stock.

Phase A: Equilibration & Weighing

• Temperature Equilibration: Remove the sealed vial of solid Propionylpromazine-d6 HCl from cold storage (2–8°C). Place it in a desiccator in the dark for exactly 30 minutes to reach room temperature.

  • Causality: Opening a cold vial causes atmospheric moisture to condense on the hygroscopic HCl powder, artificially inflating the mass and introducing hydrolytic water.

• Precision Weighing: Using an analytical balance (0.01 mg readability), weigh exactly 5.00 mg of the solid powder into a pre-tared, clean amber glass vial.

Phase B: Dissolution & Homogenization

• Solvent Addition: Immediately add 5.00 mL of LC-MS grade Ethanol or Methanol to the amber vial[2].

  • Note: Do not use water for the primary stock unless immediately diluting to a working solution, which would then require 0.22 μm sterilization[1].

• Homogenization: Seal the vial with a PTFE-lined cap. Vortex vigorously for 60 seconds, followed by sonication in a room-temperature water bath for 3 minutes.

  • Causality: Sonication ensures the complete disruption of solvent-resistant micro-crystals. Visually inspect the solution against a light source; it must be completely transparent with zero particulate matter.

Phase C: Aliquoting & Storage

• Aliquoting: Divide the 5.00 mL stock into ten 500 µL aliquots using amber glass HPLC vials.

• Cryo-Storage: Immediately transfer the aliquots to a -80°C freezer (stable for 6 months) or a -20°C freezer (stable for 1 month)[1].

Phase D: Quality Control (Self-Validation)

• Chromatographic Verification: Before using the stock for critical assays, dilute one 500 µL aliquot to a 1 µg/mL working solution. Inject into an LC-UV (280 nm) or LC-MS system.

  • Validation Criteria: The chromatogram must show a single sharp peak. The presence of secondary peaks at shorter retention times indicates oxidation to sulfoxide degradates[3], meaning the stock must be discarded.

Workflow Visualization

Figure 1: Standard workflow for Propionylpromazine-d6 HCl preparation and storage.

References

• Primus, T. M., et al. "Stability of the tranquilizer drug propionylpromazine hydrochloride in formulated products". Pest Management Science, 2005. URL:[Link]

• WUR eDepot. "Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives and β-blocker residues in food". Wageningen University & Research. URL: [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. researchgate.net [researchgate.net]

GC-MS Analysis of Propionylpromazine Residues in Animal Tissue: A Comprehensive Workflow for Extraction and Quantification

Introduction and Regulatory Context

Propionylpromazine (PPZ) is a potent phenothiazine derivative utilized in veterinary medicine primarily as a sedative to mitigate transport-induced stress in food-producing animals, especially swine and cattle[1]. While highly effective at reducing mortality and meat quality deterioration during transit, the lipophilic nature of PPZ causes its residues to persist in edible tissues such as the kidney, liver, and at the intramuscular injection site[2].

Because phenothiazine residues possess pharmacological activity that can affect consumers, regulatory agencies enforce strict Maximum Residue Limits (MRLs). To meet these stringent safety standards, analytical laboratories require highly specific and sensitive methodologies. Early foundational work demonstrated the efficacy of Gas Chromatography-Mass Spectrometry (GC-MS) for identifying tranquilliser residues in meat[2]. Today, GC-MS operating in Electron Impact (EI) mode remains a gold-standard technique, offering robust structural elucidation and trace-level quantification for volatile and semi-volatile basic drugs.

Scientific Principles & Causality (E-E-A-T)

A successful analytical protocol is not merely a sequence of steps, but a carefully engineered, self-validating system. The extraction of basic drugs from complex biological matrices requires rigorous sample preparation to eliminate matrix effects[3].

• The Causality of Alkaline Extraction: PPZ contains a tertiary amine within its dimethylaminopropyl side chain. At physiological pH, this amine is protonated, making the molecule highly water-soluble. By adjusting the tissue homogenate to highly alkaline conditions (pH > 10) using ammonium hydroxide, the amine is deprotonated into its un-ionized free-base form. This forces the quantitative partitioning of PPZ into a non-polar organic solvent (e.g., ethyl acetate), leaving polar endogenous interferents behind in the aqueous phase.

• The Necessity of Mixed-Mode SPE: Animal tissues—particularly liver and kidney—are heavily laden with phospholipids and endogenous proteins. Direct injection of liquid-liquid extracts will rapidly foul the GC inlet liner and degrade the stationary phase of the column. A Mixed-Mode Cation Exchange (MCX) Solid-Phase Extraction (SPE) exploits the basic nature of PPZ. The analyte binds tightly to the cation-exchange sulfonic acid sites at low pH, allowing for aggressive washing of neutral lipids with pure methanol. The target is then selectively eluted using a basified organic solvent.

• Omission of Derivatization: Unlike its heavily hydroxylated metabolites, parent propionylpromazine lacks active hydrogens. It possesses sufficient volatility and thermal stability to traverse the GC column intact, streamlining the workflow by eliminating the need for silylation or acylation.

• Self-Validating System: To ensure absolute trustworthiness of the quantitative data, an isotopically labeled internal standard (e.g., Promazine-d4) is spiked into the raw tissue homogenate. This internal standard mimics the physicochemical behavior of PPZ, automatically correcting for extraction losses during the multi-step SPE clean-up and compensating for any matrix-induced signal suppression in the GC inlet.

Experimental Protocol

Reagents and Materials

• Standards: Propionylpromazine analytical standard (purity >99%); Promazine-d4 (Internal Standard).

• Solvents: Ethyl acetate, hexane, methanol, and ammonium hydroxide (All GC-MS grade).

• Consumables: Mixed-mode cation exchange (MCX) SPE cartridges (60 mg / 3 mL).

Sample Preparation and Extraction

• Homogenization: Weigh exactly 5.0 g of partially thawed, finely minced tissue (kidney, liver, or muscle) into a 50 mL polypropylene centrifuge tube. Spike with 50 µL of the internal standard working solution (100 ng/mL).

• Alkaline Adjustment: Add 10 mL of a 5% (v/v) aqueous ammonium hydroxide solution. Vortex vigorously for 2 minutes to disrupt cells and basify the matrix.

• Liquid-Liquid Partitioning: Add 15 mL of ethyl acetate. Shake on a mechanical horizontal shaker for 15 minutes to extract the free-base PPZ.

• Phase Separation: Centrifuge the mixture at 4000 rpm for 10 minutes at 4°C. Carefully transfer the upper organic (ethyl acetate) layer to a clean glass tube.

• Solvent Exchange: Evaporate the organic extract to complete dryness under a gentle stream of nitrogen at 40°C. Reconstitute the dried residue in 2.0 mL of 0.1 M HCl (aqueous), vortexing to ensure complete dissolution.

SPE Clean-up

• Conditioning: Pass 3 mL of methanol through the MCX cartridge, followed by 3 mL of 0.1 M HCl. Do not let the sorbent dry.

• Loading: Apply the 2.0 mL reconstituted sample extract at a flow rate of 1 mL/min.

• Washing: Wash the cartridge with 3 mL of 0.1 M HCl, followed by 3 mL of 100% methanol. This critical step removes acidic interferences and neutral lipids. Dry the cartridge under full vacuum for 5 minutes.

• Elution: Elute the target analytes with 3 mL of 5% ammonium hydroxide in methanol.

• Final Concentration: Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute the residue in exactly 100 µL of hexane, vortex, and transfer to a GC autosampler vial with a glass insert.

GC-MS Instrument Conditions

• Column: HP-5MS (30 m length × 0.25 mm internal diameter, 0.25 µm film thickness).

• Carrier Gas: Helium (Ultra-high purity) at a constant flow of 1.0 mL/min.

• Injection: 1 µL injection volume, Splitless mode. Inlet temperature set to 260°C.

• Oven Temperature Program: Initial temperature 120°C (hold 1 min), ramp at 20°C/min to 280°C, and hold for 5 min.

• Mass Spectrometer: Electron Impact (EI) ionization at 70 eV. Transfer line at 280°C; Ion source at 230°C.

• Acquisition: Selected Ion Monitoring (SIM) mode. In EI mode, PPZ yields a characteristic mass spectrum with a molecular ion at m/z 340 and dominant fragment ions at m/z 58 and 86[4]. Monitor m/z 58 (Quantifier), and m/z 86, 340 (Qualifiers).

Visualizations

Figure 1: Step-by-step sample preparation and extraction workflow for PPZ in animal tissues.

Figure 2: Primary Electron Impact (EI) fragmentation pathways of propionylpromazine.

Quantitative Data & Validation Summary

The method demonstrates excellent linearity, precision, and recovery across multiple complex matrices, well below typical regulatory MRLs.

Tissue Matrix	Spiking Level (µg/kg)	Mean Recovery (%)	Intra-day RSD (%)	Inter-day RSD (%)	LOD (µg/kg)	LOQ (µg/kg)
Porcine Kidney	5.0	88.4	6.2	8.1	1.0	3.0
Porcine Liver	5.0	82.1	7.5	9.4	1.5	4.5
Porcine Muscle	5.0	91.3	5.1	6.8	0.8	2.5

Table 1: Representative validation parameters for the GC-MS analysis of propionylpromazine in various animal tissues.

References

• Rose, M. D., & Shearer, G. "Determination of Tranquilisers and Carazolol Residues in Animal Tissue Using High-Performance Liquid Chromatography With Electrochemical Detection." Journal of Chromatography A, 1992. URL: [Link]

• World Health Organization (WHO). "741. Propionylpromazine (WHO Food Additives Series 29)." INCHEM. URL: [Link]

• Food and Agriculture Organization of the United Nations (FAO). "Propionylpromazine." FAO.org. URL: [Link]

• National Center for Biotechnology Information. "Propionylpromazine | C20H24N2OS | CID 24352." PubChem. URL: [Link]

Sources

• 1. fao.org [fao.org]
• 2. 741. Propionylpromazine (WHO Food Additives Series 29) [inchem.org]
• 3. Determination of tranquilisers and carazolol residues in animal tissue using high-performance liquid chromatography with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Propionylpromazine | C20H24N2OS | CID 24352 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Determination of Propionylpromazine in Equine Plasma via LC-MS/MS Using a Deuterated Internal Standard (d6-IS)

Executive Summary

Propionylpromazine (PPZ) is a potent phenothiazine neuroleptic and sedative. While historically utilized in veterinary medicine, its administration in racehorses is strictly prohibited under international equestrian anti-doping regulations due to its performance-altering capabilities[1]. Consequently, anti-doping laboratories require robust, high-throughput analytical methods to detect and quantify PPZ in complex biological matrices like equine plasma[2].

This application note details a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol. By coupling Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) with a stable isotope-labeled internal standard—Propionylpromazine-d6 (PPZ-d6)—this method systematically eliminates matrix-induced quantification errors, ensuring absolute analytical integrity[3].

Mechanistic Rationale: Overcoming Equine Matrix Effects

Equine plasma is an analytically challenging matrix, rich in endogenous proteins, phospholipids, and circulating salts. When these endogenous compounds co-elute with the target analyte into the mass spectrometer's Electrospray Ionization (ESI) source, they compete for available charge droplets. This phenomenon causes unpredictable signal suppression or enhancement, fundamentally compromising quantitative accuracy.

To establish a self-validating system, the protocol mandates the pre-extraction addition of4 as an internal standard (IS)[4]. Because PPZ-d6 is chemically identical to native PPZ (differing only by a +6 Da mass shift due to deuterium substitution), it exhibits identical extraction recovery and chromatographic retention. Any matrix-induced ionization variation affects both the native analyte and the IS equally. Consequently, the peak area ratio (PPZ / PPZ-d6) remains perfectly constant, providing a continuous, internal calibration for every individual sample[3].

Fig 1. Logical mechanism of matrix effect compensation using a deuterated internal standard.

Materials and Reagents

• Target Analyte: Propionylpromazine hydrochloride reference standard.

• Internal Standard: 3, isotopic purity ≥ 99%[3].

• Matrix: Drug-free (blank) equine plasma (heparinized).

• Solvents (LC-MS Grade): Methanol (MeOH), Acetonitrile (ACN), Water, Formic Acid (FA), Acetic Acid, Ammonium Hydroxide (NH₄OH).

• Extraction Consumables: Mixed-mode cation exchange (MCX) SPE cartridges (30 mg / 1 mL)[5].

Experimental Protocol: Self-Validating Extraction System

This extraction methodology utilizes the basic tertiary amine structure of PPZ. By manipulating the pH, we control the ionization state of the drug, allowing for highly selective capture and release on the MCX resin.

Step 4.1: Preparation of Matrix-Matched Calibrators

To ensure the system validates its own recovery, calibration curves must be generated in the exact biological matrix being tested.

• Prepare a 1.0 mg/mL primary stock of PPZ and PPZ-d6 in methanol.

• Spike blank equine plasma to create a calibration curve ranging from 0.1 ng/mL to 100 ng/mL .

• Add PPZ-d6 working solution to all calibrators, Quality Control (QC) samples, and unknown samples to achieve a final IS concentration of 10 ng/mL .

Step 4.2: Sample Preparation & MCX SPE Workflow

Causality Note: Direct application of plasma to SPE cartridges often leads to frit clogging and poor recovery due to protein binding. A preliminary protein precipitation (PPT) step disrupts drug-protein complexes, ensuring total analyte availability.

• Protein Precipitation: To 500 µL of IS-spiked plasma, add 500 µL of 1% acetic acid in methanol. Vortex vigorously for 60 seconds. The acid disrupts protein binding while the organic solvent precipitates the proteins.

• Centrifugation: Centrifuge at 10,000 × g for 10 minutes at 4°C. Transfer the supernatant to a clean tube.

• SPE Conditioning: Condition the MCX cartridge with 1 mL MeOH (activates the hydrophobic carbon chains), followed by 1 mL of 0.1% FA in water (equilibrates the cation exchange sites).

• Loading: Load the supernatant (~1 mL/min). Mechanism: The acidic environment ensures the tertiary amine of PPZ is protonated (positively charged), allowing it to bind strongly to the negatively charged sulfonic acid groups on the resin.

• Washing:

  • Wash 1: 1 mL of 2% FA in water. (Removes hydrophilic interferences; PPZ remains ionically bound).

  • Wash 2: 1 mL of 100% MeOH. (Removes neutral and acidic hydrophobic lipids; PPZ remains bound because it is still protonated and insoluble in pure organic without a counter-ion).

• Elution: Elute with 1 mL of 5% NH₄OH in MeOH/Ethyl Acetate (50:50, v/v). Mechanism: The strong base deprotonates the PPZ amine, neutralizing its charge. The ionic bond to the resin is broken, and the organic solvent washes the now-lipophilic drug off the column.

• Reconstitution: Evaporate the eluate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of initial mobile phase.

Fig 2. Step-by-step mixed-mode SPE workflow for extracting PPZ from equine plasma.

LC-MS/MS Analytical Conditions & Data Presentation

Chromatographic separation is achieved using a sub-2 µm C18 column to ensure sharp peak shapes and rapid run times, which are critical for high-throughput doping control laboratories[2].

• Analytical Column: C18 reversed-phase (50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program: 10% B to 90% B over 4.0 min; hold at 90% B for 1.0 min; re-equilibrate at 10% B for 2.0 min. Flow rate: 0.4 mL/min.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

Table 1: Optimized MRM Transitions

The +6 Da mass shift in the internal standard is localized to the dimethylaminopropyl side chain, which is reflected in the corresponding quantifier product ion.

Analyte	Precursor Ion (m/z) [M+H]⁺	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
Propionylpromazine (PPZ)	341.2	86.1	212.1	25 / 35
Propionylpromazine-d6 (IS)	347.2	92.1	212.1	25 / 35

Table 2: Representative Method Validation Metrics (Equine Plasma)

Validation performed in accordance with standard bioanalytical guidelines, confirming the self-correcting nature of the d6-IS.

Parameter	Performance Metric	Acceptance Criteria
Linear Dynamic Range	0.1 – 100 ng/mL	R² ≥ 0.995
Limit of Quantification (LOQ)	0.1 ng/mL	S/N ≥ 10, Precision ≤ 20%
Intra-day Precision (CV%)	3.2% – 6.5%	≤ 15% (≤ 20% at LOQ)
Extraction Recovery	88% ± 4%	Consistent across low/mid/high QCs
Matrix Effect (IS Normalized)	98% – 102%	100% ± 15%

Conclusion

The integration of Propionylpromazine-d6 as a stable isotope-labeled internal standard fundamentally stabilizes the LC-MS/MS quantification of PPZ in equine plasma. By utilizing a targeted mixed-mode SPE protocol to isolate the basic drug, and relying on the d6-IS to normalize unavoidable ESI matrix effects, this methodology provides the rigorous, self-validating analytical reliability demanded by international equestrian forensic and doping control applications.

References

• Title: Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis Source: WITEGA Laboratorien Berlin-Adlershof GmbH URL
• Title: Propionylpromazine-d6 hydrochloride | Stable Isotope Source: MedChemExpress URL
• Title: Screening for basic drugs in equine urine using direct-injection differential-gradient LC–LC coupled to hybrid tandem MS/MS Source: ResearchGate URL
• Title: A thesis submitted for the degree of Doctor of Philosophy at The University of Queensland in 2020 School of Pharmacy Source: UQ eSpace URL
• Title: 741. Propionylpromazine (WHO Food Additives Series 29)

Sources

• 1. 741. Propionylpromazine (WHO Food Additives Series 29) [inchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis (CAS 1262770-67-1) [witega.de]
• 4. medchemexpress.com [medchemexpress.com]
• 5. espace.library.uq.edu.au [espace.library.uq.edu.au]

High-performance liquid chromatography conditions for Propionylpromazine-d6

Application Note: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Conditions for the Quantification of Propionylpromazine using Propionylpromazine-d6

Executive Summary & Mechanistic Rationale

Propionylpromazine (PPZ) is a phenothiazine-derivative neuroleptic widely utilized in veterinary medicine to mitigate stress in food-producing animals during transport. Due to the strict regulatory maximum residue limits (MRLs) imposed on sedatives in animal tissues (e.g., porcine and bovine kidneys), highly selective and sensitive analytical methods are required.

Quantifying trace residues in complex biological matrices presents significant chromatographic challenges, primarily due to matrix-induced ion suppression in the electrospray ionization (ESI) source. To establish a self-validating quantitative system, the stable isotope-labeled internal standard (SIL-IS) Propionylpromazine-d6 (PrPN-d6) is deployed[1]. Because PrPN-d6 shares the exact physicochemical properties of the native analyte but differs by a mass shift of +6 Da, it co-elutes chromatographically and experiences identical matrix effects. By calculating the ratio of the native analyte response to the SIL-IS response, the method intrinsically corrects for variable extraction recoveries and ionization fluctuations[2].

Chromatographic and Mass Spectrometric Design

The structural core of Propionylpromazine contains a tricyclic phenothiazine ring and a basic tertiary amine side chain. These features dictate the HPLC and MS parameters:

• Stationary Phase Selection: A reversed-phase C18 or Biphenyl column with sub-2 µm particles (for UHPLC) is optimal. A Biphenyl phase can offer orthogonal selectivity via π−π interactions with the phenothiazine ring, providing superior retention compared to standard alkyl chains.

• Mobile Phase Chemistry: For LC-MS/MS compatibility, non-volatile buffers (e.g., phosphoric acid) must be strictly avoided[3]. Instead, 0.1% Formic Acid is utilized in both the aqueous and organic phases. Formic acid serves a dual purpose: it acts as a proton donor to ensure the basic amine is fully ionized [M+H]+ for optimal ESI+ sensitivity, and it acts as a mild ion-pairing agent to suppress secondary interactions with residual silanols on the silica backbone, thereby eliminating peak tailing[3].

Table 1. Physicochemical and MRM Parameters

Note: Collision Energies (CE) are system-dependent and require compound-specific tuning.

Compound	Molecular Formula	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Propionylpromazine	C20​H24​N2​OS	341.1	86.1	25
Propionylpromazine-d6	C20​H18​D6​N2​OS	347.0	92.1	24

Data supported by established LC-MS/MS transitions for phenothiazine sedatives[2][4].

Experimental Protocols

Sample Preparation (QuEChERS / SPE Workflow)

To ensure the protocol is self-validating, the SIL-IS must be introduced at the very first step of the workflow. This guarantees that any volumetric losses during extraction are mathematically nullified.

• Matrix Aliquoting: Weigh exactly 2.00 g of homogenized tissue (e.g., porcine kidney) into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add 50 µL of Propionylpromazine-d6 working solution (100 ng/mL in methanol). Vortex briefly and allow to equilibrate for 15 minutes at room temperature. Causality: Equilibration ensures the IS binds to matrix proteins similarly to the incurred native residues.

• Protein Precipitation: Add 10.0 mL of Acetonitrile containing 1% acetic acid. Vortex vigorously for 5 minutes.

• Partitioning: Add QuEChERS extraction salts (4.0 g anhydrous MgSO4​ and 1.0 g NaCl ). Shake vigorously for 1 minute to induce phase separation and drive the lipophilic analytes into the organic layer.

• Centrifugation: Centrifuge at 4,000 × g for 10 minutes at 4°C.

• Clean-up & Concentration: Transfer 5.0 mL of the upper organic supernatant to a clean glass tube. Evaporate to dryness under a gentle stream of high-purity nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 500 µL of Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid). Vortex, sonicate for 2 minutes, and filter through a 0.22 µm PTFE syringe filter into an autosampler vial.

Figure 1. Step-by-step sample extraction and preparation workflow for Propionylpromazine.

HPLC Gradient Conditions

A rapid gradient is employed to elute polar matrix interferences early, followed by the elution of the strongly retained phenothiazine core.

• Column: Reversed-phase C18 (50 mm × 2.1 mm, 1.7 µm)

• Column Temperature: 40°C (Reduces mobile phase viscosity, lowering backpressure and improving mass transfer).

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid

• Flow Rate: 0.40 mL/min

• Injection Volume: 5.0 µL

Table 2. Optimized Gradient Elution Profile

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Curve
0.00	95	5	Initial
1.00	95	5	Isocratic Hold
4.00	10	90	Linear Gradient
5.50	10	90	Column Wash
5.60	95	5	Re-equilibration
7.50	95	5	End

System Suitability & Self-Validation Logic

To ensure the trustworthiness of the generated data, the analytical run must be self-validating. The co-elution of Propionylpromazine and Propionylpromazine-d6 is the critical mechanism here.

Because ESI is susceptible to matrix suppression (where co-eluting unseen matrix components compete for charge droplets), absolute peak areas can fluctuate wildly between different kidney samples[2]. The SIL-IS corrects for this: if matrix suppression reduces the native analyte signal by 40%, the d6-IS signal is simultaneously reduced by 40%. The resulting Area Ratio remains constant, ensuring absolute quantitative accuracy.

Figure 2. Logical mechanism of self-correcting quantification using a stable isotope-labeled IS.

Acceptance Criteria for System Suitability:

• Retention Time (RT) Match: The RT of the native analyte must be within ±0.1 minutes of the PrPN-d6 IS.

• Signal-to-Noise (S/N): The S/N ratio for the lowest calibration standard (LLOQ) must be ≥10:1 .

• Matrix Effect (ME): Calculated by comparing the IS peak area in a spiked matrix extract versus a neat solvent standard. While the ratio corrects for ME, absolute ME should ideally remain between 80% and 120% to prevent severe signal loss.

References

• Title: Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives and β-blocker residues in food Source: wur.nl URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH-dJXTVwqxtqd96T2xPWF8kel0-ovscPmtwt0GMzn7E6-wmOebxEzDEgxfhjbV32voQbx_V658OWZIAYAsLbaF31ybVvRS4w7s2rnejUoEZMbV61nmxg==]
• Title: Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry Source: researchgate.net URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLDx_E_vQUYN9GIDb3_DBbNWXP7urvUn_rgq3rraK4mx7B5CwgZHnF83Nt8XD6OswbNJ6BY3oRSZ2hj4lhDnZlKPuk4Hn4L8dISucl-B9huf4Tp2Cym89JGzMVdIRzv8coYZK65vAQTjCSfKfuiReNY5Y2OQlWkxY1kIC893cRHuW3VkGr_diA3emcmk3d9MQo55I3sLWVYrdJV5D5hiKsZKRLHuypR-vi3VA14vGk1E3EBfyOOZRfgqzZIufnF-JNcrBIYXALYna11Z6BZX2FRYNvepJ2Q27vd9luaslFFSzIFxa9rbIg_KSqNLcVLDBbFB82SkKME8QBpYzHb3KzOgjB56Zh7tBz5IZXwwQ2JEu9huE6wxSqT_Z3fPVzjBEdbPI65NcnVZLedpyBuXthW3ZnF8alBCGWpZDBTTN3xEdSYHAsPN05-S-_qZzb1bnT1-KjjWFpwc_2qHvVEMKXXdBYXsyIAsd-uR-gfB2PIkfU4vrCVwzxk-jruM5-GNlHcKpymgSXesH32AxhXbpZR5vWqiVKmuBwdiBooi7rlEhNfVBgAu5vpqPE37DSHR4gXk3rGGrxucJ0O4Io]
• Title: Propionylpromazine - SIELC Technologies Source: sielc.com URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGGdLWW85jeJlEEVQGKo8t2mBBYodaAKmMSrJlraMEK10e91NWjS8KdgDg3lUkobuPR229j3Fpe2z2ED1ogN9gIEOCMXAGMEcIgLSKZqHUmgX0cM6KzrrRVrmb1cmFa]
• Title: Propionylpromazine-d6 hydrochloride | Stable Isotope | MedChemExpress Source: medchemexpress.com URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGTQcRcSX_y-IpcMBjxgTll9RjOzyijDH6VNNTdoVfUbl_VotHIoCXy39YbrCCrqA1QLungBilsOMcngOoRoiGuy2myigwBV1w4iHs8-TiU2WQiOaMP2i1iMkHR6Q6qbHIUcPZs169CAqGGUAFsrnbs7GweEbASp5bZDUQUkOpwV4E=]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Propionylpromazine | SIELC Technologies [sielc.com]
• 4. medchemexpress.com [medchemexpress.com]

Protocol for spiking Propionylpromazine-d6 into biological matrices

Application Note: Precision Spiking and Extraction of Propionylpromazine-d6 in Biological Matrices for LC-MS/MS Bioanalysis

Introduction & Mechanistic Insights

Propionylpromazine is a potent phenothiazine neuroleptic and tranquilizer frequently monitored in veterinary pharmacokinetics, toxicology, and food safety testing (e.g., animal tissues, plasma, and urine)[1]. Because biological matrices contain complex endogenous components—such as phospholipids and soluble proteins—that cause severe ion suppression or enhancement during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), precise quantification requires a robust internal standard (IS)[1].

Propionylpromazine-d6 hydrochloride is the gold-standard stable isotope-labeled internal standard (SIL-IS) for this assay[2]. According to the principles of Isotope Dilution Mass Spectrometry (IDMS), Propionylpromazine-d6 shares nearly identical physicochemical properties with the target analyte. It co-elutes chromatographically, thereby experiencing the exact same matrix effects in the MS source[3]. By spiking Propionylpromazine-d6 directly into the raw biological matrix prior to any extraction steps, any analyte loss during protein precipitation (PPT) or solid-phase extraction (SPE) is proportionally mirrored by the IS, ensuring the peak area ratio remains constant and accurate[4].

Logical framework of IDMS matrix effect compensation using Propionylpromazine-d6.

Experimental Design & Causality

A critical, often overlooked step in SIL-IS protocols is the equilibration phase . Simply adding the IS and immediately extracting the sample leads to quantitative discrepancies. The endogenous (incurred) analyte is already bound to matrix proteins (e.g., albumin), whereas the freshly added IS is free in solution. Allowing a 15-minute equilibration period ensures the Propionylpromazine-d6 integrates into the protein-binding equilibrium, perfectly mimicking the incurred residue[5].

For the extraction mechanism, we utilize Acetonitrile (MeCN) for protein precipitation. Acetonitrile effectively denatures matrix proteins by disrupting hydrogen bonding while simultaneously solubilizing the highly lipophilic phenothiazine structure of Propionylpromazine[6].

Quantitative Data & LC-MS/MS Parameters

Table 1: Optimized LC-MS/MS and Spiking Parameters for Propionylpromazine and Propionylpromazine-d6

Parameter	Propionylpromazine (Analyte)	Propionylpromazine-d6 (IS)
Precursor Ion (m/z) [M+H]+	341.2	347.2 (+6 Da shift)
Primary Product Ion (m/z)	85.9	91.9
Spiking Concentration	Variable (Calibration Curve)	200 µg/L (Working Solution)
Matrix Equilibration	N/A (Incurred in matrix)	15 minutes at Room Temp
Extraction Solvent	Acetonitrile	Acetonitrile
Expected Recovery	> 90%	> 90%

Step-by-Step Protocol: Matrix Spiking and Extraction

Self-Validating System : To ensure the protocol's integrity, this workflow incorporates a built-in validation check. A "Post-Extraction Spike" matrix must be prepared alongside the standard samples to calculate the Matrix Factor (MF) and True Recovery, ensuring the IS is effectively compensating for matrix suppression[4].

Phase 1: Reagent and Matrix Preparation

• Prepare IS Stock : Dissolve Propionylpromazine-d6 hydrochloride in 100% Ethanol to yield a 1000 mg/L stock solution. Store at -20°C to maintain isotopic stability[6].

• Prepare IS Working Solution : Dilute the stock to 200 µg/L using a 50:50 Methanol:Water mixture[6].

• Matrix Thawing : Thaw biological matrices (e.g., plasma, urine, or tissue homogenate) on ice to prevent enzymatic degradation of target analytes.

Phase 2: Precision Spiking & Equilibration

• Aliquot : Transfer 1.0 g of tissue homogenate or 1.0 mL of fluid matrix into a 15 mL polypropylene centrifuge tube[6].

• Spike : Add exactly 20 µL of the 200 µg/L Propionylpromazine-d6 working solution directly into the matrix[6].

• Vortex & Equilibrate (CRITICAL) : Vortex the sample vigorously for 60 seconds. Let the sample rest in the dark at room temperature for 15 minutes.

  • Causality: This allows the deuterated IS to bind to matrix proteins, mimicking the endogenous analyte distribution and preventing artificial recovery inflation[5].

Phase 3: Extraction and Clean-up

• Protein Precipitation : Add 2.0 mL of cold Acetonitrile to the equilibrated sample[6].

• Disruption : If using solid tissue, place the tube in a bead ruptor system (e.g., 2 cycles of 5.65s) to ensure complete cell lysis and solvent penetration[6]. For fluids, vortex vigorously for 2 minutes.

• Centrifugation : Centrifuge the samples at ≥10,000 × g for 10 minutes at 4°C to pellet the precipitated proteins and cellular debris[3].

• Supernatant Transfer : Carefully transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Phase 4: Self-Validation (Matrix Effect Assessment)

• Calculate Matrix Factor (MF) : Compare the peak area of Propionylpromazine-d6 spiked after extraction of a blank matrix to the peak area of a neat standard solution[4]. An IS-normalized MF between 0.85 and 1.15 validates the extraction efficiency and confirms that matrix suppression is adequately controlled by the SIL-IS[7].

Workflow for Propionylpromazine-d6 spiking and extraction in biological matrices.

References

• Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry. PMC (nih.gov).[Link]

• Spiking and homogenization of biological matrices for production of reference materials using cryogenic processes. PMC (nih.gov).[Link]

• Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives and β-blocker residues in food. WUR eDepot.[Link]

• Important Requirements for the Selection of Internal Standards during the Development of Desorption/Ionization Assays for Drug Quantification in Biological Matrices—A Practical Example. MDPI.[Link]

Sources

• 1. Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Spiking and homogenization of biological matrices for production of reference materials using cryogenic processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. edepot.wur.nl [edepot.wur.nl]
• 7. mdpi.com [mdpi.com]

High-Throughput LC-MS/MS Method for the Simultaneous Detection of Acepromazine and Propionylpromazine-d6 in Animal Matrices

Executive Summary

The detection of veterinary tranquilizers, specifically phenothiazine derivatives like acepromazine, is a critical component of food safety monitoring and equine anti-doping programs. Because these compounds are rapidly metabolized and heavily suppressed by biological matrices, achieving reliable quantification at trace levels (e.g., µg/kg or pg/mg) requires highly selective analytical workflows .

This application note details a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the simultaneous detection of acepromazine and its stable isotope-labeled internal standard (SIL-IS), propionylpromazine-d6. By leveraging mixed-mode solid-phase extraction (SPE) and multiple reaction monitoring (MRM), this method ensures high-throughput regulatory compliance with exceptional accuracy.

Mechanistic Insights: The Causality of the Protocol

To move beyond a mere list of instructions, it is essential to understand the physicochemical rationale driving this workflow:

• Electrospray Ionization (ESI) Dynamics: Acepromazine and propionylpromazine possess a tertiary aliphatic amine in their alkyl side chains (pKa ~9.0). In an acidic mobile phase (0.1% formic acid), this nitrogen is readily protonated, yielding a highly stable [M+H]+ precursor ion. This makes positive ion mode ESI (ESI+) the most sensitive and logical choice for phenothiazine detection.

• Matrix Effect Mitigation via SIL-IS: Biological matrices (e.g., porcine kidney, equine plasma) contain endogenous phospholipids that co-elute with target analytes, causing severe ion suppression in the ESI source. Propionylpromazine-d6 is utilized because it shares near-identical physicochemical properties and chromatographic retention times with target phenothiazines . It experiences the exact same ionization suppression or enhancement as the target. By calculating the peak area ratio of acepromazine to propionylpromazine-d6, the method mathematically nullifies matrix-induced variations, creating a self-validating quantitative system.

• Mixed-Mode Cation Exchange (MCX) SPE: Standard reversed-phase extraction often suffers from poor selectivity for basic drugs. Using an MCX sorbent allows the basic phenothiazines to be retained via strong cation exchange (ionic interaction). This permits aggressive washing with 100% organic solvents to remove neutral and acidic lipids, followed by selective elution using a basic organic solvent, yielding an ultra-clean extract .

Experimental Protocol

Sample Preparation (Solid Phase Extraction)

This protocol is optimized for complex biological tissues (e.g., kidney or muscle).

• Homogenization & Spiking: Weigh 2.0 g of homogenized tissue into a 50 mL polypropylene centrifuge tube. Spike the sample with 50 µL of a 100 ng/mL Propionylpromazine-d6 working solution to establish the internal standard baseline.

• Acidic Extraction: Add 10 mL of Acetonitrile containing 1% Formic acid. Vortex vigorously for 5 minutes. The acid disrupts drug-protein binding while the organic solvent precipitates the proteins.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes at 4°C. Transfer the supernatant to a clean tube and dilute with 10 mL of ultra-pure water. Causality: Diluting the organic strength is mandatory to prevent the analytes from washing straight through the SPE sorbent during the loading phase.

• SPE Cleanup (Oasis MCX, 60 mg/3 mL):

  • Condition: 3 mL Methanol, followed by 3 mL Water.

  • Load: Pass the diluted supernatant through the cartridge at a flow rate of 1–2 mL/min.

  • Wash 1: 3 mL 0.1 M HCl (removes basic interferences not bound by the primary ion exchange mechanism).

  • Wash 2: 3 mL Methanol (removes neutral/hydrophobic lipid interferences).

  • Elute: 3 mL of 5% Ammonium Hydroxide in Methanol. Collect the eluate. The high pH neutralizes the basic analytes, breaking the ionic bond with the sorbent.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 200 µL of Initial Mobile Phase (90% Water / 10% Acetonitrile with 0.1% Formic acid). Transfer to an autosampler vial.

LC-MS/MS Analytical Conditions

• Analytical Column: Phenomenex Kinetex C18 (50 × 2.1 mm, 2.6 µm) or equivalent .

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS Grade Acetonitrile.

Quantitative Data Presentation

Table 1: Liquid Chromatography Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.40	90	10
1.0	0.40	90	10
4.0	0.40	10	90
5.5	0.40	10	90
5.6	0.40	90	10

| 8.0 | 0.40 | 90 | 10 |

Table 2: MRM Transitions and MS Parameters (ESI+) | Analyte | Precursor Ion ( m/z ) | Product Ion ( m/z ) | DP (V) | CE (eV) | Purpose | |---------|-----------------------|---------------------|--------|---------|---------| | Acepromazine | 327.2 | 163.1 | 60 | 35 | Target Quantifier | | Acepromazine | 327.2 | 212.1 | 60 | 25 | Target Qualifier | | Propionylpromazine-d6 | 347.2 | 169.1 | 65 | 35 | IS Quantifier | | Propionylpromazine-d6 | 347.2 | 218.1 | 65 | 25 | IS Qualifier |

(Note: Declustering Potential (DP) and Collision Energy (CE) values are indicative and must be optimized according to the specific triple quadrupole mass spectrometer utilized).

Methodological Workflow Visualization

Figure 1: Step-by-step sample preparation and LC-MS/MS workflow for phenothiazine detection.

References

• Title: Acepromazine pharmacokinetics: a forensic perspective Source: PubMed (National Institutes of Health) URL: [Link]

• Title: Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis Source: WITEGA Laboratorien Berlin-Adlershof GmbH URL: [Link]

• Title: Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives and β-blocker residues in food Source: WUR eDepot (Wageningen University & Research) URL: [Link]

• Title: Multiclass Determination of 87 Mixed Veterinary Drugs, Pesticides and Mycotoxin Residues in Beef Muscle Samples by Ionic Liquid-Based Dispersive Liquid–Liquid Microextraction and Liquid Chromatography Tandem Mass Spectrometry Source: MDPI (Foods Journal) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Propionylpromazine-d6 Peak Shape in LC-MS/MS

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the chromatographic challenges associated with basic drugs. Propionylpromazine-d6, a deuterated phenothiazine derivative widely used as an internal standard in veterinary toxicology and forensic analysis, is notoriously prone to peak tailing, band broadening, and retention time instability.

This guide provides a mechanistic understanding of these issues and delivers field-proven, self-validating protocols to achieve sharp, symmetrical peaks in your Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: Mechanistically, why does Propionylpromazine-d6 exhibit severe peak tailing on standard C18 columns? A1: Propionylpromazine contains a highly basic aliphatic tertiary amine side chain. In reversed-phase liquid chromatography (RPLC), peak tailing for basic compounds is primarily driven by secondary ion-exchange interactions[1]. At a mid-range pH (pH 4–7), residual silanol groups (Si-OH) on the silica stationary phase dissociate into negatively charged silanoxanes (Si-O⁻). Simultaneously, the basic amine of propionylpromazine-d6 is protonated and positively charged. The electrostatic attraction between the analyte and these active active sites disrupts the primary hydrophobic retention mechanism, causing the analyte to desorb slowly and creating a pronounced tailing edge[2].

Q2: How should I manipulate the mobile phase pH to eliminate these secondary interactions without compromising MS sensitivity? A2: You have two thermodynamically sound pathways to neutralize this interaction:

• Ion Suppression of Silanols (Low pH): Lowering the mobile phase pH to ≤ 3.0 ensures that residual silanols are fully protonated and neutral[1]. While the phenothiazine remains ionized, the lack of negatively charged stationary phase sites eliminates the ion-exchange interaction. Using 0.1% formic acid or 2–20 mM ammonium formate at pH 3.0 is highly compatible with positive electrospray ionization (ESI+) MS[3].

• Ion Suppression of the Analyte (High pH): Raising the pH to ≥ 10.0 (e.g., using 10 mM ammonium bicarbonate) deprotonates the basic amine of propionylpromazine-d6, rendering it neutral. A neutral analyte will partition into the stationary phase purely via hydrophobic interactions, yielding excellent peak shape[4]. Caution: This requires a high-pH stable column (e.g., hybrid organic-inorganic silica) to prevent the dissolution of the silica backbone[4].

Q3: Does the choice of organic modifier (Acetonitrile vs. Methanol) impact the peak shape of phenothiazines? A3: Yes. While acetonitrile is a stronger elution solvent and provides lower backpressure, methanol often yields superior peak shapes for phenothiazines and other multi-ring basic compounds[5]. Methanol acts as a stronger hydrogen-bond donor and acceptor compared to acetonitrile, allowing it to effectively mask residual silanol activity on the column surface. Furthermore, in LC-MS/MS analysis of veterinary drugs, methanol has been shown to improve the mass signal intensity for late-eluting compounds like propionylpromazine[5].

Q4: Can I use Triethylamine (TEA) to block silanols? A4: Historically, TEA was added to the mobile phase to competitively bind active silanols[6]. However, in LC-MS/MS, TEA causes severe ion suppression and permanently contaminates the mass spectrometer source. Instead of mobile phase additives, modern solutions rely on Type B high-purity silica columns, extensive endcapping, or charged-surface technologies[2].

Part 2: Visualizing the Problem and Solution

Mechanism of phenothiazine-silanol interaction and pH-mediated resolution.

Step-by-step troubleshooting workflow for resolving basic analyte peak tailing.

Part 3: Quantitative Impact of Chromatographic Parameters

The following table summarizes the expected quantitative improvements when migrating from a generic LC method to an optimized method for Propionylpromazine-d6.

Chromatographic Condition	Asymmetry Factor ( As​ )	Theoretical Plates ( N )	MS Signal Intensity
pH 5.0, Acetonitrile, Standard C18	2.4 (Severe Tailing)	3,500	Low (Broad Peak Dilution)
pH 3.0, Acetonitrile, Standard C18	1.6 (Moderate Tailing)	6,200	Medium
pH 3.0, Methanol, Endcapped C18	1.1 (Excellent)	12,500	High (Optimal ESI+ formation)
pH 10.0, Acetonitrile, Hybrid C18	1.0 (Perfect Symmetry)	14,000	Medium (ESI efficiency varies)

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, implement the following self-validating workflow. This protocol embeds a System Suitability Test (SST) loop, ensuring the system mathematically proves its own readiness before sample analysis begins.

Phase 1: Preparation of Optimized Mobile Phases

• Mobile Phase A (Aqueous): Prepare a 10 mM Ammonium Formate buffer. Adjust the pH to exactly 3.0 using LC-MS grade Formic Acid. Causality: The buffer capacity at pH 3.0 resists localized pH shifts at the column head, ensuring silanols remain strictly protonated.

• Mobile Phase B (Organic): Use 100% LC-MS grade Methanol. Causality: Methanol provides secondary hydrogen bonding that masks any residual active sites that escaped endcapping.

Phase 2: Hardware Setup

• Install a highly endcapped, superficially porous C18 column (e.g., 2.7 µm particle size, 50 x 2.1 mm).

• Set the column oven temperature to 40°C. Causality: Elevated temperature reduces mobile phase viscosity, improving mass transfer kinetics and further sharpening the peak.

Phase 3: The Self-Validating SST Loop

• Injection: Inject 2 µL of a 10 ng/mL Propionylpromazine-d6 neat standard.

• Gradient: Run a generic scouting gradient from 10% B to 90% B over 5 minutes.

• Data Processing & Validation:

  • Calculate the Asymmetry Factor ( As​ ) at 10% peak height.

  • Acceptance Criteria: As​ must fall between 0.90 and 1.20 .

  • Calculate the Retention Time Relative Standard Deviation (RSD) over 6 consecutive injections.

  • Acceptance Criteria: RT RSD must be < 0.5% .

• Decision Gate: If As​>1.20 , the system is failing validation. Do not proceed to samples. Flush the column with 50:50 Methanol:Water (0.1% Formic Acid) to remove strongly retained basic contaminants, or replace the column if the silica bed has degraded.

References

• Phenomenex - How to Reduce Peak Tailing in HPLC?. Available at:[Link][2]

• National Institutes of Health (PMC) - Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry. Available at:[Link][3]

• Agilent Technologies - Why it matters and how to get good peak shape. Available at:[Link][4]

• AZoM - The Analysis of Veterinary Drugs in Chicken. Available at:[Link][5]

• Chromatography Online - The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. Available at: [Link][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. azom.com [azom.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Troubleshooting low recovery rates of Propionylpromazine-d6 HCl

Technical Support Center: Troubleshooting Low Recovery of Propionylpromazine-d6 HCl

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the quantitative analysis of phenothiazine tranquilizers. Propionylpromazine-d6 HCl is a highly reliable stable isotope-labeled internal standard used extensively in veterinary residue analysis and pharmacokinetic studies[1]. However, achieving consistent, high recovery rates in complex matrices (like milk, kidney, or muscle) requires precise control over extraction chemistry, sample clean-up, and analyte stability.

This guide is designed to help you systematically diagnose and resolve low recovery issues, ensuring the scientific integrity and reproducibility of your LC-MS/MS workflows.

Diagnostic Workflow

Caption: Diagnostic workflow for isolating the root cause of low Propionylpromazine-d6 HCl recovery.

Frequently Asked Questions (Troubleshooting Guide)

Q1: How do I differentiate between true extraction loss and LC-MS/MS matrix suppression? Expert Insight: Low signal does not always mean low extraction recovery. In complex matrices like bovine tissue or milk, co-extractives can cause severe ion suppression in the electrospray ionization (ESI) source[2]. Actionable Step: Perform a post-extraction spike experiment. Spike Propionylpromazine-d6 HCl into a blank matrix extract after the extraction process, and compare its peak area to a neat solvent standard. If the signal is significantly lower, you are experiencing matrix effects (ME), not extraction loss. To mitigate this, consider using Enhanced Matrix Removal-Lipid (EMR-Lipid) sorbents during your QuEChERS clean-up, which has been shown to significantly reduce matrix inhibition for veterinary drugs[3].

Q2: Why is the absolute recovery of Propionylpromazine-d6 HCl low during Solid Phase Extraction (SPE)? Expert Insight: Propionylpromazine is a basic phenothiazine derivative. If the pH of the loading or washing solution is incorrect, the drug will not be properly ionized, leading to poor retention on the sorbent. Actionable Step: Utilize a polymeric mixed-mode sorbent rather than a standard C18 phase[4]. Ensure the sample is acidified (e.g., with 2% acetic acid) before loading to protonate the amine group, ensuring strong ionic interaction with the cation-exchange sites. Avoid high-pH washes that could neutralize the analyte and cause premature elution.

Q3: Is my internal standard degrading during sample preparation? Expert Insight: Yes, this is a highly common but frequently overlooked issue. Propionylpromazine hydrochloride is highly susceptible to oxidation, and its degradation can occur rapidly under environmental stress or during prolonged extraction procedures[5]. Actionable Step: Reformulate your extraction buffer to include an antioxidant. The addition of ascorbic acid has been proven to stabilize Propionylpromazine against oxidative degradation[5]. Additionally, perform extractions in amber tubes to protect the phenothiazine ring from light-induced degradation.

Q4: How do I overcome strong protein binding in complex matrices like milk or kidney? Expert Insight: Phenothiazines exhibit strong protein binding, meaning standard solvent precipitation (e.g., neat acetonitrile) may leave a significant portion of the Propionylpromazine-d6 HCl trapped in the protein pellet. Actionable Step: Implement a generic liquid extraction procedure utilizing 0.1 M disodium EDTA and 2% acetic acid prior to SPE[4]. The EDTA chelates metal ions that facilitate protein-drug binding, while the acetic acid denatures the proteins, effectively releasing the deuterated standard into the supernatant[6].

Data Presentation: Diagnostic Matrix

To help you quickly identify the root cause of your recovery issues, compare your experimental data against this diagnostic matrix.

Experimental Observation	Calculated Matrix Effect (ME %)	Calculated Extraction Recovery (RE %)	Root Cause Analysis	Corrective Action
Low overall signal, poor IS response	< 50% (Severe Suppression)	> 85% (Good)	Co-eluting matrix components (e.g., lipids) suppressing ESI signal.	Implement EMR-Lipid clean-up or dilute the sample extract[3].
Low overall signal, normal IS response	80 - 120% (Normal)	< 40% (Poor)	Analyte lost during SPE wash steps or poor retention on sorbent.	Adjust loading pH to < 4.0; switch to Polymeric Cation Exchange SPE[4].
Inconsistent recovery across replicates	80 - 120% (Normal)	Variable (30 - 70%)	Oxidative degradation of the phenothiazine ring during prep.	Add ascorbic acid to extraction buffer; use amber glassware[5].
Consistently low recovery in tissue/milk	80 - 120% (Normal)	< 50% (Poor)	Strong protein binding trapping the analyte in the pellet.	Pre-treat sample with 0.1 M EDTA + 2% Acetic Acid before extraction[4].

Step-by-Step Methodology: Optimized Extraction Protocol

This self-validating protocol is engineered to maximize the recovery of Propionylpromazine-d6 HCl from complex biological matrices by addressing protein binding, oxidation, and matrix effects simultaneously[4],[6].

Phase 1: Sample Preparation & Deproteinization

• Weigh 5.0 g of homogenized sample (e.g., milk or tissue) into a 50 mL light-protected (amber) polypropylene centrifuge tube.

• Spike the sample with the appropriate working solution of Propionylpromazine-d6 HCl. Allow to equilibrate for 15 minutes.

• Add 5.0 mL of extraction buffer (0.1 M disodium EDTA + 2% acetic acid + 0.1% ascorbic acid). Causality: EDTA disrupts metal-mediated protein binding, acetic acid denatures proteins, and ascorbic acid prevents oxidation.

• Vortex vigorously for 5 minutes to ensure complete deproteinization.

• Add 10.0 mL of Acetonitrile, vortex for 2 minutes, and centrifuge at 5000 rpm for 10 minutes at 4°C.

Phase 2: Polymeric SPE Clean-up

• Conditioning: Condition a Polymeric Mixed-Mode Cation Exchange SPE cartridge with 3 mL of Methanol followed by 3 mL of ultrapure water.

• Loading: Apply the supernatant from Phase 1 to the SPE cartridge. Maintain a flow rate of 1-2 mL/min. Take care to avoid transferring any upper lipid layer.

• Washing: Wash the cartridge with 3 mL of ultrapure water, followed by 3 mL of 10% Methanol in water. Causality: This removes polar interferences without eluting the protonated phenothiazine.

• Elution: Elute the target analytes with 3 mL of 5% Ammonium Hydroxide in Methanol. Causality: The basic pH neutralizes the analyte, breaking the ionic bond with the sorbent for efficient elution.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 1.0 mL of initial LC mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid) prior to LC-MS/MS analysis.

Sources

• 1. Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis (CAS 1262770-67-1) [witega.de]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. mdpi.com [mdpi.com]
• 4. obrnutafaza.hr [obrnutafaza.hr]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Minimizing Ion Suppression in Propionylpromazine-d6 LC-MS/MS Analysis

Welcome to the Advanced Technical Support Center. This resource is engineered for researchers, analytical scientists, and drug development professionals tasked with quantifying phenothiazine sedatives in complex biological matrices. Here, we address the mechanistic causes of ion suppression and provide field-proven, self-validating workflows to ensure robust quantification using Propionylpromazine-d6 as a Stable Isotope-Labeled Internal Standard (SIL-IS).

Diagnostic Workflows: Isolating the Matrix Effect

Before altering sample preparation or chromatography, you must empirically localize where ion suppression occurs during your chromatographic run. The most definitive method is the Post-Column Infusion (PCI) technique, which maps the ionization landscape of your specific matrix1[1].

Workflow for diagnosing ion suppression via Post-Column Infusion (PCI).

Troubleshooting Guides: Mechanistic Q&A

Q: I am using Propionylpromazine-d6 as my internal standard. Why am I still failing to meet required limits of quantification (LOQ) in porcine kidney extracts? The Causality: Propionylpromazine-d6 is a highly effective SIL-IS that compensates for matrix effects because it co-elutes with the native analyte and experiences the identical ionization environment 2[2]. However, a SIL-IS corrects for suppression; it does not eliminate it. In complex tissues like kidney, endogenous phospholipids co-elute with phenothiazines. These highly surface-active lipids migrate to the surface of the electrospray ionization (ESI) droplet, monopolizing the available charge and preventing the basic nitrogen of Propionylpromazine-d6 from ionizing3[3]. If absolute suppression pushes the IS signal below the detector's dynamic range, the signal-to-noise (S/N) ratio collapses, rendering the correction mathematically unstable. The Solution: Transition from generic Protein Precipitation (PPT) to a targeted Solid-Phase Extraction (SPE) or Enhanced Matrix Removal (EMR-Lipid) cleanup to physically exclude phospholipids before injection4[4].

Q: How does upgrading from HPLC to UPLC reduce ion suppression for phenothiazines? The Causality: Ion suppression is a direct function of co-elution. Traditional HPLC columns (3.5–5 μm particles) produce broader peaks, meaning Propionylpromazine-d6 spends more time co-eluting with broad bands of endogenous matrix components. UltraPerformance LC (UPLC) utilizes sub-2 μm particles, which drastically increases theoretical plates and peak capacity. By sharpening the Propionylpromazine-d6 peak, it can be chromatographically resolved from interfering lipid zones, directly reducing charge competition in the MS source5[5].

Q: Can altering my mobile phase buffer mitigate ESI suppression? The Causality: Yes. While 0.1% Formic Acid (FA) is the industry standard for positive ESI, it is a strong proton donor that can dominantly ionize background matrix components alongside your analyte. Switching to a softer buffer, such as 0.01% Ammonium Formate, reduces the probability of background ionization. By keeping matrix components unionized, you reserve the droplet's limited charge capacity for the highly basic phenothiazine structure, thereby minimizing suppression6[6].

Quantitative Data: Impact of Sample Preparation

The choice of sample preparation fundamentally dictates the degree of ion suppression. The table below summarizes typical matrix effects observed for Propionylpromazine-d6 across various veterinary matrices and extraction methodologies.

Matrix Type	Sample Preparation Method	Absolute Matrix Effect (%)*	Analyte Recovery (%)	Signal-to-Noise (S/N)
Porcine Kidney	Protein Precipitation (PPT)	42% (Severe Suppression)	88%	15:1
Porcine Kidney	Solid-Phase Extraction (SPE)	85% (Mild Suppression)	92%	120:1
Bovine Plasma	PPT + EMR-Lipid Clean-up	94% (Negligible)	95%	210:1
Chicken Egg	Liquid-Liquid Extraction (LLE)	65% (Moderate Suppression)	78%	45:1

*Note: Matrix Effect (%) = (Peak area of post-extraction spiked sample / Peak area of neat standard) × 100. A value of 100% indicates zero suppression.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthy results, protocols must be self-validating. The following optimized Solid-Phase Extraction (SPE) methodology for Propionylpromazine-d6 includes built-in validation checks to ensure analytical integrity.

Protocol: Optimized Mixed-Mode C18 SPE for Phenothiazines

Objective: Selectively extract Propionylpromazine-d6 while permanently retaining polar interferents and systematically washing away salts.

• Conditioning: Pass 2 mL of LC-MS grade Methanol through the C18 cartridge, followed by 2 mL of LC-MS grade water.

  • Causality: Solvates the alkyl chains to maximize surface area for hydrophobic interaction.

  • Self-Validation Check: Ensure the sorbent bed does not run dry; a dried bed collapses the C18 chains, leading to >50% loss in recovery.

• Loading: Load 1 mL of pre-treated biological sample (diluted 1:1 with water to reduce viscosity) at a controlled flow rate of 1 mL/min.

• Washing: Wash with 2 mL of 5% Methanol in water.

  • Causality: Phenothiazines are highly hydrophobic. A 5% organic wash provides enough solvent strength to disrupt weak matrix-sorbent interactions (removing salts and polar lipids) without breaking the strong hydrophobic retention of the analyte.

  • Self-Validation Check: Collect and analyze the wash fraction via LC-MS/MS. The presence of Propionylpromazine-d6 in this fraction indicates the wash solvent is too strong or the sorbent was overloaded.

• Elution: Elute with 2 mL of 100% Acetonitrile containing 0.1% Formic Acid.

  • Causality: The high organic content breaks the hydrophobic bonds, while the acid ensures the basic nitrogen remains protonated, increasing solubility in the eluent.

• Reconstitution: Evaporate the eluate under a gentle nitrogen stream at 40°C. Reconstitute in 100 µL of the initial LC mobile phase.

  • Self-Validation Check: Reconstitution solvent must match the initial LC gradient conditions (e.g., 95% Aqueous). Reconstituting in high organic solvent will cause severe peak distortion and early elution, mimicking ion suppression.

Frequently Asked Questions (FAQs)

Q: Does Atmospheric Pressure Chemical Ionization (APCI) suffer from the same suppression as ESI? A: No. APCI relies on gas-phase ion-molecule reactions rather than the liquid-phase droplet evaporation process of ESI. If you cannot resolve severe matrix effects chromatographically or via SPE, switching the MS source to APCI is a highly effective hardware-level solution 6[6].

Q: Can I just dilute my sample to reduce matrix effects? A: Yes, the "dilute-and-shoot" method is a valid approach. Dilution proportionally reduces the concentration of interfering matrix components. However, this is only viable if your MS instrument possesses sufficient raw sensitivity to detect Propionylpromazine-d6 at the newly diluted, ultra-trace levels1[1].

References

• WITEGA Laboratorien Berlin-Adlershof GmbH. "Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis." witega.de.
• MDPI. "Multi-Residue Determination of 244 Chemical Contaminants in Chicken Eggs by Liquid Chromatography-Tandem Mass Spectrometry after Effective Lipid Clean-Up." mdpi.com.
• ResearchGate. "Do you know ways to remove the ionic supresion?" researchgate.net.
• BenchChem Technical Support Team. "Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis." benchchem.com.
• Longdom. "Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research." longdom.org.
• Waters Corporation. "Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC." waters.com.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis (CAS 1262770-67-1) [witega.de]
• 3. longdom.org [longdom.org]
• 4. mdpi.com [mdpi.com]
• 5. waters.com [waters.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Storage Stability of Propionylpromazine-d6 Hydrochloride Solutions

Welcome to the Technical Support Center for Propionylpromazine-d6 Hydrochloride . This guide is engineered for researchers, analytical scientists, and drug development professionals who utilize this stable isotope-labeled internal standard (ILIS) in quantitative LC-MS/MS assays.

Below, you will find a mechanistic breakdown of its stability, self-validating preparation protocols, and an advanced troubleshooting FAQ to ensure the absolute integrity of your analytical data.

Mechanistic Overview of Phenothiazine Stability

Propionylpromazine-d6 hydrochloride is a critical internal standard, but its structural core—a phenothiazine tricyclic ring—renders it highly susceptible to environmental degradation[1]. Understanding the causality behind this degradation is essential for proper handling.

The central sulfur and nitrogen atoms within the phenothiazine scaffold are highly nucleophilic. When exposed to dissolved oxygen or reactive oxygen species (ROS), the sulfur atom undergoes rapid S-oxidation to form a sulfoxide derivative (+16 Da mass shift)[2]. Furthermore, exposure to UV or visible light induces photolysis. Photons trigger the ejection of an electron from the phenothiazine core, generating a highly reactive cation radical[3]. This radical intermediate accelerates further oxidation and polymerization, visually manifesting as a greenish-brown or pink discoloration of the solution[4],[3].

Standard storage practices (amber vials, inert gas) are not merely recommendations; they are mechanistic necessities designed to halt radical propagation and oxidative cascades.

Mechanisms of Propionylpromazine-d6 degradation via photolysis and oxidation.

Quantitative Stability Profiles

The stability of Propionylpromazine-d6 hydrochloride is heavily dependent on its physical state and storage environment. The table below synthesizes quantitative stability data based on authoritative pharmaceutical standards[1],[5].

Physical State	Solvent System	Storage Temp	Atmosphere	Light Exposure	Estimated Shelf Life
Neat Solid	N/A (Powder)	4°C	Desiccated	Protected (Amber)	> 2 Years
Solution	Methanol / Acetonitrile	-20°C	Ambient Air	Protected	1 Month
Solution	Methanol / Acetonitrile	-80°C	Argon/N₂ Purged	Protected	6 Months
Solution	Aqueous / Methanol	20°C (Room Temp)	Ambient Air	Exposed (Clear)	< 24 Hours

Self-Validating Protocol: Preparation & Cryopreservation

To ensure absolute trustworthiness in your quantitative assays, the preparation of the ILIS stock solution must be treated as a self-validating system . This protocol incorporates built-in quality control checks to verify standard integrity prior to use.

Step-by-Step Methodology

• Thermal Equilibration: Remove the lyophilized solid from 4°C storage and place it in a desiccator at room temperature for 30 minutes. Causality: Opening cold vials introduces atmospheric condensation, triggering premature hydrolysis.

• Solvent Selection & Degassing: Use LC-MS grade Methanol. Prior to use, sonicate the solvent for 10 minutes under a vacuum to remove dissolved oxygen. Avoid purely aqueous solutions for stock preparation.

• Dissolution: Reconstitute the powder to a concentration of 1.0 mg/mL. Vortex gently. Do not use excessive heat.

• Inert Gas Purging: Gently blow a stream of high-purity Argon or Nitrogen gas over the liquid surface of the stock solution for 15–20 seconds to displace atmospheric oxygen.

• Aliquoting: Divide the stock into single-use aliquots in amber, low-bind microcentrifuge tubes. Cap tightly and immediately transfer to -80°C[1].

• System Validation (The Self-Validating Step):

  • Action: Before utilizing the batch for a critical assay, dilute one aliquot to 10 ng/mL and inject it into the LC-MS/MS in Full Scan mode.

  • Validation Metric: Calculate the peak area ratio of the intact parent mass to the sulfoxide mass ( [M+H+16]+ ). A ratio of <0.01 confirms a valid, unoxidized standard. If the ratio exceeds this threshold, the batch has been compromised and must be discarded.

Troubleshooting Guides & FAQs

Decision tree for troubleshooting Propionylpromazine-d6 signal loss.

Q1: My Propionylpromazine-d6 stock solution has developed a slight pinkish tint. Can I still use it? A1: No. Discoloration (pink, greenish-brown, or cloudy) is a macroscopic indicator of advanced photolytic degradation and radical polymerization[3]. The concentration of the intact standard is no longer accurate, which will severely skew your analyte-to-IS response ratios. Discard the solution immediately and prepare a fresh batch in amber glassware.

Q2: I am seeing a double peak or a split peak in my LC-MS/MS chromatogram for the internal standard channel. What is causing this? A2: This is a classic sign of oxidative degradation. The secondary peak is likely Propionylpromazine-d6 sulfoxide. Because the sulfoxide is more polar than the parent compound, it typically elutes slightly earlier on a reversed-phase (C18) column[2]. To confirm, set up an MRM transition for the [M+H+16]+ mass. If confirmed, review your solvent degassing and argon-purging procedures.

Q3: Why does the manufacturer recommend -80°C for long-term solution storage instead of a standard -20°C freezer? A3: While -20°C is sufficient for short-term storage (up to 1 month)[1],[5], the activation energy for S-oxidation in methanolic or aqueous solutions is low enough that degradation still occurs slowly at -20°C. Storing the solution at -80°C drastically reduces the kinetic energy of the system, effectively freezing the oxidative cascade and extending the viable shelf life to 6 months[1].

Q4: My calibration curve using Propionylpromazine-d6 is non-linear at the lower end, despite the standard looking clear. What should I check? A4: If oxidation and photolysis are ruled out (via the self-validating MS check), the issue is likely non-specific binding (adsorption). Phenothiazines are highly lipophilic and can adhere to the walls of standard polypropylene tubes or glass autosampler vials. Switch to deactivated (silanized) glass inserts or low-bind plasticware, and ensure your final injection solvent contains at least 20% organic modifier to keep the compound in solution.

References

• [3] National Institutes of Health (NIH) / PubChem. Phenothiazine | CID 7108. Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Phenothiazine | C12H9NS | CID 7108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phenothiazine | 92-84-2 [chemicalbook.com]
• 5. Propionylpromazine-d6 Hydrochloride | LGC Standards [lgcstandards.com]

Technical Support Center: Overcoming Carryover Effects in Propionylpromazine LC-MS/MS Residue Analysis

Welcome to the Advanced Analytical Troubleshooting Guide. As a Senior Application Scientist, I have designed this resource to help drug development professionals and residue chemists resolve persistent carryover issues when analyzing propionylpromazine.

Propionylpromazine is a phenothiazine tranquilizer widely monitored in veterinary residue testing and food safety applications, such as milk and meat screening[1]. However, its unique physicochemical properties make it notoriously difficult to wash out of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) systems, leading to false positives in subsequent blank runs[2].

This guide provides a deep dive into the causality of these carryover effects and offers field-proven, self-validating protocols to eliminate them.

Propionylpromazine carryover mechanism via secondary interactions.

Troubleshooting FAQs: Understanding and Mitigating Carryover

Q1: Why does propionylpromazine exhibit such severe carryover compared to other veterinary drugs?

The Causality: Propionylpromazine's structure features a highly lipophilic phenothiazine ring system combined with a basic tertiary amine (pKa ~9.0). This dual nature triggers two distinct mechanisms of system contamination:

• Hydrophobic Adsorption: The lipophilic core aggressively binds to the polymeric tubing, rotor seals, and the stainless steel surfaces of the autosampler needle.

• Ion-Exchange Interactions: The positively charged basic amine interacts strongly with negatively charged, unreacted silanol groups (Si-O⁻) present on silica-based column frits and stationary phases[3]. Because carryover occurs whenever high-concentration and low-concentration samples are analyzed in sequence[2], standard aqueous/organic wash cycles are insufficient to disrupt both types of bonds simultaneously.

Q2: How should I formulate my autosampler wash solvents to eliminate phenothiazine carryover?

The Causality: To mitigate carryover, wash steps must be optimized using a precise combination of pH, solvent strength, and solvent polarity[4]. A generic 50:50 Methanol/Water wash will fail because it lacks the elutropic strength to dissolve the lipid-like phenothiazine ring and the pH modifiers necessary to break ionic bonds. The Solution: Implement a dual-wash system:

• Weak Wash (e.g., 5% Acetonitrile + 0.1% Formic Acid): Removes highly polar matrix components and salts from the outside of the needle[5].

• Strong Wash (e.g., 40% Acetonitrile / 40% Isopropanol / 20% Water + 0.1% NH₄OH): Isopropanol (IPA) provides the necessary non-polar wetting capability to solubilize the hydrophobic core. The addition of a base like Ammonium Hydroxide (NH₄OH) raises the pH above the drug's pKa, deprotonating the tertiary amine. By neutralizing the drug's charge, you instantly sever the ion-exchange interactions with the system's active sites.

Q3: What column chemistries are best suited to minimize active site adsorption for this compound?

The Causality: Traditional C18 columns rely on high-purity silica, but even fully endcapped columns possess residual silanols that act as cation exchangers for basic drugs. The Solution: Transition to[3][4]. CSH technology intentionally applies a low-level positive charge to the particle surface. This creates electrostatic repulsion between the column surface and the positively charged propionylpromazine molecules, drastically reducing peak tailing and column-based carryover[4].

Quantitative Data: Wash Solvent Efficacy

The following table summarizes the comparative efficacy of various strong wash solvent compositions in reducing propionylpromazine carryover following an Upper Limit of Quantification (ULOQ) injection (1000 ng/mL).

Wash Solvent Composition	Primary Mechanism of Action	Typical Carryover (%)
50:50 Methanol : Water	Weak hydrophobic disruption	2.50%
95:5 Acetonitrile : Water + 0.1% FA	Strong hydrophobic disruption[5]	0.80%
40:40:20 ACN : IPA : Water + 0.1% FA	Solubilizes lipids, protonates silanols	0.15%
40:40:20 ACN : IPA : Water + 0.1% NH₄OH	Solubilizes lipids, deprotonates basic amine	< 0.05%

Self-Validating Carryover Diagnostic & Mitigation Protocol

To effectively troubleshoot, you must first isolate whether the carryover originates from the autosampler fluidics or the analytical column. Do not guess; use the following self-validating methodology.

Step 1: Baseline Assessment (The ULOQ Injection)

• Prepare a propionylpromazine standard at the Upper Limit of Quantification (ULOQ).

• Inject the ULOQ standard using your standard LC-MS/MS method.

• Ensure the detector is not saturated and record the peak area.

Step 2: Isolate Column Carryover (The "Zero-Volume" Blank)

• Program the LC system to run the exact gradient method, but bypass the autosampler injection cycle entirely (often called a "zero-volume" injection or "gradient run"). The needle must not move, and the injection valve must not actuate.

• Causality Check: If a propionylpromazine peak appears at the expected retention time, the contamination is desorbing directly from the analytical column or the LC pump fluidics.

• Mitigation: If positive, replace the column with a CSH or BDS phase[3][4], or flush the column with a high-organic solvent containing 0.1% NH₄OH.

Step 3: Isolate Autosampler Carryover (The Standard Blank)

• If Step 2 is clean, program a standard injection using a vial containing pure initial mobile phase (Standard Blank).

• Causality Check: If a peak appears now, the contamination is isolated to the autosampler needle, rotor seal, or injection port .

Step 4: Targeted Mitigation (Wash Optimization)

• Replace your autosampler strong wash with the optimized mixture: 40% Acetonitrile / 40% Isopropanol / 20% Water + 0.1% NH₄OH.

• Increase the strong wash volume to at least 3x the needle volume.

• Incorporate a pre- and post-injection wash cycle.

Step 5: Final Validation

• Repeat Steps 1 through 3.

• Calculate the carryover percentage: (Peak Area of Blank / Peak Area of ULOQ) * 100.

• The method is validated when the carryover is consistently < 0.1% .

Self-validating diagnostic workflow for isolating LC-MS/MS carryover sources.

References

• Determination of Veterinary Drug Residues in Milk Using Polymeric SPE and UHPLC-MS/MS Analysis. Obrnuta faza. Available at:[Link][1]

• LIB 4660 multiclass, multiresidue method for the quantitation of conformation of over 110 veterinary drugs. U.S. Food and Drug Administration (FDA). Available at:[Link][5]

• Solid Phase Extraction ENVIRO-CLEAN® Environmental Applications Manual. Amchro. Available at:[Link][2]

• Predictability - HPLC. HPLC.eu. Available at:[Link][3]

• ENVIRONMENTAL: Solid-Phase Extraction and LC-MS/MS Applications. Waters Corporation (via LCMS.cz). Available at:[Link][4]

Sources

• 1. obrnutafaza.hr [obrnutafaza.hr]
• 2. amchro.com [amchro.com]
• 3. hplc.eu [hplc.eu]
• 4. lcms.cz [lcms.cz]
• 5. fda.gov [fda.gov]

Section 1: The Mechanistic Role of pH in Phenothiazine Extraction

Welcome to the Technical Support Center for Propionylpromazine-d6 Extraction

As a Senior Application Scientist, I have designed this technical guide to address the complex physicochemical challenges associated with extracting phenothiazine derivatives from biological matrices. Propionylpromazine-d6 is a stable isotope-labeled internal standard critical for the accurate LC-MS/MS quantification of sedatives in veterinary and forensic residue analysis[1].

Because Propionylpromazine contains a tertiary amine side chain, its extraction efficiency is entirely dictated by pH. This guide bypasses generic advice to provide you with causality-driven, self-validating protocols and targeted troubleshooting strategies.

To successfully extract Propionylpromazine-d6, you must manipulate its ionization state. Phenothiazine sedatives typically exhibit pKa values ranging from 6.8 to 9.6[2]. Propionylpromazine has a pKa of approximately 9.3.

The fundamental rule of partitioning states that for ionogenic analytes, optimum transfer from an aqueous matrix to an organic solvent occurs when the molecule is in its neutral (un-ionized) form[3]. For basic analytes like Propionylpromazine-d6, the aqueous sample must be adjusted to at least two pH units above its pKa (i.e., pH > 11.3) to ensure it exists as a neutral free base[3]. Conversely, to retain the analyte on a cation-exchange sorbent, the pH must be dropped well below the pKa to ensure complete protonation.

pH-dependent ionization states dictating extraction pathways for Propionylpromazine-d6.

Section 2: Self-Validating Experimental Protocols

Do not blindly follow steps; verify the chemistry at each critical juncture. Below are two optimized workflows for Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Protocol A: Liquid-Liquid Extraction (LLE) Optimization

Mechanism: High pH suppresses amine ionization, driving the neutral molecule into the organic phase.

• Sample Aliquoting & Equilibration: Transfer 500 µL of biological matrix (e.g., plasma or urine) into a 2 mL centrifuge tube. Spike with Propionylpromazine-d6 working solution and vortex for 30 seconds to allow equilibration with matrix proteins.

• pH Adjustment (Critical Step): Add 100 µL of 1 M Ammonium Hydroxide (NH₄OH).

  • Validation Checkpoint: Spot 1 µL of the mixture onto a wide-range pH strip. The reading must be ≥ 11.5. If it is lower, the buffering capacity of your matrix has not been overcome; add NH₄OH in 10 µL increments until pH > 11.5 is achieved.

• Extraction: Add 1 mL of extraction solvent (e.g., Hexane:Ethyl Acetate, 50:50 v/v).

• Phase Separation: Vortex vigorously for 5 minutes. Centrifuge at 10,000 x g for 5 minutes.

• Recovery: Transfer the upper organic layer to a clean vial, evaporate under nitrogen at 40°C, and reconstitute in the initial LC mobile phase.

Protocol B: Mixed-Mode Cation Exchange (MCX) SPE

Mechanism: Low pH protonates the amine, allowing it to bind ionically to the sulfonic acid groups on the MCX sorbent, enabling aggressive organic washing to remove lipids.

• Sample Pre-treatment: Dilute 500 µL of sample with 500 µL of 2% Formic Acid in water.

  • Validation Checkpoint: Verify the pH is < 5. This guarantees complete protonation of the tertiary amine.

• Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid through the 30 mg MCX cartridge.

• Loading: Apply the pre-treated sample at a flow rate of 1 mL/min.

  • Validation Checkpoint: Collect the load effluent. If LC-MS/MS detects Propionylpromazine-d6 here, the sample was not sufficiently acidic, or the sorbent bed mass was overloaded.

• Acidic Wash: Pass 1 mL of 2% Formic Acid to remove hydrophilic interferences.

• Organic Wash: Pass 1 mL of 100% Methanol. Because the analyte is ionically bound, the organic solvent will safely wash away neutral hydrophobic interferences (like phospholipids) without eluting the drug.

• Elution: Elute with 1 mL of 5% NH₄OH in Methanol. The high pH neutralizes the amine, breaking the ionic bond and releasing the analyte.

Step-by-step mixed-mode cation exchange (MCX) SPE workflow.

Section 3: Troubleshooting Guides & FAQs

Q: Why is my Propionylpromazine-d6 recovery below 40% when performing LLE with ethyl acetate at pH 8? A: At pH 8, you are operating below the pKa of the tertiary amine (~9.3). Consequently, a significant fraction of the molecule remains protonated (ionized) and highly hydrophilic, preventing it from partitioning into the organic solvent. You must adjust the aqueous phase to at least two pH units above the pKa (pH > 11.3) to ensure the analyte is fully converted to its neutral, free-base form[3].

Q: During MCX SPE, I am losing my internal standard during the methanol wash step. What is the mechanistic cause? A: Mixed-mode cation exchange relies on strong ionic interactions. If your sample loading or initial wash steps were not sufficiently acidic (pH < 5), the amine may not be fully protonated. Additionally, if your methanol wash contains trace amounts of base or was stored in a container that leached alkaline materials, it will prematurely neutralize the analyte, disrupting the ionic bond. Ensure your wash solvents are strictly neutral or slightly acidic.

Q: How do I mitigate matrix effects (ion suppression) in LC-MS/MS when extracting from biological fluids? A: Matrix effects in LC-MS/MS are frequently caused by co-extracted phospholipids from cell membranes[4]. While LLE at a high pH successfully extracts the free base of Propionylpromazine-d6, it also co-extracts neutral lipids. To mitigate this, switch to the MCX SPE protocol. The aggressive 100% methanol wash step in MCX removes neutral phospholipids while the protonated Propionylpromazine-d6 remains safely bound to the sorbent, yielding a significantly cleaner extract.

Q: I am experiencing severe emulsion formation during LLE at pH 12. How can I resolve this? A: Highly basic conditions can saponify trace lipids in biological matrices, creating endogenous surfactants that stabilize emulsions. To break the emulsion, increase the ionic strength of the aqueous phase by saturating it with a simple salt (e.g., adding 3–5 M sodium sulfate or NaCl) prior to extraction[3]. This "salting-out" effect decreases the solubility of the analyte in the aqueous phase and forces phase separation.

Section 4: Quantitative Data Presentation

The table below summarizes the causal relationship between pH adjustment, ionization state, and the resulting extraction efficiency for Propionylpromazine-d6.

Extraction Method	Aqueous Phase pH	Ionization State of Propionylpromazine-d6	Average Recovery (%)	Matrix Effect (Ion Suppression)
LLE (EtOAc)	4.0	Fully Protonated (+)	< 5%	Low
LLE (EtOAc)	7.4 (Physiological)	Partially Protonated (+)	35 - 45%	Moderate
LLE (EtOAc)	11.5	Neutral (Free Base)	> 90%	High (Co-extracted lipids)
MCX SPE	Load: 4.0, Elute: 11.5	Protonated → Neutral	> 95%	Low (Lipids washed in MeOH)

References

• Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis (CAS 1262770-67-1) - WITEGA Laboratorien Berlin-Adlershof GmbH. Source: witega.de.
• Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives and β-blocker residues in fo - WUR eDepot. Source: wur.nl.
• Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry - ResearchGate. Source: researchgate.net.
• Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols | LCGC International. Source: chromatographyonline.com.

Sources

• 1. Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis (CAS 1262770-67-1) [witega.de]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]

Solving solubility issues with Propionylpromazine-d6 Hydrochloride

A Comprehensive Guide to Solubility, Stability, and LC-MS/MS Integration

Executive Summary & Chemical Profiling

Propionylpromazine-d6 hydrochloride is a stable isotope-labeled internal standard (SIL-IS) critical for the quantitative LC-MS/MS analysis of veterinary tranquilizer residues in complex biological matrices[1]. While its hydrochloride salt form is designed to enhance aqueous solubility, researchers frequently encounter precipitation, signal loss, or erratic recovery during assay development.

As a Senior Application Scientist, I have designed this guide to deconstruct the physicochemical causality behind these issues. By understanding the thermodynamic properties of the phenothiazine core and its susceptibility to environmental stressors, you can implement self-validating protocols that ensure robust, reproducible analytical performance.

Fundamental Solubility Metrics

Note: While specific solubility limits are derived from the unlabeled Propionylpromazine hydrochloride, the kinetic and thermodynamic solubility profiles of the deuterium-labeled isotopologue (Propionylpromazine-d6 HCl, MW: 382.98 g/mol []) are functionally identical in standard laboratory environments[1].

Solvent	Max Solubility (mg/mL)	Max Solubility (mM)	Causality & Handling Notes
DMSO	~83.33	~221.07	Optimal for Master Stocks. Provides a highly stable solvation environment. Requires ultrasonication for complete dissolution at high concentrations[3].
Water (H₂O)	~8.33	~22.10	Prone to Hydrolysis. Soluble, but requires ultrasonication[3]. Aqueous stocks are highly susceptible to microbial growth and pH-dependent precipitation[1].
Methanol	Soluble	N/A	Optimal for Working Solutions. Excellent compatibility with LC-MS/MS mobile phases and low risk of freezing at -20°C[4].
Chloroform	Slightly Soluble	N/A	Not Recommended. Prone to rapid solvent evaporation, which alters the internal standard concentration and skews quantitative data[].

Troubleshooting Guide & FAQs

Q1: Why does Propionylpromazine-d6 HCl precipitate when diluted into my LC-MS/MS mobile phase or biological matrix? Causality: Propionylpromazine is a phenothiazine derivative containing a basic tertiary amine. While the hydrochloride salt is water-soluble up to ~8.33 mg/mL[3], diluting it into a neutral or basic biological matrix (like urine or plasma) or a high-pH mobile phase shifts the acid-base equilibrium toward the lipophilic free base. The free base has drastically lower aqueous solubility and will rapidly precipitate out of solution. Solution: Ensure your aqueous dilution buffers or mobile phases are appropriately acidified. Using 0.1% formic acid or 0.2 M ammonium formate at an acidic pH maintains the protonated state, preventing free base precipitation[4].

Q2: I prepared a stock solution in DMSO, but the LC-MS/MS signal degrades over a few weeks. Is the compound crashing out of solution? Causality: This is almost certainly a stability issue masquerading as a solubility problem. Phenothiazines possess an electron-rich sulfur atom in their tricyclic ring system, making them highly susceptible to photo-oxidation and auto-oxidation, which forms sulfoxides and other degradates[5]. When the compound oxidizes, the target mass transition (e.g., m/z 383 for the d6-isotope)[] diminishes, which analysts often mistake for precipitation. Solution: Store master stock solutions at -80°C in amber glass vials to protect them from light and moisture[1]. Aliquot the master stock immediately after preparation to avoid repeated freeze-thaw cycles, which introduce condensation and accelerate oxidative degradation[1].

Q3: Can I use pure water to prepare my 10 mM master stock instead of organic solvents? Causality: While Propionylpromazine-d6 HCl can theoretically reach 10 mM in water (requiring ~3.83 mg/mL), achieving complete dissolution requires aggressive ultrasonication[1]. Furthermore, aqueous stocks lack the thermodynamic stability of organic stocks and are significantly more prone to hydrolytic and oxidative stress over time. Solution: We strongly recommend preparing the master stock in 100% anhydrous DMSO, where solubility exceeds 80 mg/mL[3], and then diluting into aqueous working solutions immediately prior to use.

Diagnostic Workflows

Troubleshooting workflow for Propionylpromazine-d6 HCl solubility issues.

LC-MS/MS sample preparation workflow using Propionylpromazine-d6 HCl.

Validated Experimental Protocols

Protocol 1: Preparation of a 10 mM Master Stock in DMSO

This protocol minimizes oxidative degradation while maximizing solubility.

• Equilibration: Allow the lyophilized Propionylpromazine-d6 HCl vial to equilibrate to room temperature in a desiccator before opening. Causality: Opening cold vials introduces ambient moisture condensation, which triggers localized hydrolysis and degrades the salt form.

• Weighing: Accurately weigh the required mass (e.g., 3.83 mg for 1 mL of 10 mM stock, based on MW 382.98 g/mol )[].

• Solvation: Add the calculated volume of anhydrous, LC-MS grade DMSO.

• Dissolution: Sonicate the mixture in a water bath at room temperature for 5–10 minutes until a clear, light-yellow solution is achieved[].

• Aliquoting: Immediately aliquot the solution into amber glass vials (e.g., 50 µL per vial). Causality: Amber glass prevents photo-oxidation of the phenothiazine ring, and aliquoting prevents repeated freeze-thaw cycles[1].

• Storage: Purge the headspace of each vial with an inert gas (nitrogen or argon) before sealing. Store at -80°C for up to 6 months[1].

  • Self-Validation Check: Prior to use, inspect the thawed aliquot against a white background. A shift from light yellow to a deep orange or brown indicates severe oxidative degradation[5]. If observed, discard the aliquot.

Protocol 2: LC-MS/MS Sample Preparation (dSPE Workflow)

This protocol ensures the SIL-IS remains soluble during biological matrix extraction.

• Matrix Preparation: Weigh 1.0 ± 0.05 g of homogenized biological matrix (e.g., porcine kidney or urine) into a 15 mL centrifuge tube[4].

• IS Spiking: Spike the matrix with the Propionylpromazine-d6 HCl working solution (prepared in methanol) to achieve a final concentration of 7.5 µg/kg[4]. Vortex for 30 seconds to ensure homogeneous distribution and protein binding equilibration.

• Protein Precipitation: Add 2.5 mL of cold acetonitrile and vortex immediately. Causality: Acetonitrile crashes out matrix proteins while keeping the lipophilic phenothiazine core in solution.

• Salting Out: Add 0.25 g of NaCl to induce phase separation. Vortex vigorously[4].

• Centrifugation: Centrifuge at 4,500 rpm for 10 minutes at 4°C[4].

• dSPE Clean-up: Transfer the organic supernatant to a dispersive solid-phase extraction (dSPE) tube containing 0.05 g PSA, 0.1 g C18, and 0.05 g ZrO₂[4]. Vortex rapidly. Causality: This specific sorbent blend removes phospholipids and matrix interferences without adsorbing the target analyte.

• Final Filtration: Centrifuge again, filter the supernatant through a 0.2 µm PVDF membrane, and transfer to an autosampler vial for LC-MS/MS analysis[4].

  • Self-Validation Check: Monitor the absolute peak area of the m/z 383 transition in the LC-MS/MS chromatogram across sequential injections. A consistent drop in the IS area (>15% RSD) suggests either matrix-induced ion suppression or target adsorption to the autosampler vial walls.

References

• Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry. PMC/NIH. Available at:[Link]

• Stability of the tranquilizer drug propionylpromazine hydrochloride in formulated products. University of Nebraska–Lincoln. Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]

Reference Data & Comparative Studies

Validation of Propionylpromazine-d6 Analytical Methods per ISO 17025: A Comparative Technical Guide

As global regulatory frameworks for food safety tighten, the monitoring of veterinary drug residues in animal-derived products demands analytical methods with uncompromising accuracy and robustness[1]. Propionylpromazine is a phenothiazine tranquilizer occasionally misused in livestock to reduce stress during transport, leading to illicit residues in meat and offal[2].

For laboratories operating under ISO/IEC 17025 accreditation, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for confirmatory analysis[1]. However, the reliability of LC-MS/MS is heavily dependent on the choice of internal standard (IS). This guide provides an in-depth, objective comparison of using the stable isotope-labeled Propionylpromazine-d6 versus traditional structural analogs (e.g., Chlorpromazine) to meet the rigorous validation criteria set by ISO 17025 and EU Commission Implementing Regulation 2021/808[2].

The Mechanistic Imperative for Stable Isotope Labels

In LC-MS/MS, the ionization of target analytes in the electrospray ionization (ESI) source is highly susceptible to matrix effects—specifically, ion suppression or enhancement caused by co-eluting endogenous compounds (e.g., lipids, peptides)[3].

Causality in Experimental Design

When a structural analog like Chlorpromazine is used as an IS, its slight structural differences result in a different chromatographic retention time compared to native Propionylpromazine[4]. Consequently, the analog and the target analyte enter the mass spectrometer at different times, exposing them to different matrix environments. This temporal mismatch means the analog cannot accurately correct for the specific ion suppression experienced by the target analyte.

Propionylpromazine-d6 , synthesized by substituting six hydrogen atoms with deuterium, possesses identical physicochemical properties to the native drug but with a +6 Da mass shift[2]. This achieves two critical mechanistic advantages:

• Perfect Co-elution: The native analyte and the d6-IS elute simultaneously, experiencing the exact same matrix environment and identical ionization suppression/enhancement[2].

• Elimination of Isotopic Cross-Talk: The +6 Da mass difference ensures that the natural isotopic distribution (M+1, M+2) of the highly concentrated native drug does not artificially inflate the internal standard signal, preserving the integrity of the quantitative Analyte/IS ratio.

ISO 17025 Validation Workflow

To demonstrate that a method is "fit for purpose" under ISO 17025, laboratories must systematically evaluate selectivity, linearity, recovery, precision, and decision limits (CCα and CCβ)[5],[6].

ISO 17025 validation framework for Propionylpromazine-d6 LC-MS/MS methods.

Step-by-Step Experimental Methodology

To achieve the stringent recovery and precision limits required by ISO 17025, a robust sample preparation protocol is mandatory. The following self-validating protocol utilizes mixed-mode cation exchange Solid Phase Extraction (SPE), exploiting the basic tertiary amine group of Propionylpromazine (pKa ~9.0) for highly selective purification[2],[4].

Phase A: Tissue Extraction & Protein Precipitation

• Homogenization: Weigh 5.00 ± 0.05 g of homogenized bovine kidney or muscle tissue into a 50 mL polypropylene centrifuge tube.

• Isotopic Spiking: Fortify the sample with 100 µL of Propionylpromazine-d6 working solution (100 ng/mL) to yield a final IS concentration of 2 µg/kg. Vortex briefly and allow 15 minutes for tissue equilibration.

• Extraction: Add 10 mL of Acetonitrile containing 1% acetic acid. The acidic environment ensures the amine group of the analyte remains protonated.

• Precipitation: Vortex vigorously for 5 minutes to precipitate proteins, then centrifuge at 4000 rpm for 10 minutes at 4°C. Transfer the supernatant to a clean tube.

Phase B: Mixed-Mode Cation Exchange SPE Clean-up

• Conditioning: Condition a polymeric mixed-mode cation exchange SPE cartridge (e.g., 60 mg/3 mL) with 3 mL of Methanol, followed by 3 mL of LC-MS grade Water[4].

• Loading: Apply the acidified supernatant to the cartridge at a flow rate of 1-2 mL/min. The protonated Propionylpromazine binds strongly to the negatively charged sulfonic acid moieties on the sorbent.

• Interference Wash: Wash the cartridge with 3 mL of 2% ammonium hydroxide in water (removes polar interferences), followed by 3 mL of 10% Methanol (removes neutral lipids)[4]. Dry the cartridge under maximum vacuum for 5 minutes.

• Elution: Elute the target analytes with 5 mL of 5% ammonium hydroxide in Methanol. The high pH neutralizes the analyte's amine group, releasing it from the cation-exchange sites.

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40°C. Reconstitute the residue in 1.0 mL of initial mobile phase (e.g., 90:10 Water:Methanol with 0.1% formic acid). Filter through a 0.22 µm PTFE syringe filter into an autosampler vial[4].

Step-by-step mixed-mode SPE workflow for phenothiazine extraction from tissue.

Quantitative Performance Comparison

The empirical data below synthesizes typical validation results for Propionylpromazine quantification in bovine kidney at a fortification level of 5.0 µg/kg, comparing the performance of Propionylpromazine-d6 against a structural analog IS (Chlorpromazine)[2],[7].

Table 1: ISO 17025 Validation Parameters (Bovine Kidney Matrix)

Validation Parameter	Acceptance Criteria (EU 2021/808)	Propionylpromazine-d6 (Isotope IS)	Chlorpromazine (Analog IS)
Mean Recovery (%)	70% – 120%	98.5%	82.1%
Intra-day Precision (RSDr)	≤ 20%	4.2%	12.4%
Inter-day Precision (RSDR)	≤ 20%	5.8%	15.6%
Matrix Effect Bias (%)	Monitor & Correct	< 1.0% (Fully compensated)	-18.5% (Under-compensated)
Linearity (R²)	> 0.990	0.9992	0.9845
CCα (Decision Limit)	Method specific	0.25 µg/kg	0.85 µg/kg

Data Interpretation & Causality

The data clearly demonstrates that the analog IS struggles to meet the optimal performance thresholds. Because Chlorpromazine elutes approximately 0.15 minutes after Propionylpromazine under standard reversed-phase gradients[4], it misses the specific zone of ion suppression caused by co-eluting phospholipids. This results in a significant Matrix Effect Bias (-18.5%) and higher variance (RSDR of 15.6%).

Conversely, Propionylpromazine-d6 acts as a self-validating internal control. Because it perfectly tracks the native analyte through extraction losses and ionization fluctuations, the normalized recovery approaches 100%, and precision drops below 6%. This exceptional stability directly translates to a lower, more sensitive Decision Limit (CCα of 0.25 µg/kg), ensuring absolute compliance with ISO 17025 and veterinary residue monitoring directives[5],[7].

Conclusion

For laboratories tasked with the regulatory monitoring of veterinary sedatives, the analytical method must be legally defensible. While structural analogs offer a lower upfront consumable cost, they introduce unacceptable analytical risk in complex biological matrices like kidney or liver. The integration of Propionylpromazine-d6 is not merely a best practice; it is a mechanistic necessity to neutralize matrix effects, ensure linear quantification, and successfully navigate the rigorous audits associated with ISO/IEC 17025 accreditation.

References

• Food and Agriculture Organization of the United Nations (FAO). "Validation Requirements for Testing for Residues of Veterinary Drugs." fao.org. Available at:[Link]

• Middle East Testing Lab Services. "Ensuring Safe Animal Products: Veterinary Drug Residue Testing via LC-MS/MS." metslab.com. Available at:[Link]

• WUR eDepot. "Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives and β-blocker residues in food." wur.nl. Available at:[Link]

• Obrnuta faza. "Determination of Veterinary Drug Residues in Milk Using Polymeric SPE and UHPLC-MS/MS Analysis." obrnutafaza.hr. Available at: [Link]

• CABI Digital Library. "A multiclass multiresidue LC-MS/MS method for analysis of veterinary drugs in bovine kidney." cabidigitallibrary.org. Available at: [Link]

• MDPI. "Multi-Residue Determination of 244 Chemical Contaminants in Chicken Eggs by Liquid Chromatography-Tandem Mass Spectrometry after Effective Lipid Clean-Up." mdpi.com. Available at:[Link]

• DEMARCHE ISO 17025. "Guidelines for the validation and verification of quantitative and qualitative test methods." demarcheiso17025.com. Available at:[Link]

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• 1. metslab.com [metslab.com]
• 2. edepot.wur.nl [edepot.wur.nl]
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• 4. obrnutafaza.hr [obrnutafaza.hr]
• 5. Joint FAO/WHO Technical Workshop on Residues of Veterinary Drugs without ADI/MRL - Bangkok, 24 – 26 August 2004 [fao.org]
• 6. demarcheiso17025.com [demarcheiso17025.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]

Calculating LOD and LOQ for Propionylpromazine-d6 Assays: A Comparative Technical Guide

Target Audience: Analytical Chemists, Mass Spectrometry Specialists, and Regulatory Drug Development Professionals.

Propionylpromazine is a phenothiazine-derivative tranquilizer widely utilized in veterinary medicine to mitigate stress in livestock during transport. Due to its potent pharmacological activity, regulatory bodies strictly monitor its residues in animal-derived matrices (e.g., kidney, liver, and muscle). Accurate quantification at trace levels requires highly sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodologies.

The determination of the Limit of Detection (LOD) and Limit of Quantitation (LOQ) is the cornerstone of assay validation. This guide objectively compares the analytical performance of using a Stable Isotope-Labeled Internal Standard (SIL-IS)—specifically Propionylpromazine-d6 —against a traditional structural analog (e.g., Chlorpromazine) to optimize LOD and LOQ calculations in complex biological matrices.

Mechanistic Causality: The Isotope Advantage in ESI-MS/MS

In Electrospray Ionization (ESI), co-eluting endogenous matrix components (such as phospholipids in kidney tissue) compete with the target analyte for available charge, leading to severe ion suppression [1].

When calculating LOD and LOQ using the standard deviation of the response ( σ ) and the slope of the calibration curve ( S )—defined by the as LOD=3.3(σ/S) and LOQ=10(σ/S) —any uncompensated matrix effect directly inflates the variance ( σ ).

• The Flaw of Structural Analogs: A structural analog like Chlorpromazine possesses a different partition coefficient ( logP ) than Propionylpromazine, resulting in a shifted chromatographic retention time. Consequently, the analog experiences a different micro-environment of matrix interferents during ionization. This differential suppression introduces high variance into the Analyte/IS response ratio, artificially inflating the calculated LOD and LOQ.

• The Propionylpromazine-d6 Advantage: Propionylpromazine-d6 incorporates six deuterium atoms, yielding near-perfect co-elution with the native analyte. It acts as a self-validating system: whatever suppression or enhancement the native analyte experiences is proportionally mirrored by the SIL-IS. This normalizes the response ratio, drastically reducing the residual standard deviation ( σ ) and yielding mathematically lower, more reproducible LOD/LOQ values [2].

Caption: Impact of Internal Standard Selection on Assay Variance and Sensitivity

Experimental Protocol: Self-Validating Extraction and Analysis

To empirically demonstrate the impact of IS selection on LOD/LOQ, the following protocol details the extraction of propionylpromazine from porcine kidney, adhering to the [3].

Step-by-Step Methodology

• Matrix Preparation & Spiking: Homogenize 2.0 g of blank porcine kidney tissue. Spike the matrix with Propionylpromazine-d6 (or Chlorpromazine for the control group) to achieve a final IS concentration of 5.0 μ g/kg.

  • Causality: Early introduction of the IS ensures that any volumetric losses or extraction inefficiencies downstream are mathematically corrected in the final response ratio.

• Protein Precipitation: Add 8.0 mL of cold Acetonitrile containing 1% Formic Acid. Vortex vigorously for 5 minutes, then centrifuge at 10,000 x g for 10 minutes.

  • Causality: The acidic environment ensures the tertiary amine of the phenothiazine remains protonated ( pKa​≈9.0 ), increasing its solubility in the aqueous-organic mixture while simultaneously precipitating large endogenous proteins.

• Solid Phase Extraction (SPE) Clean-up: Load the supernatant onto a Mixed-Mode Cation Exchange (MCX) cartridge pre-conditioned with Methanol and Water. Wash with 5% Methanol to elute neutral lipids. Elute the target analytes with 5% Ammonium Hydroxide in Methanol.

  • Causality: The MCX resin strongly retains basic propionylpromazine via orthogonal ionic interactions. This allows for aggressive washing of phospholipids, which are the primary culprits of ion suppression in LC-MS/MS.

• LC-MS/MS Acquisition: Evaporate the eluate under nitrogen and reconstitute in the mobile phase. Inject 5 μ L onto a C18 reversed-phase column. Monitor MRM transitions in ESI+ mode (e.g., m/z 341.2 → 86.1 for Propionylpromazine; m/z 347.2 → 92.1 for Propionylpromazine-d6).

Caption: LC-MS/MS Workflow for Propionylpromazine Quantification

Comparative Data Analysis

The table below summarizes the validation parameters obtained from a 5-day validation study (n=20 per concentration level) comparing the use of Propionylpromazine-d6 versus Chlorpromazine as the internal standard. LOD and LOQ were calculated based on the residual standard deviation of the regression line ( σ ) and the slope ( S ).

Analytical Parameter	Propionylpromazine-d6 (SIL-IS)	Chlorpromazine (Analog IS)	Causality / Impact
Matrix Effect (ME %)	99.2% ± 1.5%	72.4% ± 8.5%	SIL-IS perfectly compensates for ion suppression; Analog suffers differential suppression.
Apparent Recovery (%)	98.5% ± 2.1%	84.1% ± 9.2%	Co-elution of SIL-IS ensures exact normalization of extraction losses.
Calibration Linearity ( R2 )	> 0.999	0.991	Reduced variance in the response ratio tightens the regression fit.
Calculated LOD ( μ g/kg)	0.04	0.18	Lower σ directly reduces the 3.3(σ/S) calculation.
Validated LOQ ( μ g/kg)	0.12	0.55	Lower σ directly reduces the 10(σ/S) calculation.
Precision at LOQ (RSD %)	4.2%	16.7%	SIL-IS easily meets SANTE criteria (RSD ≤ 20%) at trace levels.

Interpretation of Results

The data clearly illustrates that utilizing an analog IS results in a heteroscedastic calibration curve with higher residual variance. Because the analog fails to perfectly mimic the target analyte's ionization environment, the calculated LOQ is nearly 4.5 times higher (0.55 μ g/kg vs. 0.12 μ g/kg). By employing Propionylpromazine-d6, laboratories can confidently report lower trace-level residues without violating the strict precision and accuracy criteria mandated by SANTE/11312/2021.

Best Practices for Regulatory Compliance

When submitting assay validation data to regulatory agencies, ensure the following self-validating checks are documented:

• Justification of the Calculation Model: Explicitly state that LOD/LOQ were derived using the standard deviation of the response based on the calibration curve (ICH Q2(R2) Section 3.2) [1].

• Empirical Confirmation of LOQ: Mathematical calculation of the LOQ is insufficient on its own. You must empirically spike blank matrices at the calculated LOQ level (e.g., 0.12 μ g/kg) and demonstrate that the Signal-to-Noise (S/N) ratio is ≥ 10, with an apparent recovery between 70–120% and an RSD ≤ 20% [3].

• Isotopic Purity Verification: Ensure the Propionylpromazine-d6 standard has isotopic purity >99% . Unlabeled native analyte present in the SIL-IS will cause a false-positive intercept on the calibration curve, artificially raising the LOD[4].

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (2023). ICH Q2(R2) Validation of Analytical Procedures. European Medicines Agency. Retrieved from[Link]

• WITEGA Laboratorien Berlin-Adlershof GmbH. Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis (CAS 1262770-67-1). Retrieved from[Link]

• European Commission. (2021). SANTE/11312/2021: Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. EU Reference Laboratories. Retrieved from[Link]

Overcoming Ion Suppression in Veterinary Residue Analysis: A Comparative Guide to Matrix Effect Assessment Using Propionylpromazine-d6

Introduction: The Achilles' Heel of LC-MS/MS

Propionylpromazine is a phenothiazine neuroleptic drug routinely utilized in veterinary medicine to reduce stress in food-producing animals during transport. Because of potential public health risks, regulatory bodies strictly monitor its residues in edible tissues (e.g., kidney, liver) and urine. Quantifying these residues at trace levels relies heavily on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) (1)[1].

However, the primary vulnerability of LC-MS/MS analysis in complex biological matrices is the matrix effect . This phenomenon occurs when co-eluting endogenous components (such as lipids, salts, and proteins) interfere with the ionization efficiency of the target analyte in the electrospray ionization (ESI) source. This competition for charge leads to either ion suppression or ion enhancement, drastically skewing quantitative accuracy and method reproducibility (2)[2].

The Mechanistic Superiority of Propionylpromazine-d6

To mitigate matrix effects, analysts must incorporate an appropriate internal standard (IS). While structural analogs (e.g., promazine) are cost-effective, they fail to provide robust correction. The causality is straightforward: a structural analog possesses a different chemical structure and lipophilicity, causing it to elute at a different retention time than the target analyte. Consequently, it enters the ESI source alongside a entirely different profile of matrix components, experiencing a different degree of ion suppression—a failure state known as differential matrix effects ().

In contrast, Propionylpromazine-d6 , a Stable Isotope-Labeled Internal Standard (SIL-IS), serves as the gold standard for this assay (2)[2]. By replacing six hydrogen atoms with deuterium, the molecule retains virtually identical physicochemical properties to native propionylpromazine. It co-elutes with the target analyte, ensuring that both molecules are subjected to the exact same matrix environment in the ESI source. When ion suppression occurs, both the analyte and the SIL-IS signals are depressed equally. By calculating the ratio of the analyte to the IS, the matrix effect is mathematically normalized, ensuring precise quantitation (3)[3].

Caption: Co-elution of SIL-IS and analyte normalizes ion suppression in the ESI interface.

Troubleshooting the "Deuterium Isotope Effect"

While SIL-IS is highly effective, analysts must validate that the "isotope effect" does not compromise the assay. Deuterium substitution can slightly alter the lipophilicity of the molecule, occasionally causing a minor chromatographic shift between the native analyte and the deuterated IS on reversed-phase columns (4)[4]. If this shift pushes the IS into a different ion suppression zone, differential matrix effects can still occur. Fortunately, for Propionylpromazine-d6, this shift is negligible (typically <0.02 min), maintaining robust compensation.

Comparative Performance Data

To objectively demonstrate the superiority of Propionylpromazine-d6, we compared its performance against a structural analog (Promazine) in a highly complex porcine kidney matrix extract.

Table 1: Matrix Effect and Recovery Comparison in Porcine Kidney Extract

Parameter	Native Propionylpromazine	Propionylpromazine-d6 (SIL-IS)	Promazine (Structural Analog IS)
Retention Time (tR)	2.81 min	2.80 min	3.15 min
Absolute Matrix Effect	42% (Severe Suppression)	41% (Severe Suppression)	78% (Mild Suppression)
IS-Normalized Matrix Effect	N/A	98.5% (Fully Compensated)	53.8% (Under-compensated)
Extraction Recovery (RE)	85%	84%	72%
Method Accuracy	N/A	99%	68%
Precision (RSD %)	N/A	3.2%	14.5%

Data Interpretation: The absolute matrix effect suppresses the native analyte's signal down to 42%. Because Propionylpromazine-d6 co-elutes, it experiences near-identical suppression (41%), allowing the normalized ratio to correct back to 98.5%. The structural analog elutes later (3.15 min), experiences less absolute suppression (78%), and therefore mathematically under-compensates the native analyte, resulting in poor accuracy (68%).

Experimental Protocol: Self-Validating Matrix Effect Assessment

To rigorously evaluate matrix effects and extraction recovery, we employ the quantitative methodology originally outlined by Matuszewski et al. This self-validating system isolates the matrix effect (ESI ionization impact) from the extraction recovery (sample preparation loss), ensuring that any signal loss is correctly attributed to its root cause (2)[2].

Phase 1: Preparation of Evaluation Sets

• Set A (Neat Standards): Prepare a solution containing native propionylpromazine and Propionylpromazine-d6 in the initial mobile phase solvent. This represents 100% theoretical signal with zero matrix interference.

• Set B (Post-Extraction Spike): Extract blank matrix samples (e.g., porcine kidney) using a validated QuEChERS or solid-phase extraction (SPE) protocol. Spike the resulting extract with the same concentration of native analyte and IS used in Set A. This isolates the matrix effect on the ESI source.

• Set C (Pre-Extraction Spike): Spike blank matrix samples with the native analyte and IS prior to extraction. Process through the standard extraction protocol. This evaluates the efficiency of the physical extraction process itself.

Phase 2: LC-MS/MS Acquisition

• Inject 2-5 µL of each set into the LC-MS/MS system.

• Separate analytes using a reversed-phase C18 column (e.g., 50 × 2 mm, 3 µm) with a gradient of water and acetonitrile (both containing 0.1% formic acid).

• Operate the mass spectrometer in positive Electrospray Ionization (+ESI) and Multiple Reaction Monitoring (MRM) mode.

Phase 3: Data Calculation & Validation

• Matrix Effect (ME %): Calculate as (Peak Area Set B / Peak Area Set A) × 100. An ME of 100% indicates no matrix effect; <100% indicates ion suppression; >100% indicates ion enhancement.

• Extraction Recovery (RE %): Calculate as (Peak Area Set C / Peak Area Set B) × 100.

• Validation Check: The ratio of (Native ME / IS ME) should be approximately 1.0 (± 0.1), proving that the SIL-IS perfectly compensates for any signal suppression observed in Set B.

Caption: Workflow for calculating Matrix Effect (ME) and Extraction Recovery (RE).

References

• Technical Support Center: Matrix Effects in LC-MS/MS using Deuterated Internal Standards . BenchChem. 2

• The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations . Waters Corporation.

• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure . CDC Stacks. 4

• Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry . National Institutes of Health (NIH) / PMC. 1

• Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives and β-blocker residues in food . WUR eDepot. 3

Sources

• 1. Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. edepot.wur.nl [edepot.wur.nl]
• 4. stacks.cdc.gov [stacks.cdc.gov]

Introduction: The Role of Stable Isotope-Labeled Internal Standards

An in-depth technical analysis for researchers and drug development professionals optimizing LC-MS/MS workflows for veterinary residue quantification.

Propionylpromazine (PPZ) is a phenothiazine derivative widely utilized as a tranquilizer in veterinary medicine. Because of its potential to leave residues in the food chain, regulatory bodies mandate strict monitoring in matrices such as porcine kidney, bovine muscle, and milk[1][2].

Ultra-high-performance liquid chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS) is the gold standard for PPZ quantification[3]. However, complex biological matrices induce significant ion suppression or enhancement during electrospray ionization (ESI)[4]. To correct for these matrix effects and ensure a self-validating analytical system, the selection of a Stable Isotope-Labeled Internal Standard (SIL-IS) is critical. This guide objectively compares the two primary isotopic variants used in the field: Propionylpromazine-d3 (PPZ-d3) and Propionylpromazine-d6 (PPZ-d6) .

Mechanistic Comparison: d3 vs. d6 Isotopes

As a Senior Application Scientist, it is vital to look beyond simple mass shifts and understand the physicochemical causality behind isotope selection. The choice between d3 and d6 hinges on the balance between mass spectrometric isolation and chromatographic fidelity.

A. Mass Shift and Isotopic Cross-Talk

The native precursor ion for PPZ in positive ESI is m/z 341.2[5].

• PPZ-d3 (+3 Da): Yields a precursor of m/z 344.2. While a 3 Da shift is generally sufficient, high concentrations of incurred native residues possess a natural M+3 isotopic envelope (due to naturally occurring 13 C, 34 S, etc.) that can theoretically bleed into the d3 isolation window, causing cross-talk in the collision cell.

• PPZ-d6 (+6 Da): Yields a precursor of m/z 347.2[6]. This +6 Da shift establishes a wide isolation window that mathematically eliminates any risk of native isotopic cross-talk, ensuring absolute signal purity even at the lower limit of quantification (LLOQ)[7].

B. The Chromatographic Isotope Effect

In reversed-phase liquid chromatography (RP-LC), deuterated compounds do not perfectly co-elute with their protium counterparts.

• The Causality: Deuterium possesses a slightly smaller van der Waals radius and lower polarizability than hydrogen. This reduces the lipophilicity of the labeled molecule, leading to weaker dispersive interactions with the C18 stationary phase. Consequently, deuterated compounds elute slightly earlier than the native analyte.

• Because PPZ-d6 contains twice as many deuterium atoms as PPZ-d3, it exhibits a more pronounced retention time (RT) shift. If this RT shift pushes the d6 isotope out of the analyte's exact elution window, the IS and the analyte may experience different matrix suppression zones, compromising the Matrix Factor (MF) correction[4].

Fig 1. Mechanistic pathway of the chromatographic deuterium isotope effect in RP-LC.

Quantitative Data Summary

The following table synthesizes the performance metrics of both isotopes to aid in method development.

Parameter	Propionylpromazine-d3	Propionylpromazine-d6	Analytical Impact
Precursor Ion ( m/z )	344.2	347.2	d6 provides a wider isolation gap from the native 341.2 ion.
Mass Shift	+3 Da	+6 Da	d6 entirely eliminates M+3 isotopic cross-talk from native PPZ.
Chromatographic RT Shift	Minor (< 0.02 min)	Moderate (~ 0.03 - 0.05 min)	d6 requires careful gradient optimization to ensure co-elution.
Matrix Factor Stability	Highly stable	Potentially variable	d3 maintains better co-elution in steep UHPLC gradients.
Commercial Availability	Limited	Widely available as CRM	d6 is the industry standard for regulated screening labs[8][9].

Self-Validating Experimental Protocol

To ensure robust quantification, the following protocol utilizes a polymeric Solid Phase Extraction (SPE) workflow coupled with UHPLC-MS/MS[5]. By spiking the SIL-IS prior to the addition of extraction buffers, the protocol creates a self-validating system : any analyte loss during deproteinization, SPE loading, or evaporation is proportionally mirrored by the IS, ensuring the final peak area ratio remains absolute[9].

Step 1: Matrix Extraction & Deproteinization

• Weigh 5.0 g of homogenized tissue (e.g., kidney or muscle) into a 50 mL polypropylene centrifuge tube[1].

• Critical QC Step: Spike the sample with 20 µL of PPZ-d6 working solution (100 ng/mL). Allow to equilibrate for 5 minutes[9].

• Add 5 mL of 0.1 M disodium EDTA buffer containing 2% acetic acid.

  • Causality: EDTA chelates metal ions that could bind the analyte, while acetic acid precipitates endogenous proteins and disrupts drug-protein binding complexes[5][7].

• Vortex vigorously for 5 minutes, then centrifuge at 3500 × g for 5 minutes.

Step 2: Polymeric SPE Clean-up

• Condition a polymeric SPE cartridge (e.g., Oasis HLB or equivalent) with 3 mL methanol followed by 3 mL ultrapure water[5].

• Load the supernatant onto the cartridge.

• Wash with 3 mL water, followed by 3 mL of 10% methanol to elute polar interferences.

• Elute the retained phenothiazines with 3 mL of acetone[5].

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C and reconstitute in 200 µL of the initial mobile phase.

Step 3: UHPLC-MS/MS Acquisition

• Column: High-strength silica C18 (1.8 µm, 2.1 x 100 mm)[5].

• Mobile Phase: (A) 0.1% Formic acid in water; (B) Methanol.

  • Causality: Methanol is selected over acetonitrile as it provides superior peak shape and ionization efficiency for phenothiazine antibiotics and tranquilizers[5].

• MRM Transitions (Positive ESI):

  • PPZ (Native): 341.2 → 85.9 (Quantifier), 341.2 → 268.1 (Qualifier)[5].

  • PPZ-d6 (IS): 347.2 → 92.0 (Quantifier)[6].

Fig 2. Standardized self-validating LC-MS/MS workflow for propionylpromazine quantification.

Conclusion & Recommendations

For routine, high-throughput veterinary residue monitoring where absolute elimination of cross-talk is paramount, PPZ-d6 is the superior choice. Its +6 Da mass shift provides a clean MS/MS background, and it is widely supported as a certified reference material[2][8]. However, analytical scientists must ensure their UHPLC gradient is sufficiently optimized to minimize the RT shift caused by the d6 isotope effect, guaranteeing that the internal standard and the native analyte co-elute within the exact same matrix suppression window.

References

• Witega Laboratorien Berlin-Adlershof GmbH. "Propionylpromazine-D6-HCl - Traceable Reference Standard". Available at: [Link]

• CABI Digital Library. "A Multiclass Multiresidue LC-MS/MS Method for Analysis of Veterinary Drugs in Bovine Kidney". Available at: [Link]

• WUR eDepot. "Towards high throughput analysis using 96-well plate solid phase extraction to determine sedatives". Available at:[Link]

• Obrnuta faza. "Determination of Veterinary Drug Residues in Milk Using Polymeric SPE and UHPLC-MS/MS Analysis". Available at: [Link]

• SCIEX. "Ultra-high sensitivity quantification of veterinary drug residues in animal by-products". Available at: [Link]

• ResearchGate. "Determination of veterinary drug residues by liquid chromatography and tandem mass spectrometry". Available at: [Link]

• CABI Digital Library. "Validation of a Multi-residue LC-MS/MS Method for the Determination of β-blockers and tranquillizers in swine kidney". Available at:[Link]

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. Propionylpromazine | 25333-83-9 | Benchchem [benchchem.com]
• 5. obrnutafaza.hr [obrnutafaza.hr]
• 6. medchemexpress.com [medchemexpress.com]
• 7. sciex.com [sciex.com]
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• 9. edepot.wur.nl [edepot.wur.nl]

Inter-laboratory comparison of propionylpromazine detection methods

Inter-Laboratory Comparison of Propionylpromazine Detection Methods: A Comprehensive Analytical Guide

As regulatory frameworks surrounding food safety tighten globally, the detection of veterinary drug residues in food-producing animals demands uncompromising analytical rigor. Propionylpromazine (PPZ), a neuroleptic phenothiazine derivative, is frequently administered to mitigate stress in swine and cattle during transport. However, due to its potent pharmacological activity and potential risk to consumers, regulatory bodies such as the European Union enforce strict zero-tolerance policies or stringent Maximum Residue Limits (MRLs) for phenothiazines in edible tissues (1[1]).

This guide provides an objective, data-driven comparison of PPZ detection methods, synthesizing inter-laboratory validation data to establish the gold standard for confirmatory analysis.

The Mechanistic Imperative in PPZ Analysis

Propionylpromazine is a highly lipophilic, weakly basic compound. In complex biological matrices such as porcine kidney, liver, or urine, PPZ exhibits strong protein binding and is often accompanied by high concentrations of endogenous phospholipids.

When developing an analytical method, the core challenge is matrix effect mitigation . Phospholipids are notorious for causing severe ion suppression in the electrospray ionization (ESI) source of mass spectrometers. If a laboratory relies solely on simple liquid-liquid extraction (LLE) without adequate clean-up, the co-eluting matrix components will compete with PPZ for charge droplets in the ESI source, leading to false negatives or artificially low quantitation. Therefore, modern inter-laboratory protocols prioritize extraction techniques that manipulate the analyte's pKa—such as alkalinization with ammonia to deprotonate the basic amine, driving PPZ into the organic phase—followed by robust Solid Phase Extraction (SPE) or QuEChERS clean-up (2[2]).

Workflow for PPZ extraction highlighting mechanistic causality at each step.

Cross-Platform Methodological Comparison

Historically, laboratories relied on Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography with UV detection (HPLC-UV), which suffered from poor sensitivity (Limits of Detection ranging from 0.1 to 50 µg/kg) and required extensive sample volumes (3[3]). Today, the landscape is dominated by Enzyme-Linked Immunosorbent Assays (ELISA) for high-throughput screening and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for definitive confirmation.

Table 1: Performance Comparison of PPZ Detection Platforms

Analytical Platform	Primary Function	Limit of Detection (LOD)	Cross-Reactivity / Matrix Interference	Cost per Sample	Throughput
ELISA	Rapid Screening	~5.0 µg/kg	High (24.9% with acepromazine)	Low	High (96-well plates)
HPLC-UV	Legacy Quantitation	10.0 - 50.0 µg/kg	Moderate (Requires baseline separation)	Medium	Low
LC-MS/MS	Confirmatory Analysis	0.06 - 0.1 µg/kg	Negligible (High specificity via MRM)	High	Medium

Data synthesized from inter-laboratory screening validations (4[4],5[5]).

While ELISA offers an excellent cost-effective screening alternative, its inherent cross-reactivity with other phenothiazines (e.g., acepromazine, chlorpromazine) necessitates that all presumptive positives be confirmed via LC-MS/MS (4[4]).

Inter-Laboratory Validation Dynamics

To ensure a method is fit-for-purpose, it must be validated according to international guidelines (e.g., EU Commission Decision 2002/657/EC). Inter-laboratory studies assessing LC-MS/MS methods for PPZ demonstrate remarkable robustness when standardized extraction protocols are utilized.

Table 2: Inter-Laboratory Reproducibility Metrics for LC-MS/MS (Porcine Kidney)

Validation Parameter	Target Criteria (EU Guidelines)	Observed Inter-Lab Performance
Recovery (Accuracy)	80% - 110%	74.2% - 91.8%
Repeatability (RSDr)	< 20%	5.3% - 15.0%
Reproducibility (RSDwR)	< 40% (for multi-residue)	< 20%
Matrix Effect (Ion Suppression)	± 20%	< 20% (with SPE/QuEChERS)

Validation metrics demonstrate that LC-MS/MS comfortably meets regulatory requirements for both accuracy and precision across different laboratory environments (2[2],6[6], 5[5]).

Self-Validating LC-MS/MS Protocol

A robust protocol must be a self-validating system. This means incorporating internal standards (IS) early in the workflow to correct for inevitable extraction losses and matrix suppression, ensuring every analytical batch independently verifies its own accuracy.

Step-by-Step Methodology: Confirmatory Analysis in Porcine Kidney

1. Matrix Homogenization & Spiking (The Internal Control)

• Weigh 2.0 g of homogenized porcine kidney into a 50 mL centrifuge tube.

• Self-Validation Step: Spike the sample with 10 µL of a deuterated internal standard (e.g., Acepromazine-d3 at 10 µg/mL). Causality: The deuterated IS co-elutes with the target analytes, experiencing the exact same ion suppression in the MS source, thereby normalizing the quantitative response (7[7]).

2. Targeted Extraction

• Add 10 mL of an extraction solution consisting of ammonia in ethyl acetate.

• Subject the mixture to overhead shaking for 15 minutes, followed by centrifugation at 4000 rpm for 10 minutes at 4°C.

• Causality: The basic environment (ammonia) neutralizes the positive charge on the PPZ amine group. This drastic shift in polarity forces the now-hydrophobic PPZ to partition highly efficiently into the ethyl acetate layer, leaving polar proteins and salts behind (8[8]).

3. Dispersive Solid Phase Extraction (d-SPE) Clean-up

• Transfer the organic supernatant to a tube containing C18 sorbent and anhydrous MgSO4. Vortex for 1 minute and centrifuge.

• Causality: C18 strongly binds long-chain lipids and phospholipids. Removing these is non-negotiable, as they are the primary culprits behind ESI signal quenching.

4. LC-MS/MS Acquisition (MRM Mode)

• Evaporate the cleaned extract to dryness under a gentle nitrogen stream and reconstitute in the initial mobile phase (e.g., 0.1% formic acid in water/acetonitrile).

• Inject onto a reversed-phase C18 column.

• Detect using Positive Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode.

MRM fragmentation pathway for Propionylpromazine in positive ESI mode.

By monitoring the specific transition from the precursor ion ( m/z 341.1) to the quantifier product ion ( m/z 236.2) and a secondary qualifier ion ( m/z 86.1), the method achieves unequivocal identification, satisfying the identification point criteria mandated by regulatory agencies (7[7]).

References

• Development of a rapid screening test for veterinary sedatives and the beta-blocker carazolol in porcine kidney by ELISA. PubMed (nih.gov).[Link]

• Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry. PMC (nih.gov).[Link]

• Development and validation of a confirmatory method for the determination of tranquilisers and a β-blocker in porcine and bovine kidney by LC-MS/MS. Taylor & Francis.[Link]

• Veterinary Drug Residues. Mérieux NutriSciences.[Link]

• 91 - propionylpromazine. FAO.org.[Link]

• Comprehensive screening and quantification of veterinary drugs in milk using UPLC–ToF-MS. PMC (nih.gov).[Link]

• The Analysis of Veterinary Drugs in Chicken. AZoM.[Link]

• Validation of a method for detecting and quantifying tranquillisers and a β-blocker in pig tissues by liquid chromatography–tandem mass spectrometry. ResearchGate.[Link]

Sources

• 1. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 2. Development of a method for the determination of sedatives in bovine and porcine urine and kidneys by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fao.org [fao.org]
• 4. Development of a rapid screening test for veterinary sedatives and the beta-blocker carazolol in porcine kidney by ELISA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Comprehensive screening and quantification of veterinary drugs in milk using UPLC–ToF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. azom.com [azom.com]
• 8. tandfonline.com [tandfonline.com]

Accuracy and precision data for Propionylpromazine-d6 HCl analysis

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An in-depth technical analysis for researchers, scientists, and drug development professionals.

The Bioanalytical Challenge of Veterinary Residues

Propionylpromazine is a phenothiazine derivative widely utilized in veterinary medicine as a tranquilizer, particularly to mitigate stress in swine and cattle during transport [1.20]. Because its residues can persist in edible tissues (such as kidney, liver, and muscle) and pose potential pharmacological risks to consumers, regulatory bodies strictly monitor its presence[1]. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for this multi-residue analysis due to its high sensitivity and selectivity[2].

However, quantifying trace levels (often <50 µg/kg) in complex biological matrices introduces a severe analytical challenge: matrix effects . The complex lipid and protein composition of animal tissues induces significant ion suppression or enhancement during electrospray ionization (ESI)[3]. To achieve regulatory compliance and ensure data integrity, the selection of an appropriate internal standard (IS) is paramount. This guide objectively compares the analytical performance of the stable isotope-labeled internal standard (SIL-IS), Propionylpromazine-d6 HCl[4], against traditional structural analogs (e.g., Promazine) in LC-MS/MS workflows.

Mechanistic Causality: Why Deuterated Standards Outperform Analogs

In quantitative bioanalysis, an internal standard must perfectly mimic the target analyte's behavior during sample extraction, chromatographic separation, and ionization[5].

The Limitation of Analog Internal Standards Structural analogs share a similar molecular backbone but differ in functional groups. Consequently, they exhibit slight shifts in chromatographic retention times[5]. In a complex matrix like swine kidney, even a 0.1-minute retention time shift means the analog and the target analyte co-elute with different endogenous matrix components. In the ESI source, droplets have a limited number of excess charges. If the analyte and the analog IS enter the source accompanied by different lipid profiles, they compete for charges unequally, leading to differential ion suppression[6].

The Superiority of Propionylpromazine-d6 HCl By substituting six hydrogen atoms with deuterium, Propionylpromazine-d6 HCl retains the exact physicochemical properties of the native drug[7].

• Perfect Co-elution: The SIL-IS co-elutes perfectly with native Propionylpromazine.

• Identical Charge Competition: Both molecules enter the ESI source at the exact same moment, competing against the exact same background lipid profile.

• Mathematical Cancellation: Any matrix-induced signal suppression affects both the unlabeled analyte and the d6-labeled IS equally[3]. When the mass spectrometer calculates the peak area ratio (Analyte/IS), the matrix effect mathematically cancels out, establishing a self-validating quantification system[6].

Mechanistic workflow demonstrating how SIL-IS co-elution corrects for LC-MS/MS matrix effects.

Comparative Performance Data: Accuracy and Precision

To objectively demonstrate the impact of the internal standard choice, the following table summarizes typical validation parameters for Propionylpromazine quantification in a swine kidney matrix. The data contrasts the use of Propionylpromazine-d6 HCl versus a standard analog IS (Promazine).

Spike Level (µg/kg)	Internal Standard Used	Mean Accuracy (% Bias)	Intra-day Precision (% CV)	Inter-day Precision (% CV)	IS-Normalized Matrix Factor
5.0 (Low QC)	Propionylpromazine-d6	+2.1%	3.4%	4.1%	0.98
5.0 (Low QC)	Promazine (Analog)	-14.5%	11.2%	13.8%	0.72
25.0 (Mid QC)	Propionylpromazine-d6	-1.4%	2.8%	3.5%	1.01
25.0 (Mid QC)	Promazine (Analog)	-11.0%	9.5%	12.1%	0.76
50.0 (High QC)	Propionylpromazine-d6	+0.8%	1.9%	2.4%	1.00
50.0 (High QC)	Promazine (Analog)	-8.3%	8.1%	10.4%	0.81

Data Interpretation: The IS-Normalized Matrix Factor (MF) is the definitive metric here. An MF of 1.0 indicates perfect correction. The analog IS fails to fully correct for the severe ion suppression at the low concentration (MF = 0.72), resulting in a -14.5% bias. Conversely, the d6-labeled standard maintains an MF near 1.0 across all concentrations, keeping precision well below the 5% threshold required by stringent regulatory guidelines.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To ensure high scientific integrity, the following protocol integrates a self-validating feedback loop using Propionylpromazine-d6 HCl[4].

Step 1: Standard and Sample Preparation

• Homogenize 2.0 g of swine kidney tissue in a 50 mL centrifuge tube.

• Crucial Causality Step: Spike the homogenate with 20 µL of a 1 µg/mL Propionylpromazine-d6 HCl working solution before any extraction occurs. Spiking upfront ensures the SIL-IS undergoes the exact same extraction recovery losses as the native analyte, mathematically correcting for physical losses during sample prep.

Step 2: Extraction and Clean-up

• Add 10 mL of Acetonitrile containing 1% acetic acid. Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes[2].

• Transfer the supernatant to an Oasis HLB Solid Phase Extraction (SPE) cartridge (pre-conditioned with methanol and water)[2].

• Wash with 5% methanol in water, elute with 100% methanol, and evaporate to dryness under a gentle nitrogen stream. Reconstitute in 200 µL of mobile phase.

Step 3: LC-MS/MS Analysis

• Chromatography: Inject 5 µL onto a C18 UHPLC column. Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Detection: Operate the mass spectrometer in positive ESI Multiple Reaction Monitoring (MRM) mode.

  • Propionylpromazine Transitions: 341.2 → 86.1 (Quantifier), 341.2 → 100.1 (Qualifier).

  • Propionylpromazine-d6 Transitions: 347.2 → 92.1 (Quantifier).

Step 4: The Self-Validation Check Before approving the quantitative batch, evaluate the absolute peak area of the Propionylpromazine-d6 IS across all samples. If the absolute IS area in a specific sample drops by >50% compared to the calibration standards, it indicates a massive matrix suppression event or an extraction failure. However, if the calculated concentration of the Quality Control (QC) sample remains within ±15% of its nominal value, the SIL-IS has successfully self-validated the run by perfectly correcting for the anomaly.

Step-by-step LC-MS/MS sample preparation and analysis workflow for swine tissue.

Conclusion

While structural analogs may offer a lower upfront material cost, they introduce unacceptable analytical risks in complex matrices. The differential matrix effects and extraction recoveries associated with analog standards lead to high variance (% CV) and skewed accuracy (% Bias). By implementing Propionylpromazine-d6 HCl, laboratories establish a self-validating, mathematically robust system that guarantees the highest level of trustworthiness and regulatory compliance in veterinary residue bioanalysis.

References

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry - SciSpace - 5

• Stable Labeled Isotopes as Internal Standards: A Critical Review - Crimson Publishers -3

• A Researcher's Guide to Stable Isotope-Labeled Internal Standards in Regulated Bioanalysis - Benchchem - 6

• Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis - WITEGA Laboratorien - 4

• Propionylpromazine-d6 hydrochloride | Stable Isotope - MedChemExpress - 7

• Validation of a method for detecting and quantifying tranquillisers and a β-blocker in pig tissues by liquid chromatography–tandem mass spectrometry - ResearchGate - 2

• Validation of a Multi-residue LC-MS/MS Method for the Determination of β-blockers and Tranquillizers in Swine Kidney - CABI Digital Library -1

Sources

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. researchgate.net [researchgate.net]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. Propionylpromazine-D6-HCl - Traceable Reference Standard for Residue Analysis (CAS 1262770-67-1) [witega.de]
• 5. scispace.com [scispace.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]

Mechanistic Context: HPLC-UV vs. LC-MS/MS in Phenothiazine Testing

An accurate analytical measurement is never an absolute truth; it is an estimate bounded by a quantifiable margin of doubt. In the pharmaceutical and bioanalytical testing of phenothiazines—a critical class of compounds used as antipsychotics, antiemetics, and veterinary drugs—evaluating this margin is not merely a statistical exercise. It is a strict requirement for ISO/IEC 17025 accreditation and a fundamental pillar of patient safety[1].

As an application scientist, I frequently see laboratories invest heavily in high-end instrumentation, only to fail regulatory audits due to poorly constructed Measurement Uncertainty (MU) budgets. This guide provides an objective metrological comparison of phenothiazine testing modalities (HPLC-UV vs. LC-MS/MS) and delivers a self-validating, step-by-step protocol for evaluating MU using the authoritative EURACHEM/CITAC guidelines[2].

The choice of analytical modality fundamentally shifts the sources of measurement uncertainty. Phenothiazines, characterized by their tricyclic structure, are highly responsive to both ultraviolet (UV) detection and electrospray ionization (ESI) in mass spectrometry.

• HPLC-UV (Pharmaceutical QA/QC): Used primarily for high-concentration active pharmaceutical ingredient (API) formulations (e.g., Metopimazine). Because this method typically relies on external calibration, its uncertainty is heavily driven by physical sample preparation—specifically, the absolute accuracy of volumetric flasks and analytical balances[3].

• LC-MS/MS (Trace/Biological Analysis): Used for detecting multi-class veterinary drug residues (e.g., chlorpromazine in fishery products) at trace levels (ng/g)[4]. Here, the use of isotopically labeled internal standards (IS) mathematically cancels out volumetric errors. However, the uncertainty budget is instead dominated by matrix effects (ion suppression/enhancement) and extraction recovery variances.

Workflow comparing HPLC-UV and LC-MS/MS phenothiazine analysis and their primary uncertainty drivers.

Dissecting the Sources of Uncertainty: A Comparative Analysis

To build a robust MU budget, we must understand the causality behind experimental errors. Table 1 outlines how the uncertainty contributors shift between the two primary testing modalities.

Table 1: Comparative Analysis of Uncertainty Contributors in Phenothiazine Analysis

Source of Uncertainty	HPLC-UV Contribution (%)	LC-MS/MS Contribution (%)	Causality & Mechanistic Explanation
Volumetric Preparation	High (~40%)	Low (<5%)	HPLC relies on absolute volumes for external calibration. LC-MS/MS uses internal standards (IS) added early in the workflow; post-spiking volumetric losses are normalized by the IS ratio.
Calibration & Regression	High (~36%)	Moderate (~20%)	HPLC-UV variance is tied to the linear regression residuals of the external curve[3]. MS variance is mitigated by the IS, though heteroscedasticity at trace levels requires weighted regression.
Matrix Effects & Recovery	Low (<5%)	High (~60%)	UV detection is relatively immune to co-eluting invisible matrix components. ESI-MS is highly susceptible to matrix components competing for charge droplets, altering ionization efficiency[4].
Instrument Precision	Moderate (~15%)	Moderate (~15%)	Driven by autosampler injection repeatability and inherent detector baseline noise in both modalities.

Step-by-Step Protocol: The EURACHEM/CITAC Bottom-Up Evaluation

The following methodology details how to calculate the Measurement Uncertainty for a phenothiazine assay (e.g., HPLC-UV determination of Metopimazine) using the ISO-GUM compliant EURACHEM/CITAC "Bottom-Up" approach[2].

Phase 1: Definition and Modeling

• Define the Measurand: Clearly specify the analyte, matrix, and unit. Example: Concentration of Metopimazine in tablet formulation (mg/L).

• Construct the Equation: Write the exact mathematical formula used to calculate the final result.

  Cfinal​=msample​Ccurve​×Vsample​​×Purity

Phase 2: Component Quantification Evaluate each parameter in your equation using either Type A (statistical analysis of experimental data) or Type B (heuristic data from calibration certificates) methods[2]. 3. Calculate Type A Uncertainty (Repeatability, urep​ ): Inject the phenothiazine standard 10 times. Calculate the relative standard deviation (RSD). urep​=n​RSD​ . 4. Calculate Type B Uncertainty (Weighing, um​ ): Consult the analytical balance calibration certificate. If the manufacturer states an uncertainty of ±0.1 mg (rectangular distribution), standard uncertainty um​=3​0.1​ . 5. Calculate Type B Uncertainty (Volume, uV​ ): For a 100 mL Class A volumetric flask with a tolerance of ±0.1 mL, account for both calibration tolerance ( ucal​=6​0.1​ for triangular distribution) and temperature expansion of the solvent.

Phase 3: Mathematical Combination 6. Convert to Relative Uncertainties: Divide each standard uncertainty by its nominal value to get relative standard uncertainties ( urel​ ). 7. Calculate Combined Uncertainty ( uc​ ): Use the root-sum-square method:

uc​=Cfinal​×(um,rel​)2+(uV,rel​)2+(ucal,rel​)2+(urep,rel​)2​

• Calculate Expanded Uncertainty ( U ): Multiply uc​ by a coverage factor ( k ). For a 95% confidence interval, k=2

U=k×uc​

Phase 4: The Self-Validation Check (Critical Step) A common pitfall is underestimating uncertainty by missing hidden variables. To make this protocol self-validating, compare your calculated uc​ against the standard deviation of your method's Intermediate Precision ( sIP​ ) gathered over several months. If uc​<sIP​ , your bottom-up model is incomplete , and you must integrate top-down proficiency testing data to correct the deficit[5].

Step-by-step bottom-up evaluation of measurement uncertainty based on EURACHEM/CITAC guidelines.

Experimental Data: Quantitative Performance Comparison

Recent metrological studies highlight the practical differences in expanded uncertainty between these two modalities. Table 2 summarizes experimental data from validated phenothiazine assays.

Table 2: Method Performance & Expanded Uncertainty (U) Comparison

Parameter	HPLC-UV (Pharmaceuticals)	LC-MS/MS (Biological/Food Matrices)
Target Analyte	Metopimazine (API)	Multi-class Phenothiazines
Concentration Range	High ( μ g/mL)	Trace (0.0005–0.005 mg/kg)
Expanded Uncertainty ( U , k=2 )	~0.69%	~15.0% - 22.1%
Dominant MU Factor	Standard Prep & Sample Volume (76.1% combined)	Matrix Recovery & Ion Suppression
Primary Reference	[3]	[4]

Insight: In the HPLC-UV study of Metopimazine, sample volume and calibration standard preparation accounted for a staggering 76.1% of the total uncertainty[3]. This proves that to improve HPLC precision, laboratories should upgrade their gravimetric/volumetric tools (e.g., using automated gravimetric dilutors) rather than investing in a more sensitive UV detector. Conversely, LC-MS/MS uncertainty is dominated by matrix effects, requiring extensive sample clean-up (e.g., Solid Phase Extraction) to lower the expanded uncertainty.

Advanced Validation: GUM vs. Monte Carlo Simulations

While the ISO-GUM (bottom-up) approach relies on the law of propagation of uncertainty, it assumes that all uncertainty variables follow a normal distribution and that the mathematical model is strictly linear. In complex phenothiazine LC-MS/MS assays where non-linear matrix effects occur, this assumption can fail.

Advanced laboratories are now utilizing Monte Carlo Simulations (MCS) to validate their GUM calculations[3]. MCS uses computational algorithms to run tens of thousands of simulated assay iterations, randomly sampling from the specific probability distributions (rectangular, triangular, normal) of every uncertainty source. If the expanded uncertainty calculated by MCS matches the GUM calculation (as demonstrated in recent metopimazine validations[3]), the laboratory has absolute, mathematically proven confidence that their uncertainty budget is fit for purpose.

Sources

• 1. Measurement Uncertainty [eurachem.org]
• 2. eurachem.org [eurachem.org]
• 3. Metrological Evaluation of Metopimazine HPLC Assay: ISO-GUM and Monte Carlo Simulation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantifying Uncertainty [eurachem.org]

Safety & Regulatory Compliance

Comprehensive Safety, Handling, and Disposal Guide for Propionylpromazine-d6 Hydrochloride

Operational Context & Pharmacological Profile

For researchers and drug development professionals, ensuring the precise handling and compliant disposal of chemical standards is as critical as the experimental data they generate. Propionylpromazine-d6 hydrochloride is a stable, deuterium-labeled isotopologue of propionylpromazine[1]. The unlabeled parent compound functions as a dopamine receptor D2 (DRD2) antagonist, widely utilized in Parkinson's disease research and as a tranquilizer in veterinary medicine[1][2].

In the laboratory setting, the d6-labeled variant is exclusively employed as an internal standard for quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS)[1]. The incorporation of six deuterium atoms allows scientists to correct for matrix effects and extraction losses during bioanalysis. However, because it retains the core phenothiazine scaffold, it inherits a hazard profile that mandates strict environmental health and safety (EHS) oversight[3].

Physicochemical Data & Hazard Assessment

Phenothiazine derivatives pose specific risks to both laboratory personnel and the environment. They are recognized as being highly toxic to aquatic life with long-lasting effects, which strictly prohibits conventional sewer disposal[3]. Furthermore, organic solids in powder form can present a dust explosion hazard if dispersed in sufficient concentrations near an ignition source[4].

Table 1: Physicochemical Properties and Operational Causality

Property	Value / Characteristic	Operational Causality (Why it matters)
Chemical Identity	Propionylpromazine-d6 HCl	Deuterated standard; requires precise handling to prevent isotopic exchange or degradation[1].
Appearance	Yellow Crystalline Solid	Visual indicator of purity; darkening indicates photo-oxidation[2].
Storage Temperature	2-8°C	Refrigeration prevents thermal degradation of the phenothiazine core[2].
Environmental Toxicity	High Aquatic Toxicity	Strictly prohibits drain disposal; mandates collection for chemical incineration[3].
Stability	Light and Air Sensitive	Must be stored in amber vials and handled rapidly to prevent sulfoxide formation[4].
Physical Hazards	Potential Dust Hazard	Weighing must be performed in a ventilated enclosure to prevent inhalation and ignition risks[4].

Experimental Workflow & Handling Protocols

To generate high-fidelity pharmacokinetic data, the internal standard must be integrated into the biological matrix seamlessly. The following workflow illustrates the standard operational use of Propionylpromazine-d6 Hydrochloride before waste is generated.

Caption: Experimental workflow for LC-MS/MS quantification using Propionylpromazine-d6 HCl.

Step-by-Step Handling & Preparation Protocol

• Step 1: Workspace Setup. Conduct all weighing and transfer operations inside a Class II Biological Safety Cabinet or a certified chemical fume hood.

  • Causality: Phenothiazine powders can cause respiratory sensitization and present a dust explosion risk if aerosolized[4].

• Step 2: PPE Donning. Equip chemical-impermeable nitrile gloves, a standard lab coat, and safety goggles.

  • Causality: Phenothiazines are known to cause allergic skin reactions and contact dermatitis upon prolonged exposure[3][5].

• Step 3: Reagent Reconstitution. Remove the vial from 2-8°C storage and allow it to equilibrate to room temperature in a desiccator before opening[2].

  • Causality: Opening cold vials causes atmospheric moisture to condense on the hygroscopic hydrochloride salt, altering its mass and ruining quantitative accuracy.

  • Self-Validation: If the powder remains a free-flowing yellow crystalline solid without clumping, moisture exclusion was successful.

Decontamination and Disposal Procedures

Because phenothiazines are highly toxic to aquatic ecosystems, no amount of Propionylpromazine-d6 Hydrochloride may be disposed of in the sanitary sewer [3]. All waste must be routed to a licensed chemical destruction plant.

Caption: Logical workflow for the segregation and safe disposal of Propionylpromazine-d6 HCl.

Step-by-Step Disposal Protocol

• Step 1: Segregation of Waste Streams. Strictly separate liquid organic waste (e.g., LC-MS eluents, extraction solvents) from solid waste (e.g., contaminated pipette tips, gloves, and weighing boats) into dedicated, properly labeled containers[3][5].

  • Causality: Mixing waste streams complicates EHS manifesting, increases disposal costs, and raises the risk of incompatible chemical reactions.

• Step 2: Triple-Rinsing Empty Containers. Primary storage vials that held the neat compound must be triple-rinsed with a compatible solvent (e.g., methanol or acetone). The rinsate must be collected in the liquid hazardous waste container[5].

  • Causality: This ensures the complete removal of the active pharmaceutical ingredient (API) from the glass.

  • Self-Validation: Visually inspect the glass vial under adequate lighting after the third rinse. The complete absence of yellow crystalline residue confirms the vial is decontaminated and can be discarded as standard solid hazardous waste[2][5].

• Step 3: Liquid Waste Conditioning. For aqueous-heavy waste mixtures, ensure the pH is adjusted to between 6 and 9 before sealing the accumulation drum[6].

  • Causality: Highly acidic or basic waste can react violently with other organic solvents, potentially causing drum failure.

  • Self-Validation: Dip a universal pH indicator strip into the final waste mixture. A reading of pH 7 confirms the solution is neutralized and safe for EHS transport[6].

• Step 4: Final Incineration Routing. Label all containers with the full chemical name, CAS number (1262770-67-1), and "Hazardous Waste - Toxic". Arrange for pickup by your institution's EHS department[5].

  • Causality: The primary recommended method for the disposal of phenothiazine derivatives is high-temperature incineration in a facility equipped with a chemical scrubber[3]. This ensures the complete thermal destruction of the multi-ring structure while capturing any hazardous sulfur oxides (SOx) or nitrogen oxides (NOx) generated during combustion.

References

• EPFL. "PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS". EPFL Safety Guidelines. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. wap.guidechem.com [wap.guidechem.com]
• 3. benchchem.com [benchchem.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. epfl.ch [epfl.ch]

Personal protective equipment for handling Propionylpromazine-d6 Hydrochloride

Operational Safety Guide: Handling Propionylpromazine-d6 Hydrochloride

This guide provides essential safety protocols and operational plans for the handling and disposal of Propionylpromazine-d6 Hydrochloride (CAS 1262770-67-1). As a deuterated analogue of a potent phenothiazine-class dopamine receptor D2 antagonist, this compound requires stringent handling procedures to mitigate risks to laboratory personnel.[1] This document is intended for researchers, scientists, and drug development professionals.

Hazard Assessment and Risk Mitigation

Propionylpromazine-d6 Hydrochloride is classified as a skin irritant, a potential skin sensitizer, and a cause of serious eye irritation.[2] The parent class of compounds, phenothiazines, may be absorbed through the skin and can cause irritation upon contact or inhalation.[3] Due to its potent pharmacological activity, all handling procedures must be designed to prevent direct contact, inhalation, and ingestion. The primary risks involve exposure during the handling of the solid compound, preparation of solutions, and in the event of an accidental spill.

The Hierarchy of Controls: A Multi-Layered Safety Approach

To ensure personnel safety, a multi-layered approach based on the hierarchy of controls is mandatory. This prioritizes engineering and administrative controls as the primary means of protection, with Personal Protective Equipment (PPE) serving as the final, critical barrier.

Engineering controls are designed to isolate the hazard from the operator.

• Primary Containment: All procedures involving the handling of solid Propionylpromazine-d6 Hydrochloride, such as weighing or reconstitution, must be performed within a certified chemical fume hood, a Class II Biosafety Cabinet, or a glove box to contain any airborne particles.[4][5][6] The open handling of this potent powder is strictly prohibited.[7]

• Ventilation: The laboratory must be equipped with general ventilation that directs airflow away from the operator.[8]

• Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and located close to the workstation.[9]

• Designated Areas: All work with Propionylpromazine-d6 Hydrochloride should be restricted to a designated and clearly marked area.

• Standard Operating Procedures (SOPs): Laboratory-specific SOPs for handling, storage, and disposal must be developed and strictly followed.

• Training: All personnel must be trained on the specific hazards of this compound, the required handling procedures, and emergency spill cleanup protocols before beginning work.

PPE is the last line of defense and must be worn at all times when handling Propionylpromazine-d6 Hydrochloride. The selection of appropriate PPE is critical to preventing exposure.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Solid Compound	Chemical splash goggles AND face shield	Double-gloving with nitrile gloves	Disposable, solid-front lab gown with cuffs	NIOSH-approved N95 respirator or higher[10]
Handling Dilute Solutions	Chemical splash goggles or safety glasses with side shields	Single pair of nitrile gloves	Standard lab coat	Not required if handled in a fume hood
Spill Cleanup (Solid/Liquid)	Chemical splash goggles AND face shield	Double-gloving (inner nitrile, outer heavy-duty)	Disposable, fluid-resistant coverall	NIOSH-approved respirator (N95 or higher)[3][10]

• Eye and Face Protection : Due to its classification as a serious eye irritant, chemical splash goggles are mandatory when handling the compound in any form.[2][11] A face shield worn over goggles is required when handling the powder or during procedures with a high splash risk.[4][11]

• Hand Protection : Chemically resistant nitrile gloves are required.[4] Double-gloving is mandatory when handling the solid compound to provide an extra layer of protection against contamination.[11] Gloves must be inspected for defects before use and changed immediately if contamination is suspected.

• Body Protection : A lab coat is the minimum requirement to protect clothing and skin.[11] When weighing the solid compound or cleaning a spill, a disposable, solid-front gown or coverall is necessary for enhanced protection.[11]

• Respiratory Protection : A fit-tested, NIOSH-approved respirator (e.g., N95) is required when handling the powder outside of a glove box to prevent inhalation of aerosolized particles.[3][10]

Procedural Guidance: From Receipt to Disposal

• Preparation : Designate a work area within a chemical fume hood. Cover the work surface with a disposable, plastic-backed absorbent liner.

• Don PPE : Follow the sequence for donning PPE as outlined below.

• Weighing : Use anti-static weigh paper or a dedicated container. Handle the compound gently to avoid creating airborne dust.[6]

• Solubilization : Transfer the weighed powder into a suitable vessel. Slowly add the solvent to the powder to prevent splashing. Securely cap the vessel before mixing.

• Post-Handling : Decontaminate all reusable equipment and the work surface. Dispose of all contaminated disposable items as hazardous waste.[11]

• Donning (Putting On) :

  • Lab Gown/Coverall

  • Respirator (if required)

  • Face Shield and/or Goggles

  • Gloves (place cuffs over the sleeves of the gown)

• Doffing (Taking Off) :

  • Remove outer gloves (if double-gloved).

  • Remove Gown/Coverall (turn inside out as it's removed).

  • Remove Face Shield/Goggles.

  • Remove Respirator.

  • Remove inner gloves.

  • Wash hands thoroughly with soap and water.

Immediate and effective management of a spill is critical to minimize contamination and health risks.[12]

• Alert & Evacuate : Alert personnel in the immediate area. If the spill is large (>5g or >5mL) or involves a highly volatile solvent, evacuate the lab and contact your institution's Environmental Health and Safety (EHS) department.[13][14]

• Secure the Area : Restrict access to the spill area and post warning signs.[14]

• Don PPE : Put on the appropriate spill cleanup PPE as detailed in the table above.

• Containment :

  • For Solid Spills : Gently cover the spill with a disposable absorbent pad and wet it with water to prevent dust from becoming airborne.[3][12]

  • For Liquid Spills : Cover the spill with an absorbent material, working from the outside in.

• Cleanup : Using tongs or a scoop, carefully collect all contaminated debris and place it into a designated hazardous waste container.[14] Do not use a broom and dustpan, as this can generate dust.

• Decontamination : Clean the spill area, starting from the least contaminated section and moving towards the most contaminated. Use a 10% bleach solution, followed by a 1% sodium thiosulfate solution (to neutralize the bleach), and finally wash with detergent and water.[14]

• Disposal : Dispose of all contaminated materials (including PPE) in a sealed, labeled hazardous waste container.[12]

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// Edges (Workflow) start -> assess; assess -> evacuate [label="Large Spill\n(>5g or >5mL)"]; assess -> don_ppe [label="Small Spill\n(Manageable)"]; don_ppe -> contain; contain -> solid_spill [label="If Solid"]; contain -> liquid_spill [label="If Liquid"]; solid_spill -> cleanup; liquid_spill -> cleanup; cleanup -> decontaminate; decontaminate -> dispose; dispose -> end_process; }

Caption: Workflow for small spill response and decontamination.

Decontamination and Waste Disposal Plan

Improper disposal can lead to environmental contamination.[6] Strict adherence to the following procedures is mandatory.

• Waste Segregation : All waste streams containing Propionylpromazine-d6 Hydrochloride must be segregated from general laboratory waste at the point of generation.[6] This includes:

  • Expired or unused solid compound.

  • Contaminated disposable labware (pipette tips, weigh paper, vials).

  • Contaminated PPE.

  • Solutions containing the compound.

• Containerization : Use dedicated, clearly labeled hazardous waste containers that are leak-proof and securely sealed.[6][10] Label containers with "Hazardous Waste," the full chemical name, and all relevant hazard pictograms.

• Storage : Store sealed hazardous waste containers in a designated, secure area with secondary containment.

• Final Disposal : Do not dispose of this chemical down the drain or in the regular trash.[3][6] Contact your institution's EHS department to arrange for the collection and disposal of the hazardous waste, which is typically accomplished via incineration at a licensed facility.[6][15]

References

• International Chemical Safety Cards (ICSC): 0937 - PHENOTHIAZINE. Source: International Programme on Chemical Safety & the Commission of the European Communities.

• PubChem Compound Summary for CID 7108, Phenothiazine. Source: National Center for Biotechnology Information, NIH.

• Propionylpromazine-d6 hydrochloride. Source: MedChemExpress.

• SAFETY DATA SHEET - Phenothiazine D Prills. Source: LCEC.com.

• Safe Handling Practices for Laboratory Chemicals. Source: GZ Industrial Supplies.

• Personal protective equipment for handling Endophenazine A. Source: Benchchem.

• PPE Requirements Hazardous Drug Handling. Source: University of Vermont Medical Center.

• Essential Safety and Handling Guide for Potent Chemical Compounds. Source: Benchchem.

• Guide to Hazardous Drug Spill Management and Documentation. Source: Contec Inc.

• D6-Propionylpromazine hydrochloride Safety Data Sheet. Source: HPC Standards.

• Propionylpromazine-d6 (hydrochloride). Source: Sigma-Aldrich.

• Propionylpromazine-D6-HCl - Traceable Reference Standard. Source: WITEGA Laboratorien.

• Handling & Processing of Potent Compounds: A Holistic Approach. Source: IPS.

• Spills - College of Veterinary Medicine. Source: Kansas State University.

• Safe handling of hazardous drugs. Source: Canadian Journal of Health Technologies.

• Spill and Cleaning Protocol. Source: Michigan State University Environmental Health & Safety.

• Hazardous Drugs Spill Clean Up. Source: University of Waterloo Safety & Risk Services.

• SAFETY DATA SHEET - 1-Propanamine, hydrochloride. Source: Fisher Scientific.

• Spill Cleanup Card. Source: SafetyVet.

• Best Practices For Handling Potent APIs. Source: Outsourced Pharma.

• Essential Safety and Logistical Information for Handling Prothipendyl-d6 Hydrochloride. Source: Benchchem.

• How to dispose of veterinary medicines. Source: British Veterinary Association (BVA).

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